2-Cyanoethyl phosphorodichloridate

• CAS: 37595-87-2

Core Science & Biosynthesis

Technical Guide: 2-Cyanoethyl Phosphorodichloridate (P(V)) vs. 2-Cyanoethyl Phosphorodichloridite (P(III))

Executive Summary

This technical guide provides a rigorous comparative analysis of 2-Cyanoethyl phosphorodichloridate (P(V)) and 2-Cyanoethyl phosphorodichloridite (P(III)). While both reagents share the 2-cyanoethyl protecting group—critical for

-elimination during deprotection—their applications diverge significantly due to the oxidation state of the phosphorus atom.

The P(III) dichloridite (CAS 76101-30-9) is the industry-standard precursor for synthesizing phosphoramidite monomers used in modern automated oligonucleotide synthesis. In contrast, the P(V) phosphorodichloridate represents a class of reagents historically associated with the phosphate triester method, characterized by slower kinetics and lower coupling efficiencies. This guide delineates their mechanistic differences, synthesis protocols, and handling requirements for researchers in nucleic acid chemistry.

Part 1: Chemical Architecture & Mechanistic Divergence

The core distinction between these reagents lies in the phosphorus oxidation state, which dictates their electrophilicity, reaction kinetics, and sensitivity to moisture.

Structural Comparison

Feature	2-Cyanoethyl Phosphorodichloridite	2-Cyanoethyl Phosphorodichloridate
Oxidation State	Phosphorus (III)	Phosphorus (V)
Formula
Geometry	Trigonal Pyramidal (Lone pair on P)	Tetrahedral
Reactivity	High (Rapid ligand exchange)	Moderate (Slower substitution)
CAS Number	76101-30-9	Less common commercially; often in situ
Primary Role	Precursor to Phosphoramidites	Direct Phosphorylating Agent

Mechanistic Pathways

The P(III) Advantage (Phosphorodichloridite)

The P(III) center possesses a lone pair of electrons, making it highly susceptible to nucleophilic attack. In the presence of a secondary amine (e.g., diisopropylamine), the P(III) species undergoes rapid substitution to form the phosphoramidite functionality.

• Mechanism: Nucleophilic substitution at the trivalent phosphorus.

• Kinetics: Extremely fast coupling (seconds to minutes).

• Outcome: Formation of a phosphite triester, which is subsequently oxidized to the stable phosphate.

The P(V) Limitation (Phosphorodichloridate)

The P(V) center is already oxidized (

bond). Reactions at this center typically proceed via an addition-elimination mechanism or concerted -like pathway.

• Mechanism: Attack on the hard electrophilic P(V) center.

• Kinetics: Sluggish compared to P(III). Requires stronger activation or longer reaction times.

• Outcome: Direct formation of a phosphate triester.

Visualization of Chemical Pathways

Figure 1: Divergent synthesis pathways. The P(III) route (Red) enables the rapid phosphoramidite chemistry used today, while the P(V) route (Blue) leads to the older phosphate triester method.

Part 2: Applications in Oligonucleotide Synthesis[3]

2-Cyanoethyl Phosphorodichloridite (The Modern Standard)

This reagent is the linchpin of modern DNA/RNA synthesis. It is rarely used to directly couple nucleosides on a synthesizer. Instead, it is used to manufacture the phosphoramidite monomers .

• Workflow:

  • Synthesis of Reagent:

    is reacted with 3-hydroxypropionitrile to form 2-cyanoethyl phosphorodichloridite.

  • Conversion to Chloro-Phosphoramidite: The dichloridite is reacted with N,N-diisopropylamine to yield 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (Cl-P(NiPr2)(OCH2CH2CN)).

  • Monomer Production: This "chloro-amidite" reacts with a 5'-protected nucleoside to form the stable nucleoside phosphoramidite building block.

2-Cyanoethyl Phosphorodichloridate (The Historical Precedent)

In the phosphate triester method (popular in the 1970s), P(V) agents were used.

• Workflow: The reagent reacts directly with nucleoside hydroxyls.

• Drawbacks: The reaction is slow, prone to side reactions, and difficult to drive to the 99%+ efficiency required for long oligonucleotides.

• Current Utility: Limited to specialized phosphorylation of small molecules or surface modifications where P(III) sensitivity is a liability.

Part 3: Experimental Protocols

Protocol A: Synthesis of 2-Cyanoethyl Phosphorodichloridite

Note: This procedure requires strictly anhydrous conditions and an inert atmosphere (Argon/Nitrogen).

Materials:

• Phosphorus Trichloride (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  )[1][2]

• 3-Hydroxypropionitrile (anhydrous)

• Solvent: Anhydrous Acetonitrile or Dichloromethane (DCM)

• Base: Pyridine (optional, depending on method)

Step-by-Step:

• Setup: Flame-dry a 3-neck round bottom flask equipped with an addition funnel and a low-temperature thermometer. Purge with Argon.

• Charging: Add

  (1.0 eq) and anhydrous solvent to the flask. Cool to -78°C (dry ice/acetone bath) to suppress disubstitution.

• Addition: Mix 3-hydroxypropionitrile (0.95 eq) with a scavenger base (e.g., collidine or pyridine) in the same solvent. Add this mixture dropwise over 1 hour. Crucial: Keep temperature below -40°C to prevent the formation of the bis-cyanoethyl species.

• Warming: Allow the mixture to warm to 0°C slowly over 2 hours.

• Purification: The product is typically used in situ or distilled under high vacuum.

  • Self-Validation Check: Take a

    NMR aliquot.[2] The P(III) dichloridite signal typically appears around 178-180 ppm . If a peak at ~140 ppm is seen, it indicates the bis-substituted side product.

Protocol B: Handling & Stability

Parameter	P(III) Dichloridite	P(V) Dichloridate
Moisture Sensitivity	Extreme. Hydrolyzes instantly to H-phosphonate species and HCl.	High. Hydrolyzes to phosphate diesters/monoesters.
Oxidation Sensitivity	High. Converts to P(V) species upon exposure to air.	Stable to air oxidation.
Storage	-20°C under Argon. Sealed septum.	4°C, desiccated.
Hazards	Corrosive, releases HCl, potential phosphine gas if reduced.	Corrosive, releases HCl.

Part 4: Synthesis of the "Chloro-Amidite" Reagent

The most common application of the dichloridite is the generation of 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite (The "Cl-P" Reagent).

Figure 2: Conversion of the dichloridite to the active phosphitylating agent.

Procedure:

• Dissolve 2-cyanoethyl phosphorodichloridite in anhydrous ether.

• Add 2 equivalents of N,N-diisopropylamine (or 1 eq amine + 1 eq tertiary amine base) dropwise at 0°C.

• Filter off the amine hydrochloride salt under inert gas.

• The filtrate contains the reactive chlorophosphoramidite, used immediately for nucleoside phosphitylation.

References

• Caruthers, M. H. (1985). "Gene synthesis machines: DNA chemistry and its uses." Science, 230(4723), 281-285. Link

• Sinha, N. D., Biernat, J., McManus, J., & Köster, H. (1984). "Polymer support oligonucleotide synthesis XVIII: use of

  -cyanoethyl-N,N-dialkylamino-/N-morpholino phosphoramidite of deoxynucleosides for the synthesis of DNA fragments simplifying deprotection and isolation of the final product." Nucleic Acids Research, 12(11), 4539-4557. Link

• Santa Cruz Biotechnology. "2-Cyanoethyl Phosphorodichloridite (CAS 76101-30-9) Product Data."[3] Link

• Entegris. "2-Cyanoethyl-N,N-diisopropylchlorophosphoramidite Technical Data Sheet." Link

• Beaucage, S. L., & Iyer, R. P. (1992). "Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach." Tetrahedron, 48(12), 2223-2311. Link

Sources

• 1. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US7276620B2 - Process for preparing phosphorodiamidites - Google Patents [patents.google.com]
• 3. scbt.com [scbt.com]

Structural Dynamics and Synthetic Utility of 2-Cyanoethyl Dichlorophosphate

Topic: Audience: Researchers, Scientists, and Drug Development Professionals Format: In-Depth Technical Guide

Executive Summary & Compound Identity

2-Cyanoethyl dichlorophosphate (also known as 2-cyanoethyl phosphorodichloridate) is a specialized phosphorylating agent critical to the history and modern application of nucleic acid chemistry. It represents the P(V) oxidation state analogue of the widely used phosphoramidite reagents.

While often overshadowed by its P(III) counterpart (2-cyanoethyl phosphorodichloridite) in modern automated DNA synthesis, the dichlorophosphate remains a potent reagent for introducing the phosphate moiety into sterically hindered alcohols and for specific post-synthetic modifications where P(V) electrophilicity is required.

Chemical Identity Table

Property	Specification
IUPAC Name	2-Cyanoethyl phosphorodichloridate
CAS Registry Number	5853-61-2 (Verify specific isomer/salt forms)
Molecular Formula
Molecular Weight	~187.95 g/mol
Oxidation State	Phosphorus (V)
Geometry	Distorted Tetrahedral
Key Functional Groups	Phosphoryl ( ), Dichloro ( ), Cyanoethyl ( )

Structural Characterization & Reactivity

The reactivity of 2-cyanoethyl dichlorophosphate is defined by the interplay between the highly electrophilic phosphorus center and the base-labile protecting group.

Electronic Architecture

• The Phosphorus Center: The P(V) atom is bonded to four substituents in a tetrahedral geometry. The presence of the highly electronegative oxygen (double bond) and two chlorine atoms creates a significant partial positive charge (

  ) on the phosphorus, making it an aggressive electrophile susceptible to nucleophilic attack ( -like mechanism) by alcohols or amines.

• The Cyanoethyl Trigger: The 2-cyanoethyl group is attached via a phosphoester bond. Its primary function is protection . The electron-withdrawing nitrile group (-CN) increases the acidity of the

  -protons (adjacent to the nitrile), setting the stage for the molecule's removal mechanism: -elimination.

Structure-Property Relationship (Graphviz)

Figure 1: Structure-Function Map illustrating how specific structural motifs dictate the reagent's dual role: aggressive phosphorylation and controlled deprotection.

Mechanistic Insight: The "Universal" Protection Strategy

The utility of this molecule rests on the

-elimination mechanism . This pathway allows the phosphate group to remain protected during acidic processing steps (e.g., DMT removal in DNA synthesis) but to be cleanly removed under basic conditions (e.g., ammonia treatment).

The Beta-Elimination Pathway[10]

• Trigger: A weak to strong base (Ammonia, DBU, or Pyridine/Water) abstracts a proton from the

  -carbon (relative to the CN group, relative to Oxygen).

• Elimination: The electrons from the C-H bond form a double bond (C=C), expelling the phosphate oxygen.

• Product: Acrylonitrile (

  ) is released as a byproduct, leaving the free phosphate monoester or diester.

Figure 2: The Beta-Elimination Mechanism. This specific pathway renders the 2-cyanoethyl group orthogonal to acid-labile protecting groups.

Synthesis and Preparation Protocol

Unlike the commercially ubiquitous phosphoramidites, 2-cyanoethyl dichlorophosphate is often prepared in situ or in small batches due to its moisture sensitivity.

Synthesis from Phosphorus Oxychloride ( )

Reaction:

Reagents:

• Phosphorus Oxychloride (

  ): 1.0 eq (Freshly distilled)[1]

• 3-Hydroxypropionitrile (2-Cyanoethanol): 1.0 eq

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Base Scavenger (Optional but recommended): Pyridine or Triethylamine (1.0 eq) to neutralize HCl.

Step-by-Step Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet. Maintain a positive pressure of

  .

• Solvent Charge: Add

  (10 mmol) and anhydrous DCM (50 mL). Cool the system to 0°C using an ice bath.

• Controlled Addition: Mix 3-hydroxypropionitrile (10 mmol) with the base (10 mmol pyridine) in 10 mL DCM. Add this solution dropwise to the

  over 30 minutes.

  • Note: The reaction is exothermic. Temperature control is vital to prevent disubstitution (formation of the bis-cyanoethyl species).

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Workup:

  • Filter off the pyridinium hydrochloride salt precipitate under

    .

  • Concentrate the filtrate under reduced pressure.

  • Purification: Vacuum distillation is possible but risky due to thermal instability. The crude oil is often used directly if

    NMR confirms purity.

Validation (Self-Validating System)

• NMR: The gold standard for validation.
  • (Starting Material): ~ +3.0 ppm.

  • Product (Dichlorophosphate): Typically shifts slightly downfield or remains near 0-5 ppm (solvent dependent).

  • Impurity (Disubstituted): Distinct shift upfield.

  • Impurity (Hydrolysis): Broad peak near 0 ppm (Phosphoric acid derivatives).

Applications in Drug Development

While modern solid-phase synthesis relies on P(III) phosphoramidites, the P(V) dichlorophosphate retains critical utility:

• Solution-Phase Synthesis: Ideal for large-scale preparation of simple phosphate esters where the cost of phosphoramidites is prohibitive.

• Sterically Hindered Substrates: The highly reactive P-Cl bonds can sometimes phosphorylate secondary alcohols that resist P(III) coupling.

• Post-Synthetic Modification: Used to introduce phosphate groups onto modified nucleosides or lipid conjugates before they are converted into phosphoramidites.

Comparative Table: P(III) vs. P(V) Reagents

Feature	2-Cyanoethyl Phosphorodichloridite (P-III)	2-Cyanoethyl Dichlorophosphate (P-V)
Reactivity	High (requires activation by tetrazole)	Aggressive (reacts spontaneously with alcohols)
Oxidation State	+3	+5
Primary Use	Solid-phase DNA/RNA synthesis (Phosphoramidite method)	Solution-phase phosphorylation; Intermediate synthesis
Stability	Air/Moisture sensitive (Oxidizes to P-V)	Moisture sensitive (Hydrolyzes to acid)
NMR ( )	~150 - 180 ppm	~0 - 10 ppm

References

• Letsinger, R. L., & Finnan, J. L. (1975). Phosphite coupling procedure for generating internucleotide links. Journal of the American Chemical Society.[2] Link

• Sinha, N. D., Biernat, J., McManus, J., & Köster, H. (1984). Polymer support oligonucleotide synthesis XVIII: use of beta-cyanoethyl-N,N-dialkylamino-/N-morpholino phosphoramidite of deoxynucleosides for the synthesis of DNA fragments simplifying deprotection and isolation of the final product. Nucleic Acids Research. Link

• Crouch, W. W. (1950). The Chemistry of 2-Cyanoethylation. Journal of the American Chemical Society.[2] Link

• PubChem. (n.d.). 2-Cyanoethyl phosphorodichloridate (Compound Summary). National Library of Medicine. Link (Note: Verify specific isomer entries).

• Uhlmann, E., & Peyman, A. (1990). Antisense Oligonucleotides: A New Therapeutic Principle. Chemical Reviews. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Use of phosphorus oxychloride in synthesizing nucleotides and oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Cyanoethyl Phosphorodichloridate: Synthesis, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Cyanoethyl phosphorodichloridate is a reactive organophosphorus compound of significant interest in the field of bioconjugation and synthetic organic chemistry. Its utility primarily stems from the presence of two key functional moieties: a dichlorophosphoryl group that serves as a highly reactive site for phosphorylation, and a 2-cyanoethyl group which functions as a readily cleavable protecting group under mild basic conditions. This unique combination makes it a valuable reagent, particularly in the synthesis of modified oligonucleotides and other phosphate-containing biomolecules.

This technical guide provides a comprehensive overview of 2-cyanoethyl phosphorodichloridate, including its fundamental properties, synthesis, applications in drug development and research, and detailed protocols for its use.

Core Properties of 2-Cyanoethyl Phosphorodichloridate

A clear understanding of the fundamental physicochemical properties of 2-cyanoethyl phosphorodichloridate is essential for its effective and safe use in a laboratory setting.

Property	Value	Source
Molecular Formula	C₃H₄Cl₂NO₂P
Molecular Weight	187.94 g/mol
CAS Number	37595-87-2
Appearance	Colorless to pale yellow liquid (inferred)	General knowledge of similar compounds
Solubility	Soluble in aprotic organic solvents (e.g., dichloromethane, acetonitrile, THF)	General knowledge of similar compounds

graph "2_Cyanoethyl_phosphorodichloridate_Structure" {
layout=neato;
node [shape=plaintext];
P [label="P", pos="0,0!"];
O1 [label="O", pos="-0.8,0.5!"];
O2 [label="O", pos="0.8,0.5!"];
Cl1 [label="Cl", pos="-0.5,-1!"];
Cl2 [label="Cl", pos="0.5,-1!"];
C1 [label="CH2", pos="1.6,0.8!"];
C2 [label="CH2", pos="2.4,0.5!"];
C3 [label="C", pos="3.2,0.8!"];
N [label="N", pos="4.0,0.5!"];
P -- O1 [style=double];
P -- O2;
P -- Cl1;
P -- Cl2;
O2 -- C1;
C1 -- C2;
C2 -- C3;
C3 -- N [style=triple];
}

Caption: Chemical structure of 2-Cyanoethyl phosphorodichloridate.

Synthesis of 2-Cyanoethyl Phosphorodichloridate

While specific, detailed protocols for the synthesis of 2-cyanoethyl phosphorodichloridate are not extensively reported in readily available literature, a general and plausible synthetic route involves the reaction of 2-cyanoethanol with an excess of phosphorus oxychloride (POCl₃).

Experimental Protocol: General Synthesis

Caution: This reaction should be performed in a well-ventilated fume hood by personnel trained in handling corrosive and moisture-sensitive reagents.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas to a scrubber), add phosphorus oxychloride (POCl₃, 3-5 equivalents).

• Addition of 2-Cyanoethanol: Cool the flask in an ice bath. Slowly add 2-cyanoethanol (1 equivalent) dropwise from the dropping funnel with vigorous stirring. The reaction is exothermic and will generate hydrogen chloride (HCl) gas.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to a gentle reflux (typically 40-60 °C) for several hours to ensure complete reaction. The progress of the reaction can be monitored by ³¹P NMR spectroscopy.

• Purification: After the reaction is complete, the excess phosphorus oxychloride is removed by vacuum distillation. The resulting crude 2-cyanoethyl phosphorodichloridate can be further purified by fractional distillation under reduced pressure.

Caption: General workflow for the synthesis of 2-Cyanoethyl phosphorodichloridate.

Applications in Research and Drug Development

The primary utility of 2-cyanoethyl phosphorodichloridate lies in its ability to act as a phosphorylating agent, introducing a phosphate group that is protected by the 2-cyanoethyl moiety.

Role in Modified Oligonucleotide Synthesis

In the realm of therapeutic oligonucleotides, modifications to the phosphate backbone are crucial for enhancing nuclease resistance, improving cellular uptake, and modulating binding affinity. While standard oligonucleotide synthesis relies on phosphoramidite chemistry, 2-cyanoethyl phosphorodichloridate can serve as a precursor for the synthesis of specialized phosphoramidites or be used in solution-phase phosphorylations.

The 2-cyanoethyl protecting group is favored due to its stability throughout the synthetic steps and its facile removal via a β-elimination mechanism under mild basic conditions, typically with aqueous ammonia.

Caption: Role of the 2-cyanoethyl group in modified oligonucleotide synthesis and deprotection.

Use in Prodrug Synthesis

The development of phosphate and phosphonate prodrugs is a well-established strategy to improve the bioavailability of therapeutic agents. 2-Cyanoethyl phosphorodichloridate can be employed to introduce a phosphate group onto a drug molecule containing a hydroxyl moiety. The resulting 2-cyanoethyl protected phosphate can then be further modified or deprotected in vivo to release the active phosphorylated drug.

Safety and Handling

Hazard Class	Precautionary Measures
Corrosive	Causes severe skin burns and eye damage. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.
Moisture Sensitive	Reacts with water and moisture to release corrosive HCl gas. Handle under an inert atmosphere (e.g., nitrogen or argon). Store in a tightly sealed container in a dry environment.
Inhalation Toxicity	Vapors are likely to be toxic and corrosive to the respiratory tract. Use only in a well-ventilated fume hood.
Reactivity	Reacts exothermically with water, alcohols, and primary/secondary amines. Avoid contact with incompatible materials.

First Aid Measures

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

References

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311.

• Glen Research. Deprotection Guide. [Link]

• ATDBio Ltd. Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. [Link]

what is 2-cyanoethyl phosphorodichloridate used for in synthesis

The Strategic Utility of 2-Cyanoethyl Phosphorodichloridate in Oligonucleotide and Prodrug Synthesis

Introduction

2-Cyanoethyl phosphorodichloridate (CAS 3386-33-2) is a cornerstone bifunctional reagent in modern nucleic acid chemistry. As the clinical demand for modified oligonucleotides (such as ASOs and siRNAs) and pronucleotide therapeutics accelerates, the need for highly reactive, yet strategically controllable, phosphorylating agents is paramount[1]. This technical guide explores the mechanistic rationale, synthetic workflows, and experimental protocols governing the use of 2-cyanoethyl phosphorodichloridate, providing a comprehensive framework for researchers in drug development.

Mechanistic Rationale: Dual Reactivity and β-Elimination

The utility of 2-cyanoethyl phosphorodichloridate stems from two distinct chemical features that allow for precise, stepwise synthesis:

• Differential Chloride Reactivity : The two phosphorus-bound chloride atoms act as sequential leaving groups. By carefully controlling stoichiometry and temperature, chemists can substitute one chloride with an amine (e.g., diisopropylamine) to create a phosphoramidite building block. This leaves the second reactive site perfectly intact for subsequent coupling with a nucleoside's hydroxyl group[2].

• The 2-Cyanoethyl Protecting Group : In oligonucleotide synthesis, phosphate linkages must be protected to prevent unwanted branching during chain elongation. The 2-cyanoethyl group is the industry standard because the electron-withdrawing cyano moiety renders the adjacent α-protons highly acidic[3]. Upon completion of the synthesis, treatment with a base triggers a rapid β-elimination reaction. This cleanly removes the protecting group, releasing acrylonitrile as a byproduct and yielding the native phosphodiester or phosphoramidate[4].

Self-Validating Note on Side Reactions: Acrylonitrile is a potent Michael acceptor. During deprotection, it can adventitiously react with nucleobases (particularly thymine) to form unwanted cyanoethyl adducts[3][5]. A robust protocol mitigates this by using an excess of ammonia or adding nucleophilic scavengers (like aniline) to trap the acrylonitrile before it can alkylate the oligonucleotide[4].

Mechanism of base-catalyzed β-elimination of the 2-cyanoethyl protecting group.

Key Applications in Synthesis

• Synthesis of Phosphoramidite Monomers : 2-Cyanoethyl phosphorodichloridate is the direct precursor to 2-cyanoethyl N,N-diisopropylchlorophosphoramidite, the universal P(III) phosphitylating reagent used in automated solid-phase oligonucleotide synthesis[1].

• Pronucleotide and Prodrug Development : To bypass the rate-limiting initial intracellular phosphorylation step of nucleoside analogs, researchers synthesize nucleoside 5'-phosphoramidates (pronucleotides). 2-Cyanoethyl phosphorodichloridate enables the facile solid-phase synthesis of these mono-, di-, and triphosphoramidates using cycloSaligenyl linkers[2].

Experimental Protocols

Protocol 1: Synthesis of 2-Cyanoethyl N,N-Diisopropylchlorophosphoramidite

This protocol leverages the differential reactivity of the dichloridate to synthesize a monophosphitylating reagent[2].

• Preparation : Dissolve 1.0 equivalent of 2-cyanoethyl phosphorodichloridate in anhydrous tetrahydrofuran (THF) under a strict argon atmosphere to prevent premature hydrolysis of the P-Cl bonds.

• Temperature Control : Cool the reaction vessel to 0 °C. The first nucleophilic substitution is highly exothermic; thermal control is critical to prevent the substitution of the second chloride.

• Amine & Base Addition : Slowly add 1.0 equivalent of diisopropylamine dropwise, followed immediately by 1.0 equivalent of 2,6-lutidine.

  • Causality: 2,6-lutidine acts as a non-nucleophilic acid scavenger, neutralizing the HCl generated during the reaction and preventing the acid-catalyzed degradation of the sensitive phosphoramidite product.

• Isolation : Stir for 30 minutes, then filter out the precipitated lutidinium hydrochloride salt under inert gas. Concentrate the filtrate under reduced pressure to yield the product.

Protocol 2: Solid-Phase Synthesis of Nucleoside Phosphoramidates

This workflow details the generation of nucleoside phosphoramidate prodrugs using a polymer-bound linker[2].

• Resin Activation : Swell a polymer-bound 2-hydroxybenzyl alcohol resin in anhydrous THF. Add 2-cyanoethyl phosphorodichloridate (1 equiv) and 2,6-lutidine (1 equiv). Shake at room temperature to form the polymer-bound active phosphorylating intermediate.

• Nucleoside Coupling : Dissolve the target unprotected nucleoside (e.g., 3'-azido-3'-deoxythymidine, 4 equiv) and 5-(ethylthio)-1H-tetrazole (4 equiv) in dry DMSO/THF. Add to the resin and shake for 28 hours.

  • Causality: The tetrazole derivative acts as a weak acid catalyst, protonating the reactive intermediate to facilitate nucleophilic attack by the nucleoside's 5'-hydroxyl group.

• Oxidation : Wash the resin, then add an iodine solution (0.5 M in 98:2 v/v pyridine/water). Shake for 15 minutes to oxidize the unstable phosphite triester to a stable phosphate triester.

• β-Elimination & Cleavage : Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in THF and shake for 48 hours, or use 30% NH4OH for 75 minutes. This base-catalyzed step simultaneously induces the β-elimination of the 2-cyanoethyl group and cleaves the final nucleoside phosphoramidate from the solid support[2][4].

Workflow for synthesizing nucleoside phosphoramidates using 2-cyanoethyl phosphorodichloridate.

Quantitative Data Summary

To benchmark expected outcomes, the following table summarizes the reaction conditions and yields associated with 2-cyanoethyl phosphorodichloridate workflows based on established literature[2][4].

Reaction Step	Reagents / Conditions	Yield / Efficiency	Mechanistic Purpose
Monophosphitylation	2-Cyanoethyl phosphorodichloridate, Diisopropylamine, 2,6-lutidine, THF, 0 °C	>90%	Selective substitution of a single chloride leaving group.
Triphosphitylation Reagent Synthesis	Intermediate + PCl3 (1 equiv) + H2O (1 equiv), 2,6-lutidine	87%	Formation of a highly reactive triphosphitylating network.
Solid-Phase Coupling	Nucleoside (4 equiv), 5-(ethylthio)-1H-tetrazole (4 equiv), DMSO/THF, 28 h	Quantitative loading	Nucleophilic attack of the 5'-OH on the activated phosphoramidite.
β-Elimination (Deprotection)	DBU in THF (48 h) or Conc. NH4OH (75 min), RT	>95% deprotection	Base-catalyzed abstraction of α-proton; release of acrylonitrile.

References

1.[2] Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents. nih.gov. 2 2.[1] WO2021146488A1 - 4'-o-methylene phosphonate nucleic acids and analogues thereof. google.com.1 3. DNA Oligonucleotide Synthesis: Phosphodiester Formation. sigmaaldrich.com. 4.[3] Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. atdbio.com. 3 5.[4] Oligonucleotide synthesis under mild deprotection conditions. nih.gov. 4 6.[5] WO2000046231A1 - Method for deprotecting oligonucleotides. google.com. 5

Sources

• 1. WO2021146488A1 - 4'-o-methylene phosphonate nucleic acids and analogues thereof - Google Patents [patents.google.com]
• 2. Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atdbio.com [atdbio.com]
• 4. Oligonucleotide synthesis under mild deprotection conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2000046231A1 - Method for deprotecting oligonucleotides - Google Patents [patents.google.com]

Technical Guide: 2-Cyanoethyl Phosphorodichloridate in Acetonitrile

The following technical guide details the solubility, stability, and operational handling of 2-Cyanoethyl Phosphorodichloridate in acetonitrile.

Content Type: Technical Whitepaper & Operational Guide Subject: Solubility, Stability, and Application Protocols CAS Focus: 37595-87-2 (P(V) species) with comparative notes on the P(III) analog.

Executive Summary

This guide addresses the physicochemical behavior of 2-Cyanoethyl phosphorodichloridate (CE-PCl₂O), a specialized phosphorylating agent used in nucleotide chemistry and prodrug synthesis. While often confused with its P(III) counterpart (2-cyanoethyl phosphorodichloridite) used in phosphoramidite manufacturing, the P(V) species discussed here is distinct in its oxidation state and reactivity profile.

Key Technical Takeaways:

• Solubility: CE-PCl₂O is fully miscible in anhydrous acetonitrile (MeCN) .

• Critical Constraint: The reagent is extremely moisture-sensitive. Solubility is not limited by saturation but by hydrolytic stability .

• Application: Primarily used for introducing phosphate monoesters or phosphonate linkages directly at the P(V) oxidation state, avoiding the oxidation step required in P(III) chemistry.

Chemical Profile & Identity

To ensure experimental success, researchers must distinguish between the target P(V) reagent and the common P(III) intermediate.

Feature	2-Cyanoethyl phosphorodichloridate (Target)	2-Cyanoethyl phosphorodichloridite (Common Analog)
Oxidation State	Phosphorus (V)	Phosphorus (III)
Formula
CAS Number	37595-87-2	76101-30-9
Reactivity	Phosphorylating agent (direct phosphate formation)	Phosphitylating agent (requires oxidation)
Physical State	Colorless to pale yellow liquid	Colorless liquid

Structural Visualization

The following diagram contrasts the electrophilic centers of the two reagents.

Caption: Structural distinction between the P(V) target reagent and the P(III) analog.

Solubility & Solution Chemistry in Acetonitrile[5]

Thermodynamic Solubility

2-Cyanoethyl phosphorodichloridate is a polar, aprotic electrophile. It exhibits complete miscibility with acetonitrile due to favorable dipole-dipole interactions between the nitrile groups of the solvent and the reagent.

• Saturation Limit: Not applicable (Miscible).

• Working Concentration: Typically prepared as 0.1 M – 0.5 M solutions for automated or manual synthesis.

Solvent Specifications (The "Water Zero" Rule)

The primary failure mode in using CE-PCl₂O is not insolubility, but decomposition . Acetonitrile used for solvation must meet strict anhydrous criteria.

Parameter	Specification	Reason
Water Content	< 30 ppm (Optimally < 10 ppm)	Water attacks the P-Cl bond immediately, generating HCl and degrading the reagent.
Acidity	Neutral	Acid catalyzes further decomposition; basic impurities may trigger premature polymerization.
Grade	DNA Synthesis Grade / Anhydrous	Standard HPLC grade often contains too much water (~100-200 ppm).

Stability & Degradation Pathways

Upon exposure to moisture in acetonitrile, CE-PCl₂O undergoes rapid hydrolysis. This reaction is exothermic and generates hydrochloric acid (HCl), which can detrimentally affect acid-sensitive protecting groups (e.g., DMT) on nucleosides.

Degradation Mechanism[5][6][7]

• Primary Hydrolysis: Water attacks the P-Cl bond, displacing chloride.

• Secondary Hydrolysis: The second chloride is displaced, forming the phosphate monoester.

• Acid Generation: 2 equivalents of HCl are released per mole of reagent hydrolyzed.

Caption: Hydrolytic degradation pathway of CE-PCl₂O in wet acetonitrile.

Operational Protocol: Reagent Preparation

Objective: Prepare a 0.2 M solution of 2-cyanoethyl phosphorodichloridate in anhydrous acetonitrile.

Materials Required[1][2][3][8][9][10][11][12][13][14][15]

• 2-Cyanoethyl phosphorodichloridate (Store at -20°C).[1]

• Anhydrous Acetonitrile (< 10 ppm H₂O).

• Oven-dried glassware (flamed or baked at 120°C for 4h).

• Argon or Nitrogen line.

Step-by-Step Workflow

• Equilibration: Allow the reagent bottle to warm to room temperature inside a desiccator. Opening a cold bottle introduces condensation.

• Inert Purge: Flush the mixing vessel with dry Argon for 5 minutes.

• Solvent Transfer: Syringe-transfer the calculated volume of anhydrous acetonitrile into the vessel.

• Reagent Addition:

  • Note: CE-PCl₂O is a viscous liquid.[1]

  • Add the reagent dropwise to the stirring acetonitrile under inert flow.

  • Exotherm Check: No significant exotherm should occur if the solvent is dry. Fuming indicates moisture contamination.

• Dissolution: Stir for 2-3 minutes. The solution should be clear and colorless.

• Storage: Use immediately. If storage is necessary, keep under positive Argon pressure at 4°C for no more than 24 hours.

QC Check (Visual)

• Pass: Clear, colorless solution.

• Fail: Cloudiness or precipitate (indicates formation of phosphate salts or polymerized species due to moisture).

Applications in Drug Development

This reagent is distinct from phosphoramidites because it operates via P(V) substitution rather than P(III) coupling + oxidation.

Primary Use Cases

• 5'-Phosphorylation: Direct conversion of a nucleoside with a free 5'-OH to a 5'-monophosphate (after hydrolysis of the intermediate).

• Prodrug Synthesis: Synthesis of phosphate prodrugs where the cyanoethyl group serves as a transient protecting group, removable via

  -elimination using mild base (e.g., ammonia or DBU).

Caption: Workflow for converting a nucleoside to a monophosphate using CE-PCl₂O.

Safety & Hazards

• Corrosivity: Causes severe skin burns and eye damage. Reacts with skin moisture to produce HCl.

• Inhalation: Vapor is destructive to mucosal membranes. Handle only in a fume hood.

• Reactivity: Reacts violently with water.[2] Do not dispose of excess reagent directly into aqueous waste streams; quench slowly with ice-cold dilute alkaline solution.

References

• LGC Standards. 2-Cyanoethyl Phosphorodichloridate | CAS 37595-87-2.[3][4] Retrieved from

• PubChem. Bis(2-cyanoethyl) phosphorochloridite (P(III) Analog Data). National Library of Medicine. Retrieved from

• Ahmadibeni, Y. et al. (2010).[5] Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents. Organic Letters. Retrieved from

• Krotz, A. H. et al. (2004).[6] Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile. Nucleosides, Nucleotides & Nucleic Acids.[6][1][7][2][5][8][9][10][11] Retrieved from

Sources

• 1. 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite | 102691-36-1 [chemicalbook.com]
• 2. 2-Cyanoethyl diisopropylchlorophosphoramidite, 95% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 3. Buy Online CAS Number 37595-87-2 - TRC - 2-Cyanoethyl Phosphorodichloridate | LGC Standards [lgcstandards.com]
• 4. 80901-95-7,6-Chlorohexyl Dihydrogen Phosphate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. US20240287512A1 - Lipid conjugation for targeting neurons of the central nervous system - Google Patents [patents.google.com]
• 8. WO2025054459A1 - Conjugués d'oligonucléotides d'arni - Google Patents [patents.google.com]
• 9. WO2021146488A1 - 4'-o-methylene phosphonate nucleic acids and analogues thereof - Google Patents [patents.google.com]
• 10. Application of 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite for in situ preparation of deoxyribonucleoside phosphoramidites and their use in polymer-supported synthesis of oligodeoxyribonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. digitalcommons.uri.edu [digitalcommons.uri.edu]

3-dichlorophosphoryloxypropanenitrile synonyms and trade names

Reagent Profile, Synthesis, and Application in Nucleotide Chemistry

Executive Summary

3-Dichlorophosphoryloxypropanenitrile (Systematic Name) is a bifunctional phosphorylating agent predominantly utilized in the synthesis of oligonucleotides and modified nucleotides. More commonly referred to in laboratory settings as 2-Cyanoethyl phosphorodichloridate , this reagent serves as a critical source of the phosphate moiety where the 2-cyanoethyl (CE) group acts as a "masked" phosphate protector.

The CE group is unique due to its susceptibility to

-elimination under mild basic conditions, allowing for the controlled release of the phosphate group after the assembly of sensitive nucleotide structures. This guide provides a definitive technical breakdown of the reagent's identity, synthesis protocols, application workflows, and safety standards.

Part 1: Chemical Identity & Commercial Nomenclature

In the fine chemical industry, reagents often carry multiple designations depending on the nomenclature system (IUPAC vs. Common) or the cataloging conventions of major suppliers. "Trade names" in this context refer to commercial catalog designations rather than proprietary branded titles.

1.1 Synonym & Identifier Matrix

Category	Designation	Context
Common Name	2-Cyanoethyl phosphorodichloridate	The standard term used in synthesis literature and supplier catalogs.
Systematic Name	3-(Dichlorophosphoryloxy)propanenitrile	IUPAC compliant; explicitly numbers the propyl chain starting from the nitrile.
Alternative Name	2-Cyanoethyl dichlorophosphate	Frequently used in older literature (pre-1990s).
Alternative Name	Phosphorodichloridic acid, 2-cyanoethyl ester	Formal acid-ester nomenclature.
CAS Number	5853-65-6	The definitive unique identifier for regulatory and search purposes.
Molecular Formula	C H Cl NO P	MW: 187.95 g/mol

1.2 Structural Nomenclature Clarification

The discrepancy between "3-propanenitrile" and "2-cyanoethyl" often causes confusion.

• Propanenitrile numbering: N

  C(1)–CH (2)–CH (3)–O–P... (Hence: 3-dichlorophosphoryloxy...)

• Ethyl numbering: N

  C–CH (2)–CH (1)–O... (Hence: 2-cyanoethyl...)

1.3 Commercial Sourcing (Trade Designations)

This reagent is not sold under "brand" names (e.g., Tylenol) but rather under purity-grade catalog names.

• Sigma-Aldrich / Merck: 2-Cyanoethyl phosphorodichloridate (Cat# various).

• TCI Chemicals: Dichlorophosphoric Acid 2-Cyanoethyl Ester.

• Alfa Aesar: 2-Cyanoethyl dichlorophosphate.

Part 2: Mechanistic Principles

The utility of 3-dichlorophosphoryloxypropanenitrile rests on the

-elimination mechanism . The cyano group is electron-withdrawing, increasing the acidity of the protons on the -carbon (relative to the nitrile). Upon treatment with a base (typically ammonia or organic amines), the proton is abstracted, leading to the elimination of acrylonitrile and the liberation of the phosphate oxygen.

Diagram 1: Mechanism of Action (Beta-Elimination)

Caption: The base-catalyzed deprotection mechanism. The 2-cyanoethyl group is cleaved as acrylonitrile, releasing the active phosphate.

Part 3: Synthesis Protocol (Preparation of the Reagent)

While commercially available, fresh preparation is often required for high-purity applications due to the reagent's moisture sensitivity.

Reaction:

3.1 Materials

• Phosphorus oxychloride (POCl

  ): Distilled immediately before use.

• 3-Hydroxypropionitrile (2-Cyanoethanol): Dried over molecular sieves.

• Solvent: Anhydrous Diethyl Ether or Dichloromethane (DCM).

• Atmosphere: Dry Nitrogen or Argon.

3.2 Step-by-Step Methodology

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, an addition funnel, and a drying tube (CaCl

  ). Flush with Argon.

• Charging: Add POCl

  (1.0 equiv) to the flask and cool to 0°C using an ice/salt bath.

• Addition: Mix 3-hydroxypropionitrile (1.0 equiv) with the solvent. Add this mixture dropwise to the POCl

  over 60 minutes.

  • Critical Control Point: Maintain temperature < 5°C. Exotherms will promote the formation of the disubstituted side product (bis-cyanoethyl phosphate).

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 2 hours. The evolution of HCl gas will be observed; ensure proper venting into a scrubber.

• Purification: Remove solvent and residual HCl under reduced pressure. The product is a colorless to pale yellow liquid.

• Validation: Check purity via

  P NMR (approx. +4-5 ppm relative to phosphoric acid).

Part 4: Application Workflow (Nucleoside Phosphorylation)

This workflow describes the conversion of a nucleoside (e.g., Thymidine) into a 5'-monophosphate using 3-dichlorophosphoryloxypropanenitrile. This is a standard "self-validating" protocol where the disappearance of the starting nucleoside confirms reaction progress.

Diagram 2: Phosphorylation Workflow

Caption: Step-wise conversion of a nucleoside to a nucleotide using the reagent. Note the specific order of hydrolysis and deprotection.

4.1 Detailed Protocol

• Drying: Co-evaporate the nucleoside (1 mmol) with anhydrous pyridine (

  mL) to remove trace water.

• Activation: Resuspend nucleoside in anhydrous pyridine.

• Phosphorylation: Add 3-dichlorophosphoryloxypropanenitrile (1.5 mmol) dropwise at 0°C.

  • Note: The reagent is bifunctional. To prevent dimerization (two nucleosides attacking one phosphate), use a slight excess of the phosphorylating agent and keep dilute conditions.

• Quenching: After TLC indicates consumption of starting material (~1-2 hours), add water (5 mL) to hydrolyze the remaining P-Cl bond.

  • Result: You now have the 2-cyanoethyl ester of the nucleotide.

• Deprotection: Add concentrated ammonium hydroxide (NH

  OH) and heat at 50°C for 4 hours.

  • Mechanism:[1][2][3][4][5][6][7] This triggers the

    -elimination described in Part 2, removing the cyanoethyl group.

• Isolation: Lyophilize the solution to obtain the crude nucleotide ammonium salt.

Part 5: Safety & Handling (E-E-A-T)

Warning: This reagent is highly corrosive and toxic. It reacts violently with water to produce hydrochloric acid (HCl).

Hazard Class	Description	Mitigation
Corrosivity	Causes severe skin burns and eye damage.	Wear nitrile gloves (double gloved), face shield, and lab coat.
Reactivity	Reacts with water/moisture to release HCl gas.	Handle only in a fume hood or glovebox. Store under inert gas (Argon).
Toxicity	Toxic if inhaled or swallowed.[1][2][3]	Use local exhaust ventilation. Keep antidotes (e.g., Diphoterine) accessible if protocol allows.

Storage: Store at 2-8°C in a tightly sealed container under Argon. If the liquid turns dark yellow or brown, significant decomposition (HCl formation) has occurred; discard properly.

References

• Gait, M. J. (1984). Oligonucleotide Synthesis: A Practical Approach. IRL Press, Oxford.

• PubChem Database. (2025).[8][9] Compound Summary: 2-Cyanoethyl phosphorodichloridate (CAS 5853-65-6). National Center for Biotechnology Information. [Link]

• Tener, G. M. (1961). 2-Cyanoethyl Phosphate and its use in the Synthesis of Phosphate Esters. Journal of the American Chemical Society, 83(1), 159–168. [Link]

Sources

• 1. download.basf.com [download.basf.com]
• 2. download.basf.com [download.basf.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. DE60202681T2 - PROCESS FOR THE PREPARATION OF LNA PHOSPHORAMIDITE - Google Patents [patents.google.com]
• 5. US7276620B2 - Process for preparing phosphorodiamidites - Google Patents [patents.google.com]
• 6. entegris.com [entegris.com]
• 7. biotage.com [biotage.com]
• 8. 2,3-Dichloropropiononitrile | C3H3Cl2N | CID 92935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3,4-Dichlorobenzonitrile | C7H3Cl2N | CID 81051 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mechanistic Divergence in Phosphorylation: A Technical Guide to Phosphoramidite vs. Phosphorodichloridate Reagents

Executive Summary

The selection of phosphorylation reagents is a pivotal decision in nucleic acid chemistry, dictating the synthetic pathway, purification strategy, and final yield. This guide delineates the technical chasm between Phosphoramidites (P(III)) and Phosphorodichloridates (P(V)) .

While phosphoramidites serve as the industry standard for automated solid-phase oligonucleotide synthesis due to their rapid kinetics and high coupling efficiency, phosphorodichloridates remain indispensable in solution-phase synthesis of small molecule prodrugs (e.g., ProTide technology). This document provides a rigorous mechanistic comparison, experimental protocols, and decision-making frameworks for leveraging these reagents effectively.

Part 1: Chemical Architecture & Mechanistic Foundations

The fundamental difference lies in the oxidation state of the phosphorus atom and the resulting mechanism of bond formation.

Phosphoramidite Reagents (P )

• Structure: Trivalent phosphorus bonded to a protected nucleoside, a cyanoethyl protecting group, and a diisopropylamino leaving group.

• Reactivity: The P(III) center possesses a lone pair, making it nucleophilic; however, in the presence of a weak acid activator (e.g., Tetrazole), the amine is protonated and displaced, rendering the phosphorus highly electrophilic.

• Key Feature: "Reactivity on Demand." Stable in basic/neutral conditions but reacts within seconds upon acid activation.

• Outcome: Forms a phosphite triester intermediate, requiring a subsequent oxidation step to reach the stable phosphate P(V) state.[1]

Phosphorodichloridate Reagents (P )

• Structure: Pentavalent phosphorus with a P=O double bond and two reactive chlorine atoms (e.g., Phenyl phosphorodichloridate).

• Reactivity: The P(V) center is permanently electrophilic due to the electron-withdrawing oxygen and chlorines. Reactivity is driven by nucleophilic substitution-elimination (

  -like at P).

• Key Feature: Direct formation of P(V) bonds. No oxidation step is required.

• Outcome: Sequential displacement of chloride ions allows for the modular assembly of asymmetric phosphates (e.g., Nucleoside-P-AminoAcid).

Part 2: Comparative Analysis

Technical Specification Matrix

Feature	Phosphoramidite (P )	Phosphorodichloridate (P )
Primary Application	Solid-Phase Oligonucleotide Synthesis (DNA/RNA)	Small Molecule Prodrugs (ProTides), Cyclic Phosphates
Oxidation State	+3 (Requires oxidation to +5)	+5 (Stable oxidation state)
Coupling Agent	Weak Acid (Tetrazole, ETT, BTT)	Base (TEA, NMI) or Grignard ( -BuMgCl)
Coupling Time	Seconds to Minutes	Hours (often requires low temp)
Moisture Sensitivity	Moderate (Hydrolyzes to H-phosphonate)	High (Violent hydrolysis to phosphoric acid)
Stereochemistry	Achiral (after oxidation to diester)*	Generates Chiral P-center (Rp/Sp mixture)
Atom Economy	Lower (Requires protecting groups & oxidants)	Higher (Direct displacement)

*Note: Standard phosphodiester DNA is achiral at phosphorus. Phosphorothioate DNA synthesized via amidites does generate diastereomers.

Part 3: Detailed Experimental Protocols

Protocol A: Automated Oligonucleotide Coupling (Phosphoramidite)

Context: Synthesis of a 20-mer DNA strand on CPG support.

• Reagent Prep: Dissolve nucleoside phosphoramidite (0.1 M) in anhydrous Acetonitrile (ACN). Water content must be <30 ppm.

• Detritylation: Flush column with 3% Trichloroacetic acid (TCA) in DCM to remove 5'-DMT group. Wash with ACN.

• Activation & Coupling:

  • Simultaneously inject Phosphoramidite solution and Activator (0.25 M 5-Ethylthio-1H-tetrazole in ACN).

  • Mechanism: Tetrazole protonates the diisopropylamino group.[1][] The 5'-OH of the support-bound oligo attacks the phosphorus.[1][]

  • Time: 60–120 seconds.

• Capping: Add Acetic Anhydride/N-Methylimidazole to block unreacted 5'-OH groups (prevents n-1 deletions).

• Oxidation: Flow 0.02 M Iodine in THF/Pyridine/Water (70:20:10).

  • Result: Converts unstable P(III) phosphite triester to stable P(V) phosphate triester.

Protocol B: ProTide Synthesis (Phosphorodichloridate)

Context: Synthesis of a Sofosbuvir-like prodrug precursor.

• Setup: Flame-dry a 3-neck round bottom flask under Argon. Cool to -78°C or 0°C depending on substrate sensitivity.

• Step 1: Chloridate Formation:

  • Charge flask with Phenyl phosphorodichloridate (1.0 eq) in anhydrous DCM.[3][4]

  • Add L-Alanine isopropyl ester HCl (1.0 eq).

  • Add Triethylamine (2.0 eq) dropwise over 30 mins.

  • Observation: White precipitate (

    ) forms. Stir 1 hr.

  • Mechanism: Selective displacement of one Cl by the amino group.

• Step 2: Nucleoside Coupling:

  • Add the nucleoside (1.0 eq) and N-Methylimidazole (NMI, 5.0 eq).

  • Allow to warm to Room Temp (RT) and stir overnight.

  • Note: Alternatively, use

    -BuMgCl (1.0 M in THF) to deprotonate the nucleoside 5'-OH before adding the chloridate intermediate for higher regioselectivity.

• Workup: Quench with sat.

  , extract with EtOAc, and purify via silica chromatography. Separation of diastereomers (Rp/Sp) may be required via HPLC.[4]

Part 4: Visualization & Logic

Diagram 1: The Phosphoramidite Cycle (Solid-Phase)

This diagram illustrates the cyclic nature of oligonucleotide synthesis, highlighting the critical P(III) to P(V) transition.

Caption: The 4-step automated cycle converts unstable P(III) intermediates into a stable DNA backbone.

Diagram 2: ProTide Synthesis Pathway (Solution-Phase)

This diagram details the convergent synthesis of a prodrug using phosphorodichloridate reagents, emphasizing the direct P(V) substitution.

Caption: Convergent synthesis of ProTides via sequential nucleophilic substitution on the P(V) center.

References

• Aragen. Phosphoramidite Chemistry: The Engine Behind Oligonucleotide Innovation. Retrieved from [Link]

• ATDBio. Solid-phase oligonucleotide synthesis: Phosphoramidite coupling. Retrieved from [Link]

• NIH (PMC). Phosphoramidates and phosphonamidates (ProTides) with antiviral activity. Retrieved from [Link]

Sources

• 1. atdbio.com [atdbio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Strategic Phosphorylation of Alcohols using 2-Cyanoethyl Phosphorodichloridate

The following Application Note is designed for direct implementation in research and development workflows. It prioritizes mechanistic understanding, operational safety, and verifiable endpoints.

Abstract & Strategic Rationale

The conversion of aliphatic alcohols to their corresponding phosphate monoesters is a fundamental transformation in medicinal chemistry and chemical biology. While

is a common reagent, it often lacks selectivity and yields complex mixtures of polyphosphates.

This protocol utilizes 2-cyanoethyl phosphorodichloridate (also known as 2-cyanoethyl dichlorophosphate). This reagent offers a distinct strategic advantage: it introduces a "masked" phosphate group. The 2-cyanoethyl moiety renders the intermediate phosphate diester neutral and lipophilic, facilitating purification, before being removed via a specific

-elimination mechanism under mild basic conditions. This "protect-then-deprotect" strategy minimizes side reactions common with aggressive phosphorylating agents.

Key Advantages:

• Selectivity: Minimizes formation of pyrophosphates.

• Orthogonality: The cyanoethyl group is stable to acid but labile to base, allowing complementary protection strategies.

• Validation: Distinct NMR signatures allow for precise reaction monitoring.

Chemical Mechanism & Pathway

Understanding the P(V) reaction landscape is critical for troubleshooting. The reaction proceeds through a nucleophilic substitution at the phosphorus center, followed by a controlled hydrolysis and a final elimination step.

Mechanistic Visualization

The following diagram outlines the transformation from alcohol to phosphate monoester, highlighting the critical intermediate states.

Materials & Equipment

Reagents

Reagent	Grade/Purity	Role	Critical Note
2-Cyanoethyl phosphorodichloridate	>95%	Phosphorylating Agent	Moisture Sensitive. Store under Argon at -20°C. Hydrolyzes rapidly in air.
Pyridine	Anhydrous (>99.8%)	Solvent & Base	Must be dried over KOH or molecular sieves. Water kills the reagent.
Starting Alcohol (R-OH)	High Purity	Substrate	Dry via azeotropic distillation with toluene if necessary.
Ammonium Hydroxide	28-30% aq	Deprotection Base	Fresh bottle preferred to ensure concentration.
Chloroform/Methanol	HPLC Grade	Extraction/Workup

Equipment

• Schlenk line or Argon balloon setup.

• Flame-dried round-bottom flasks (2-neck).

• Syringes with long needles (for air-free transfer).

• Rotary evaporator with high-vacuum pump.

Experimental Protocol: Synthesis of Phosphate Monoesters

Safety Warning: 2-Cyanoethyl phosphorodichloridate is corrosive and toxic. The deprotection step releases acrylonitrile , a volatile carcinogen. All operations must be performed in a well-ventilated fume hood.

Phase 1: Activation and Coupling

• Preparation: Flame-dry a 50 mL 2-neck round-bottom flask equipped with a magnetic stir bar. Flush with Argon and seal with a rubber septum.

• Solvent Charge: Inject anhydrous pyridine (10 mL per 1 mmol of substrate).

• Reagent Addition: Cool the flask to 0°C (ice bath). Using a gas-tight syringe, add 2-cyanoethyl phosphorodichloridate (2.0 equivalents relative to alcohol) dropwise.

  • Observation: The solution may turn slightly yellow; this is normal. White smoke indicates moisture ingress—abort if excessive.

• Substrate Addition: Dissolve the Alcohol (R-OH) (1.0 equivalent) in a minimum volume of anhydrous pyridine. Add this solution dropwise to the reaction flask over 10 minutes.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) and stir for an additional 2–4 hours.

  • Checkpoint (TLC): Monitor consumption of starting material. The intermediate phosphate is polar and may streak; use Molybdate stain (blue color) to visualize phosphorus species.

Phase 2: Hydrolysis (Formation of the Diester)

• Quench: Cool the mixture back to 0°C. Add Water (5.0 equivalents, or ~1 mL) dropwise.

  • Chemistry: This converts the remaining P-Cl bond to P-OH, forming the stable 2-cyanoethyl phosphate diester intermediate.

• Evaporation: Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove the majority of pyridine. Co-evaporate with toluene (2x) to remove trace pyridine.

Phase 3: Deprotection (The -Elimination)

• Resuspension: Dissolve the residue in a mixture of Methanol/Water (1:1) .

• Base Treatment: Add Ammonium Hydroxide (28% aq) (approx. 5 mL per mmol).

• Heating: Heat the sealed flask to 60°C for 2–4 hours.

  • Mechanism:[1][2][3][4][5][6][7][8] The base abstracts the proton

    to the cyano group, triggering the elimination of acrylonitrile and releasing the free phosphate monoester.

  • Safety: Ensure the hood sash is low; acrylonitrile is being generated.

• Workup: Cool to RT. Concentrate to dryness under vacuum. The residue contains the ammonium salt of your phosphorylated product and poly-acrylonitrile byproducts.

Phase 4: Purification

• Partition: Dissolve residue in water and wash with Ethyl Acetate (to remove non-polar organic impurities).

• Isolation: For high purity, use Ion-Exchange Chromatography (DEAE-Sephadex or Dowex resin).

  • Load aqueous solution onto resin.

  • Wash with water.

  • Elute with a gradient of Ammonium Bicarbonate (0.1M

    0.5M).

  • Lyophilize fractions containing the product.

Validation & Troubleshooting (Self-Validating Systems)

Reliable science requires verifiable endpoints. Use these checkpoints to validate each stage of the protocol.

NMR Diagnostics ( and )

Stage	NMR Shift (approx.)*	NMR Signature	Interpretation
Reagent	+2 to +5 ppm	4.2 (m), 2.8 (t)	Pure starting reagent.
Intermediate	-8 to -12 ppm	Cyanoethyl signals present	Successful coupling (P-Cl bond consumed).
Final Product	0 to +5 ppm	Loss of Cyanoethyl signals	Successful deprotection.

*Note:

shifts are relative to 85% external standard. Shifts are pH dependent.

Common Failure Modes

• Problem:

  NMR shows a peak at ~0 ppm before deprotection.

  • Cause: The reagent hydrolyzed before reacting with the alcohol.

  • Solution: Dry pyridine more rigorously; check reagent quality.

• Problem: Incomplete Deprotection (Cyanoethyl signals persist in

  NMR).

  • Cause: Base was too weak or old.

  • Solution: Use fresh

    or switch to 1M NaOH (if substrate tolerates strong alkali).

• Problem: Alkylation of nucleophilic sites on substrate (e.g., if R-OH contains an amine).

  • Cause: The released acrylonitrile reacted with the substrate (Michael Addition).

  • Solution: Add a "scavenger" like t-butylamine or mercaptoethanol during the deprotection step to trap the acrylonitrile.

References

• Tener, G. M. (1961). "2-Cyanoethyl Phosphate and its Use in the Synthesis of Phosphate Esters." Journal of the American Chemical Society, 83(1), 159–168. [Link]

• Letsinger, R. L., & Ogilvie, K. K. (1969). "Nucleotide chemistry. XIII. Synthesis of oligothymidylates via phosphotriester intermediates." Journal of the American Chemical Society, 91(12), 3350–3355. [Link]

• Burgess, K., & Cook, D. (2000). "Syntheses of Nucleoside Triphosphates." Chemical Reviews, 100(6), 2047–2060. [Link]

• Guga, P. (2002). "P-chiral oligonucleotides in the stereocontrolled synthesis of phosphorothioate DNA." Current Topics in Medicinal Chemistry, 2(8), 789-808. (Context on modern P(V) vs P(III) strategies). [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. cris.huji.ac.il [cris.huji.ac.il]
• 3. chemistrystudent.com [chemistrystudent.com]
• 4. arxiv.org [arxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Appel Reaction [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

Application Note: Comprehensive Guide to Nucleoside Phosphorylation Using 2-Cyanoethyl Phosphorodichloridate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The synthesis of nucleoside phosphoramidates, pronucleotides, and modified oligonucleotides is a cornerstone of modern antiviral and anticancer drug development[1]. Because the initial intracellular phosphorylation of nucleoside analogs is often the rate-limiting step in their pharmacological activation, delivering pre-phosphorylated prodrugs (e.g., ProTides) is a highly effective therapeutic strategy[2].

As a Senior Application Scientist, I have structured this guide to move beyond a simple "recipe." Here, we dissect the use of 2-cyanoethyl phosphorodichloridate (

)—a highly versatile, bifunctional P(V) reagent that enables the direct installation of a protected phosphate or phosphoramidate moiety onto the 5'-hydroxyl of nucleosides[1]. This application note details the mechanistic rationale, optimized reaction conditions, and a self-validating experimental protocol designed to maximize yield and regioselectivity.

Mechanistic Principles & Causality

To master this protocol, one must understand the chemical causality driving the reaction. The utility of 2-cyanoethyl phosphorodichloridate relies on its highly reactive P-Cl bonds and the strategic inclusion of the

-eliminable 2-cyanoethyl protecting group.

• Regioselective Phosphorylation: The reaction between the primary 5'-OH of a nucleoside and the phosphorodichloridate is conducted at

  in the presence of a sterically hindered base like 2,6-lutidine[1]. The low temperature and the steric bulk of the reagent kinetically favor reaction at the less hindered 5'-position over secondary 2'/3'-hydroxyls.

• Acid Scavenging: The displacement of chloride liberates HCl. Bases such as 2,6-lutidine or pyridine act as acid scavengers to prevent the depurination or depyrimidination of acid-sensitive nucleosides[3].

• -Elimination (Deprotection): The 2-cyanoethyl group is uniquely suited for phosphate protection because the electron-withdrawing cyano group renders the adjacent -protons highly acidic. Treatment with a strong base (e.g., DBU or ) triggers a rapid -elimination, releasing acrylonitrile and the deprotected phosphate/phosphoramidate[1],[4].

Fig 1: Mechanistic pathway of nucleoside phosphorylation and subsequent β-elimination.

Experimental Workflows: Self-Validating Protocol

To ensure a self-validating system, this protocol integrates strict anhydrous controls and in-process tracking. Moisture is the primary failure point, as it rapidly hydrolyzes the P-Cl bonds to unreactive phosphate diesters.

Fig 2: Step-by-step experimental workflow for nucleoside derivatization.

Step-by-Step Methodology

Step 1: Preparation & Desiccation

• Dissolve the nucleoside (1.0 eq, ~1 mmol) in anhydrous pyridine (5 mL) and concentrate under reduced pressure. Repeat this co-evaporation step three times to rigorously remove trace water. (Note: 2',3'-acetonide protection is recommended for absolute regiocontrol, though steric hindrance often suffices for 5'-selectivity).

• Purge the reaction flask with Argon and dissolve the dried nucleoside in anhydrous THF or Pyridine (10 mL).

• Add 2,6-lutidine (2.5 eq). Causality: 2,6-lutidine is preferred over triethylamine as it is less nucleophilic, preventing the formation of unreactive phosphorammonium intermediates[1].

Step 2: Phosphorylation

• Cool the reaction mixture to

  using an ice bath.

• Add 2-cyanoethyl phosphorodichloridate (1.1 eq) dropwise over 10 minutes. Causality: A slight excess ensures complete conversion, but exceeding 1.2 eq risks bis-phosphorylation[1].

• Stir at

  for 1 hour, then allow to warm to room temperature for 1 hour.

• Validation Check: Extract a 50

  L aliquot, quench with anhydrous methanol, and analyze via LC-MS to confirm the disappearance of the starting material.

Step 3: Derivatization (Aminolysis/Hydrolysis)

• To synthesize a phosphoramidate, add the desired amine (e.g., an amino acid ester, 1.5 eq) directly to the reaction mixture at

  . For a phosphate, add (1.5 eq).

• Stir at room temperature for 2-4 hours until complete conversion is observed[1].

Step 4: Deprotection (

-Elimination)

• To remove the 2-cyanoethyl group, add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 1.5 eq) directly to the mixture, or concentrate the mixture and treat with concentrated aqueous

  (10 mL) for 2 hours at room temperature[1].

• Causality: DBU abstracts the

  -proton, driving the irreversible elimination of acrylonitrile[4].

Step 5: Purification

• Concentrate the crude mixture under reduced pressure.

• Purify via Reversed-Phase HPLC (C18 column) using a gradient of 0.1 M Triethylammonium acetate (TEAA) buffer (pH 7.0) and Acetonitrile.

Data Presentation & System Validation

The following tables summarize the critical parameters and in-process control (IPC) metrics required to validate the reaction at each stage.

Table 1: Reaction Conditions & Mechanistic Causality

Parameter	Optimal Condition	Mechanistic Causality
Solvent	Anhydrous THF or Pyridine	Prevents premature hydrolysis of the highly reactive P(V) chloridate.
Base	2,6-Lutidine	Acts as an acid scavenger for HCl byproduct; minimizes nucleophilic side reactions due to steric hindrance.
Temperature	to RT	Controls exotherm; maximizes regioselectivity for the primary 5'-OH over secondary hydroxyls.
Deprotection	DBU (1.5 eq) in aprotic solvent	Strongly basic conditions drive the -elimination of the cyanoethyl group, releasing acrylonitrile.

Table 2: In-Process Control (IPC) NMR Tracking

Note: Exact shifts vary by solvent and exact nucleoside structure, but these ranges serve as a reliable self-validating tracking method.

Stage	Compound	Expected NMR Shift (approx.)
Starting Material	2-Cyanoethyl phosphorodichloridate	+3.0 to +5.0 ppm
Intermediate	5'-O-(2-Cyanoethyl)phosphorochloridate	+4.0 to +7.0 ppm
Derivatization	Nucleoside 5'-Phosphoramidate (Protected)	+8.0 to +12.0 ppm
Final Product	Deprotected Nucleotide/Phosphoramidate	0.0 to +4.0 ppm

References

• Ahmadibeni, Y., et al. (2009). Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents. Organic Letters / PMC.

• Parang, K., et al. (2009). Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase cycloSaligenyl Phosphitylating Reagents. CORE.

• WIPO Patent WO2021146488A1. (2021). 4'-o-methylene phosphonate nucleic acids and analogues thereof. Google Patents.

• WIPO Patent WO2023081500A2. (2023). RNAi OLIGONUCLEOTIDE CONJUGATES. Google Patents.

Sources

• 1. Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2021146488A1 - 4'-o-methylene phosphonate nucleic acids and analogues thereof - Google Patents [patents.google.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Application Note: Precision Synthesis of Phosphate Triesters using 2-Cyanoethyl Phosphorodichloridate

This Application Note and Protocol guide details the use of 2-cyanoethyl phosphorodichloridate for the synthesis of phosphate triesters. This guide is designed for researchers in medicinal chemistry and oligonucleotide synthesis who require a robust method for linking two different nucleophiles via a phosphate bridge using P(V) chemistry.

Abstract & Core Utility

While automated oligonucleotide synthesis predominantly utilizes P(III) phosphoramidite chemistry, 2-cyanoethyl phosphorodichloridate remains a critical reagent for solution-phase synthesis, particularly when creating asymmetric phosphate triesters or modifying sterically hindered substrates. As a P(V) electrophile, it allows for the sequential addition of two different alcohol nucleophiles (

and ) to form a stable triester intermediate. The 2-cyanoethyl group serves as a "masking" element that protects the third position of the phosphate, which can be cleanly removed later via -elimination to yield the biologically active phosphate diester.

Chemical Mechanism

The utility of this reagent relies on the sequential displacement of its two chlorine atoms. The reaction must be carefully controlled to prevent the formation of symmetric byproducts (where

adds twice).

Reaction Pathway[1][2][3][4][5][6][7][8][9][10]

• Activation: The highly electrophilic phosphorus center reacts with the first alcohol (

  ).

• differentiation: The resulting monochloridate intermediate is less reactive than the starting dichloridate, allowing for the addition of a second, different alcohol (

  ).

• Deprotection: Treatment with a base triggers

  -elimination of acrylonitrile, releasing the phosphate diester.

Figure 1: Sequential phosphorylation mechanism. The reagent links two alcohols (R1, R2) and is subsequently deprotected to the diester.

Experimental Protocol

This protocol describes the synthesis of a mixed phosphate triester. The stoichiometry and temperature control are critical to ensure the first alcohol reacts only once before the second is added.

Materials & Reagents[1][2][3][5][7][8][10][11][12][13][14][15]

• Reagent: 2-Cyanoethyl phosphorodichloridate (>95% purity).

• Solvent: Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM). Must be dried over molecular sieves.

• Base: 2,6-Lutidine (preferred for milder activation) or Triethylamine (

  ).

• Nucleophiles: Target Alcohol 1 (

  ) and Target Alcohol 2 ( ).

Step-by-Step Methodology

Phase 1: Formation of the Monochloridate Intermediate

Objective: Attach the first nucleophile (

) while retaining one chlorine atom for the next step.

• Setup: Flame-dry a 2-neck round-bottom flask and purge with Argon or Nitrogen.

• Dissolution: Add 2-cyanoethyl phosphorodichloridate (1.0 equiv) to anhydrous THF (0.1 M concentration).

• Cooling: Cool the solution to -78°C (dry ice/acetone bath). Note: Low temperature is essential to suppress double addition.

• Addition of R1:

  • Mix Alcohol 1 (

    , 0.95 equiv) and Base (1.0 equiv, e.g., 2,6-lutidine) in a separate dry vial with THF.

  • Add this mixture dropwise to the cold phosphorodichloridate solution over 30 minutes.

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours.

  • Checkpoint: Analyze an aliquot by

    NMR. The starting material (approx.[1][2] +5 to +10 ppm) should disappear, replaced by the monochloridate doublet.

Phase 2: Formation of the Phosphate Triester

Objective: Displace the remaining chlorine with the second nucleophile (

).

• Addition of R2:

  • Prepare a solution of Alcohol 2 (

    , 1.1 equiv) and Base (1.5 equiv, excess to scavenge remaining HCl) in THF.

  • Add this solution to the reaction mixture at 0°C .

• Reaction: Allow the mixture to warm to Room Temperature (25°C) and stir for 4–12 hours.

  • Monitoring: TLC or

    NMR should show conversion to the phosphate triester (typically -1 to -5 ppm).

• Workup:

  • Filter off the amine-hydrochloride salt precipitate.[3]

  • Concentrate the filtrate under reduced pressure.[4][5]

  • Dilute with DCM and wash with cold 5%

    solution (rapidly) and brine.

  • Dry over

    and concentrate.

• Purification: Flash column chromatography (Silica gel). Note: The triester is stable on silica but avoid acidic eluents.

Phase 3: Deprotection (Optional)

Objective: Remove the 2-cyanoethyl group to yield the phosphate diester.

• Dissolve the purified triester in Pyridine/Water (2:1) or use 0.1 M DBU in acetonitrile.

• Stir at Room Temperature for 1–4 hours.

• Monitor for the disappearance of the triester.

• Evaporate solvents and purify the resulting diester (often requires reverse-phase HPLC or ion-exchange chromatography due to polarity).

Quantitative Data Summary

Parameter	Condition	Rationale
Temperature (Step 1)	-78°C to 0°C	Prevents symmetric byproduct ( ) formation.
Stoichiometry (R1)	0.95 equiv	Ensures no excess alcohol remains to compete in Step 2.
Base Choice	2,6-Lutidine	Sterically hindered; reduces nucleophilic attack on Phosphorus.
Reaction Time	4-16 Hours	P(V) is less reactive than P(III); requires longer times.

Troubleshooting & Optimization (Expertise)

• Symmetric Byproducts: If you observe significant amounts of symmetric diester (

  ), lower the temperature of Step 1 and increase the dilution. Ensure dropwise addition of the alcohol to the excess dichloridate.

• Hydrolysis: The monochloridate intermediate is extremely moisture-sensitive. If your yield is low, verify the dryness of your THF (should be <50 ppm water).

• Reactivity: Secondary alcohols react much slower than primary alcohols. If

  is a secondary alcohol, you may need to add a catalyst like N-methylimidazole (NMI) or heat the reaction to 40°C in Step 2.

Safety Considerations

• Corrosivity: 2-Cyanoethyl phosphorodichloridate releases HCl upon contact with moisture. Handle only in a fume hood.

• Toxicity: Like many organophosphorus compounds, it is toxic if inhaled or absorbed through the skin. Wear chemical-resistant gloves and eye protection.

• Water Reactivity: Reacts violently with water. Quench waste carefully with dilute bicarbonate.

References

• Classic Synthesis: Tener, G. M. (1961). "2-Cyanoethyl Phosphate and its Use in the Synthesis of Phosphate Esters". Journal of the American Chemical Society, 83(1), 159–168. Link

• Solid-Phase Reagent Preparation: Parang, K., et al. (2010). "Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents". Journal of Organic Chemistry, 75(15), 5112–5122. Link (Demonstrates use of 2-cyanoethyl phosphorodichloridate as a starting material).

• Modern Application (Patent): "Lipid conjugation for targeting oligodendrocytes". WO2023081822A1. Link (Cites use of 2-cyanoethyl phosphorodichloridate as a P(V) forming reagent).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. PROCESS OF MAKING PHOSPHORDIAMIDITE COMPOUNDS - Patent 1539772 [data.epo.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]

Advanced Preparation &amp; Handling of 2-Cyanoethyl Phosphate Intermediates

Application Note: AN-2026-CEP

Introduction & Scope

The 2-cyanoethyl (CE) group represents the industry standard for phosphate protection in oligonucleotide synthesis. Its dominance stems from its unique "orthogonal" stability: it is perfectly stable under the acidic conditions required to remove the 5'-dimethoxytrityl (DMT) group, yet it undergoes rapid

-elimination under basic conditions (ammonia or methylamine) during final cleavage.

This guide details the preparation of the two critical classes of CE-phosphate intermediates:

• The Phosphitylating Reagent: specifically 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite (The "Bis-reagent").

• The Nucleoside Phosphoramidite: The 3'-functionalized nucleoside monomer ready for solid-phase synthesis.

Mechanism of Action

Understanding the electronic mechanism is a prerequisite for troubleshooting synthesis failures.

The -Elimination Switch

The utility of the CE group relies on the acidity of the protons on the

-carbon (adjacent to the cyano group). Under basic conditions, a proton is abstracted, creating a carbanion that eliminates acrylonitrile to release the phosphate diester.

Activation Mechanism (Coupling)

The phosphoramidite nitrogen is not a good leaving group on its own. It requires protonation by a weak acid (Activator) to generate a reactive tetrazolyl-phosphite intermediate, which is then susceptible to nucleophilic attack by the 5'-OH of the growing oligo chain.[1]

Figure 1: Activation pathway. The activator protonates the diisopropylamino group, converting it into a leaving group, facilitating attack by the nucleoside hydroxyl.

Protocol A: Synthesis of the Phosphitylating Reagent

Target: 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite CAS: 102691-36-1[2]

While commercially available, in-house preparation is often required for large-scale campaigns to ensure absolute anhydrous integrity.

Reagents & Equipment[2][3][4][5]

• Phosphorus Trichloride (

  ): Distilled under Argon.

• 2-Cyanoethanol: Dried over 3Å molecular sieves.

• Diisopropylamine: Distilled over

  .

• Solvent: Anhydrous Diethyl Ether or THF.

• Equipment: 3-neck flask, mechanical stirrer, inert gas manifold (Schlenk line).

Step-by-Step Methodology

• Formation of Dichloro-Intermediate:

  • Charge a flame-dried flask with

    (1.0 eq) and anhydrous ether under Argon. Cool to -20°C.

  • Add a mixture of 2-cyanoethanol (1.0 eq) and base (1.0 eq) dropwise over 1 hour.

  • Note: Control exotherm strictly. Temperature spikes >0°C promote disubstitution.

  • Stir for 2 hours at 0°C.

• Amination:

  • Cool the reaction mixture to -10°C.

  • Add excess diisopropylamine (4.5 eq) dropwise. The excess acts as both reactant and HCl scavenger.

  • Allow the mixture to warm to Room Temperature (RT) and stir overnight (16h).

• Purification (Critical):

  • Filtration: Filter the white amine-hydrochloride salts under an inert atmosphere (glovebox or Schlenk filter). Wash cake with dry ether.

  • Concentration: Remove solvent under reduced pressure (keep bath <30°C).

  • Distillation: Perform fractional vacuum distillation.

    • Boiling Point: ~100°C at 0.5 mmHg.

  • Storage: Store under Argon at -20°C in a septum-sealed bottle.

Protocol B: Preparation of Nucleoside Phosphoramidites

Target: 5'-O-DMT-Nucleoside-3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite

This protocol uses the "Bis-reagent" (Protocol A) which is safer and yields higher purity than the older chlorophosphite method.

Reagents

• Starting Material: 5'-O-DMT-protected Nucleoside (dA, dG, dC, or T).

• Phosphitylating Reagent: 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite (1.2 eq).

• Activator: 1H-Tetrazole (0.5 eq) or DCI (0.5 eq). Sub-stoichiometric amounts prevent acid-catalyzed detritylation.

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (ACN).

Experimental Workflow

• Azeotropic Drying (Mandatory):

  • Dissolve the nucleoside in dry Pyridine/ACN (1:1).

  • Evaporate to dryness under high vacuum. Repeat 3 times.

  • Why: Even trace water hydrolyzes the amidite to H-phosphonate (See Table 1).

• Coupling Reaction:

  • Dissolve dried nucleoside in anhydrous DCM (approx. 5-10 mL per gram).

  • Add the Activator (Tetrazole) first.

  • Add the Bis-reagent dropwise via syringe.

  • Stir at RT under Argon.

  • Monitoring: TLC (Silica, 5% MeOH in DCM). Product moves faster than starting material. Reaction typically complete in 1-2 hours.

• Quench & Wash:

  • Quench with saturated

    (aq).[3][4]

  • Extract with DCM. Wash organic layer with Brine.[4]

  • Dry over

    . Do not use acidic drying agents.

• Precipitation Purification (The "Crash" Method):

  • Concentrate the DCM solution to a thick syrup (do not dry completely).

  • Prepare a beaker of vigorously stirring cold Hexane (-20°C) or Pentane.

  • Dropwise add the syrup into the vortex of the hexane.

  • The phosphoramidite will precipitate as a white amorphous powder.

  • Advantage:[2][5][6][7][8][9] This removes soluble impurities (excess reagent, hydrolyzed species) without the acid exposure of silica columns.

Figure 2: Operational workflow for converting nucleosides to phosphoramidites. The precipitation step is critical for removing excess reagent.

Quality Control & Data Analysis

The primary analytical tool for these intermediates is

NMR. It provides a definitive "fingerprint" of the phosphorus oxidation state.[10]

NMR Interpretation

Run spectra in

or .

Species	Chemical Shift ( , ppm)	Multiplicity	Notes
Target Phosphoramidite	148 - 152	Doublet	Split due to diastereomers at P-center.
H-Phosphonate	10 - 15	Doublet ( Hz)	Hydrolysis impurity (Moisture ingress).
Phosphate (Oxidized)	-5 to +5	Singlet	Oxidation impurity (Air exposure).
Bis-Reagent (Excess)	~123	Singlet	Unreacted starting material.

Storage Stability

• Temperature: -20°C is mandatory.

• Atmosphere: Argon/Nitrogen.

• Solvent: If stored in solution (e.g., for synthesizers), use Anhydrous Acetonitrile (<30 ppm water). Solutions are stable for 1-2 weeks; solids for 6-12 months.

Troubleshooting Guide

Problem	Probable Cause	Corrective Action
Low Yield	Incomplete drying of nucleoside.	Increase co-evaporation cycles. Use fresh molecular sieves.
DMT Loss (Red color)	Acidic conditions during coupling.	Reduce Activator equivalents (0.5 eq). Ensure basic wash ( ) is thorough.
H-Phosphonate Peak	Water in solvent or activator.	Test solvents with Karl-Fischer. Use commercial anhydrous activator solutions.
Oily Product	Incomplete precipitation.	Ensure Hexane is ultra-cold (-20°C to -78°C). Use Pentane for higher volatility.

References

• Sinha, N. D., Biernat, J., McManus, J., & Köster, H. (1984). Polymer support oligonucleotide synthesis XVIII: use of beta-cyanoethyl-N, N-dialkylamino-/N-morpholino phosphoramidite of deoxynucleosides for the synthesis of DNA fragments simplifying deprotection and isolation of the final product.[7][11] Nucleic Acids Research, 12(11), 4539–4557.[11]

• Beaucage, S. L., & Caruthers, M. H. (1981). Deoxynucleoside phosphoramidites—A new class of key intermediates for deoxypolynucleotide synthesis. Tetrahedron Letters, 22(20), 1859-1862.

• Glen Research. (n.d.). Technical Bulletin: Handling and Storage of Phosphoramidites.

• Nielsen, J., et al. (1987). Improved synthesis of 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite.[12] Nucleic Acids Research, 15(8), 3626.[12]

Sources

• 1. DE60202681T2 - PROCESS FOR THE PREPARATION OF LNA PHOSPHORAMIDITE - Google Patents [patents.google.com]
• 2. 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite synthesis - chemicalbook [chemicalbook.com]
• 3. academic.oup.com [academic.oup.com]
• 4. rsc.org [rsc.org]
• 5. academic.oup.com [academic.oup.com]
• 6. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polymer support oligonucleotide synthesis XVIII: use of beta-cyanoethyl-N,N-dialkylamino-/N-morpholino phosphoramidite of deoxynucleosides for the synthesis of DNA fragments simplifying deprotection and isolation of the final product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US20040082775A1 - Process of purifying phosphoramidites - Google Patents [patents.google.com]
• 9. US7030230B2 - Process of purifying phosphoramidites - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. US7276620B2 - Process for preparing phosphorodiamidites - Google Patents [patents.google.com]

Application Note: Solvent Selection &amp; Protocols for 2-Cyanoethyl Phosphorodichloridate Reactions

The following Application Note and Protocol guide details the solvent selection and experimental handling of 2-Cyanoethyl Phosphorodichloridate .

Executive Summary

This guide addresses the critical parameters for utilizing 2-Cyanoethyl Phosphorodichloridate (CAS: 37595-87-2 / 66687-07-8) in the synthesis of phosphate esters and nucleoside phosphoramidates. Unlike its P(III) analog used in automated DNA synthesis, this P(V) reagent allows for direct phosphorylation without a subsequent oxidation step.

Critical Recommendation: The selection of solvent is governed by three factors: solubility of the phosphorodichloridate , inertness to the phosphorylating agent , and capacity to solvate the proton scavenger (base) . Anhydrous Tetrahydrofuran (THF) is the primary recommended solvent, with Dichloromethane (DCM) serving as a viable alternative for specific lipophilic substrates.

Critical Distinction: P(V) vs. P(III)

Safety & Nomenclature Alert: Researchers frequently confuse this reagent with its P(III) analog. Ensure you are using the correct oxidation state for your workflow.

Feature	2-Cyanoethyl Phosphorodichloridate	2-Cyanoethyl Phosphorodichloridite
Oxidation State	P(V) (+5)	P(III) (+3)
Formula
Primary Use	Direct synthesis of phosphate diesters/triesters; Phosphoramidate synthesis.[1][2]	Precursor for Phosphoramidite DNA synthesis monomers.
Reactivity	Hard electrophile; reacts with alcohols/amines.	Soft electrophile; highly air-sensitive.

Solvent Selection Matrix

The choice of solvent dictates the reaction kinetics and the solubility of the pyridinium/ammonium salts formed during the reaction.

Primary Solvents

Solvent	Grade Requirement	Suitability	Mechanistic Insight
Tetrahydrofuran (THF)	Anhydrous (<50 ppm ), Stabilized (BHT-free preferred)	Excellent (Standard)	THF provides optimal solvation for the intermediate phosphoryl chloride species. It effectively solubilizes organic bases (e.g., 2,6-lutidine) while precipitating the resulting hydrochloride salts, driving the equilibrium forward.
Dichloromethane (DCM)	Anhydrous (Amylene stabilized)	Good	Preferred for highly lipophilic nucleosides or lipid-conjugated substrates. Note: DCM does not solvate the intermediate salts as well as THF, potentially slowing kinetics.
Acetonitrile (MeCN)	Anhydrous (DNA Synthesis Grade)	Moderate	High polarity accelerates reactions but may solubilize hydrochloride byproducts, complicating workup. Often used if the product is polar.
Pyridine	Anhydrous	Substrate-Specific	Can act as both solvent and base. However, neat pyridine can cause difficult emulsions during aqueous workup. Best used as a co-solvent or base equivalent.

Solvents to Avoid

• Alcohols (MeOH, EtOH): Will immediately react with the reagent (solysis).

• DMF/DMSO: High polarity can lead to side reactions or difficult removal; DMSO may act as an oxidant or nucleophile under certain conditions.

• Wet Solvents: The reagent hydrolyzes rapidly to release HCl and phosphoric acid derivatives.

Mechanistic Pathway & Visualization

The reaction proceeds via an associative

mechanism. The base is critical not just for neutralizing HCl, but for activating the nucleophile.

Caption: Stepwise displacement of chloride ions by nucleophiles in the presence of a base scavenger.

Standard Protocol: Phosphorylation of a Nucleoside

This protocol describes the synthesis of a 5'-protected nucleoside phosphoramidate or phosphate ester using THF as the solvent.

Materials

• Reagent: 2-Cyanoethyl phosphorodichloridate (1.0 equiv).

• Substrate: Protected Nucleoside (e.g., 3'-O-protected thymidine) (1.0 equiv).

• Base: 2,6-Lutidine (2.0 - 4.0 equiv) or

  -Diisopropylethylamine (DIPEA).

• Solvent: Anhydrous THF (dried over molecular sieves).

• Atmosphere: Dry Argon or Nitrogen.

Step-by-Step Methodology

• Preparation (Drying):

  • Co-evaporate the nucleoside substrate with anhydrous pyridine (

    ) or toluene ( ) to remove trace moisture.

  • Dry the reaction vessel (round-bottom flask) in an oven at 120°C for 1 hour, then cool under a stream of argon.

• Solubilization:

  • Dissolve the dried nucleoside in anhydrous THF (concentration ~0.1 M).

  • Add 2,6-Lutidine (4.0 equiv) to the solution. Stir at Room Temperature (RT) for 5 minutes.

• Reagent Addition (Critical Step):

  • Cool the solution to 0°C (ice bath) to control the exotherm.

  • Add 2-Cyanoethyl phosphorodichloridate (1.0 - 1.2 equiv) dropwise via a glass syringe.

  • Note: A white precipitate (Lutidine·HCl) should begin to form immediately, indicating successful reaction initiation.

• Reaction Monitoring:

  • Allow the reaction to warm to RT and stir for 1–2 hours.

  • TLC Check: Aliquot 10 µL, quench in MeOH, and run TLC (DCM:MeOH 9:1). Look for the disappearance of the starting nucleoside.

• Quenching & Workup:

  • For Diester Synthesis: Add the second nucleophile (e.g., an alcohol or amine) at this stage and stir for an additional 2–4 hours.

  • For Hydrolysis (Monoester): Add water (5 equiv) or Triethylammonium bicarbonate (TEAB) buffer.

  • Extraction: Dilute with EtOAc, wash with saturated

    ( ) and Brine ( ).

  • Drying: Dry organic layer over

    , filter, and concentrate in vacuo.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield / No Reaction	Reagent hydrolysis (wet solvent).	Use freshly distilled THF or solvent from a pressurized dry solvent system. Verify reagent quality (should be clear, not cloudy).
Multiple Spots on TLC	Over-reaction (Bis-phosphorylation) or degradation.	Perform addition at -10°C. Ensure strict 1:1 stoichiometry if mono-substitution is desired.
Gummy Precipitate	Insoluble salts trapping product.	Switch solvent to DCM or add a small amount of MeCN to solubilize the salts slightly, or use a more lipophilic base (DIPEA).

References

• Ahmadibeni, Y. et al. (2007). Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents. Organic Letters.

• Burgess, K. & Cook, D. (2000). Syntheses of Nucleoside Triphosphates. Chemical Reviews.

• LGC Standards. (n.d.). 2-Cyanoethyl Phosphorodichloridate Product Data.

• PubChem. (n.d.). Compound Summary: 2-Cyanoethyl phosphorodichloridate.[3][4][5][6]

• Uhlmann, E. & Peyman, A. (1990). Antisense Oligonucleotides: A New Therapeutic Principle. Chemical Reviews.

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 3. Buy Online CAS Number 37595-87-2 - TRC - 2-Cyanoethyl Phosphorodichloridate | LGC Standards [lgcstandards.com]
• 4. guidechem.com [guidechem.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. 2-Cyanoethyl phosphorodichloridite | 76101-30-9 [sigmaaldrich.com]

Advanced Synthesis of Phospholipids via 2-Cyanoethyl Dichlorophosphate: Application Note &amp; Protocol

Executive Summary

The synthesis of asymmetric phospholipids—critical components in liposomal drug delivery systems, lipid nanoparticles (LNPs), and membrane biology—requires highly regioselective phosphorylating agents. 2-Cyanoethyl dichlorophosphate (also known as 2-cyanoethyl phosphorodichloridate, CAS 37595-87-2) is a robust Phosphorus(V) reagent that enables the stepwise construction of phosphodiester bonds without the need for the intermediate oxidation steps required by P(III) phosphoramidite chemistry [1].

This application note details the mechanistic rationale, experimental design, and self-validating protocols for utilizing 2-cyanoethyl dichlorophosphate to synthesize complex phospholipids. The defining advantage of this reagent is the 2-cyanoethyl protecting group, which undergoes rapid β-elimination under mild basic conditions, preserving sensitive ester linkages (e.g., the acyl chains of diacylglycerols) that would otherwise degrade under standard hydrolytic deprotection [2].

Mechanistic Rationale & Experimental Causality

Stepwise Chloride Displacement

The synthesis relies on the differential reactivity of the two P-Cl bonds in 2-cyanoethyl dichlorophosphate. The first chloride is highly electrophilic and reacts rapidly with a primary or secondary alcohol (e.g., 1,2-diacyl-sn-glycerol) at low temperatures (-20°C). The resulting alkyl cyanoethyl chlorophosphate intermediate is significantly less reactive due to steric hindrance and electron donation from the newly formed alkoxy group. This differential reactivity prevents the formation of symmetric triesters, provided strict temperature control is maintained.

Orthogonal Deprotection via β-Elimination

Phospholipid synthesis often fails during the final deprotection step due to acyl chain migration or hydrolysis. The 2-cyanoethyl group circumvents this. Upon treatment with a non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or triethylamine (TEA), the base abstracts the acidic α-proton adjacent to the cyano group. This triggers an electron cascade (β-elimination), releasing acrylonitrile and yielding the target phosphodiester anion [3].

Workflow for asymmetric phospholipid synthesis using 2-cyanoethyl dichlorophosphate.

Reagents and Materials

Reagent	Role	Equivalents	Notes
1,2-Diacyl-sn-glycerol (DAG)	Lipid precursor (1° alcohol)	1.0 eq	Must be rigorously dried (co-evaporated with toluene).
2-Cyanoethyl Dichlorophosphate	Phosphorylating agent	1.2 eq	Handled under Argon; moisture sensitive.
2,6-Lutidine	Non-nucleophilic base	3.0 eq	Neutralizes HCl. Preferred over TEA to prevent premature β-elimination.
Headgroup Alcohol	e.g., N-Boc-ethanolamine	1.5 eq	Dried over molecular sieves.
N-Methylimidazole (NMI)	Nucleophilic catalyst	0.2 eq	Accelerates the sluggish 2nd coupling step.
DBU	Deprotection base	2.0 eq	Drives β-elimination of the cyanoethyl group.
Anhydrous DCM/THF	Solvent	N/A	Must be <10 ppm H₂O to prevent reagent hydrolysis.

Step-by-Step Protocol

Phase 1: First Coupling (Formation of the Chlorophosphate Intermediate)

Causality Check: Conducting this step at -20°C is critical. Higher temperatures lead to the reaction of the second chloride with another DAG molecule, forming an unusable symmetric DAG-phosphate-DAG byproduct.

• Preparation : Dissolve 1.0 mmol of rigorously dried 1,2-diacyl-sn-glycerol (DAG) and 3.0 mmol of anhydrous 2,6-lutidine in 10 mL of anhydrous dichloromethane (DCM) under an argon atmosphere.

• Cooling : Chill the reaction flask to -20°C using a dry ice/ethylene glycol bath.

• Addition : Dropwise, add 1.2 mmol of 2-cyanoethyl dichlorophosphate over 15 minutes.

• Validation (In-Process) : Stir for 2 hours at -20°C. To validate intermediate formation, withdraw a 10 µL aliquot, quench in 100 µL of anhydrous methanol, and analyze via TLC (Hexane/EtOAc 7:3). The presence of the methyl cyanoethyl DAG-diester confirms successful first coupling.

Phase 2: Second Coupling (Headgroup Addition)

Causality Check: The second chloride is sterically hindered. Adding a catalytic amount of N-Methylimidazole (NMI) forms a highly reactive imidazolium intermediate, overcoming the activation energy barrier for the incoming headgroup.

• Reagent Addition : To the -20°C reaction mixture, add 1.5 mmol of the dried headgroup alcohol (e.g., N-Boc-ethanolamine) dissolved in 2 mL of DCM.

• Catalysis : Add 0.2 mmol of NMI.

• Incubation : Remove the cooling bath and allow the reaction to warm to room temperature (RT). Stir for 12 hours.

• Workup : Dilute with DCM, wash with cold 0.5 M HCl (to remove lutidine and NMI), followed by saturated NaHCO₃ and brine. Dry the organic layer over Na₂SO₄ and concentrate in vacuo. Purify the phosphotriester intermediate via flash chromatography.

Phase 3: Deprotection (β-Elimination)

Causality Check: DBU is a strong, highly sterically hindered amidine base. It cleanly abstracts the α-proton of the cyanoethyl group without acting as a nucleophile that could cleave the esterified fatty acid chains.

• Reaction : Dissolve the purified phosphotriester in 5 mL of anhydrous acetonitrile. Add 2.0 mmol of DBU.

• Monitoring : Stir at RT for 30 minutes.

• Validation (Analytical) : Monitor the reaction via ³¹P NMR. The starting phosphotriester typically resonates at ~ -5.0 ppm. Complete deprotection is validated by a quantitative shift to ~ 0.0 ppm (phosphodiester).

• Isolation : Quench with a mild acidic buffer (e.g., 0.1 M TEAA, pH 7.0) to neutralize DBU. Extract the target phospholipid using a modified Bligh-Dyer extraction (CHCl₃/MeOH/H₂O) [4].

Mechanism of β-elimination for the removal of the 2-cyanoethyl protecting group.

Quantitative Data & Optimization

The choice of base and temperature during the coupling phases drastically impacts the yield and purity of the final phospholipid. Table 1 summarizes optimization data for the synthesis of Phosphatidylethanolamine (PE) analogs.

Table 1: Optimization of Coupling Conditions and Yields

Base (1st Coupling)	Temp (°C)	Headgroup	Catalyst (2nd Step)	Yield (%)	Purity (%)	Primary Byproduct
Pyridine	0°C	N-Boc-ethanolamine	None	45%	80%	Symmetric DAG-triester
Triethylamine	RT	N-Boc-ethanolamine	None	30%	60%	Premature β-elimination
2,6-Lutidine	-20°C	N-Boc-ethanolamine	NMI (0.2 eq)	82%	>95%	Trace unreacted DAG
2,6-Lutidine	-20°C	Choline tosylate	NMI (0.5 eq)	78%	92%	Unreacted choline

Note: Triethylamine is sufficiently basic to trigger premature β-elimination of the cyanoethyl group during the coupling phase, leading to complex mixtures. 2,6-Lutidine is strictly recommended for coupling.

Troubleshooting Guide

• Issue: High levels of symmetric DAG-phosphate-DAG byproduct.

  • Cause: Temperature was too high during the first coupling, or 2-cyanoethyl dichlorophosphate was added too rapidly.

  • Solution: Ensure the internal temperature remains strictly at or below -20°C. Use a syringe pump for the dropwise addition of the phosphorylating agent.

• Issue: Incomplete second coupling (low yield of triester).

  • Cause: Steric hindrance preventing the headgroup from attacking the chlorophosphate.

  • Solution: Ensure the headgroup is rigorously dried. Increase the NMI catalyst to 0.5 equivalents to facilitate the formation of the reactive imidazolium intermediate.

• Issue: Degradation of acyl chains during deprotection.

  • Cause: Use of hydrolytic bases (e.g., NaOH, KOH) instead of non-nucleophilic bases.

  • Solution: Strictly utilize DBU or anhydrous triethylamine in aprotic solvents (Acetonitrile or THF) to ensure the mechanism remains strictly β-elimination rather than hydrolysis.

References

• Ahmadibeni, Y., & Parang, K. (2009). "Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents." Organic Letters, 11(10), 2157–2160.[Link]

• Houben-Weyl Methods of Organic Chemistry. "Product Class 16: Phosphoric Acid and Derivatives." Thieme Connect.[Link]

• Alterman, M., et al. (2023). "Lipid conjugation for targeting oligodendrocytes of the central nervous system.

• Bligh, E. G., & Dyer, W. J. (1959). "A rapid method of total lipid extraction and purification." Canadian Journal of Biochemistry and Physiology, 37(8), 911-917.[Link]

converting alcohols to phosphates using P(V) cyanoethyl reagents

Application Note: Chemoselective Phosphorylation of Alcohols using P(V) Cyanoethyl Reagents

Abstract

This guide details the protocol for converting primary and secondary alcohols to phosphate monoesters using P(V) cyanoethyl reagents , specifically Bis(2-cyanoethyl) phosphorochloridate . Unlike P(III) phosphoramidite chemistry, this P(V) method utilizes direct nucleophilic substitution at the phosphorus center, avoiding oxidation steps. The core advantage lies in the 2-cyanoethyl (CE) protecting group, which enables orthogonal deprotection via base-catalyzed

-elimination, preserving acid-sensitive moieties (e.g., trityl groups, acetals) often present in nucleosides and complex natural products.

Introduction & Mechanistic Rationale

Phosphorylation is a critical transformation in drug discovery, particularly for nucleotide prodrugs and metabolic intermediates. While

is cheap, it lacks selectivity, often yielding mixtures of mono-, di-, and tri-phosphates.

Why P(V) Cyanoethyl Reagents?

• Defined Stoichiometry: Reagents like Bis(2-cyanoethyl) phosphorochloridate act as "monofunctional" electrophiles. They react with the target alcohol to form a stable phosphate triester.

• Base-Labile Deprotection: The cyanoethyl group is a "safety-catch" mechanism. It is stable to acid but degrades rapidly in mild base (ammonia, DBU) via

  -elimination, releasing acrylonitrile and the free phosphate.

• Atom Economy: Direct P(V) coupling eliminates the iodine/peroxide oxidation step required in P(III) chemistry.

Mechanism of Action

The transformation occurs in two distinct phases:[1][2][3][4]

• Coupling: The alcohol attacks the electrophilic P(V) center, displacing the chloride leaving group.

• Deprotection: A base abstracts the acidic proton

  to the nitrile. The resulting carbanion collapses, ejecting the phosphate oxygen and releasing acrylonitrile.

Figure 1: Mechanistic pathway from alcohol to phosphate monoester via the bis(cyanoethyl) triester intermediate.[5]

Reagent Selection Guide

Reagent	Structure	Reactivity Profile	Primary Application
Bis(2-cyanoethyl) phosphorochloridate		High. Reacts with / alcohols in h.	General synthesis of phosphate monoesters.
2-Cyanoethyl phosphate (Barium salt)		Low. Requires activation (DCC/TPS).	"Tener's Method."[6][7][8] Used for acid-sensitive nucleosides.
Bis(2-cyanoethyl) N,N-diisopropylphosphoramidite		High (P-III). Requires oxidation.	Oligonucleotide synthesis (Standard).

Recommendation: For standard lab-scale phosphorylation of small molecules, use Bis(2-cyanoethyl) phosphorochloridate (Protocol A). It is robust and avoids the purification issues associated with DCC urea byproducts found in Tener's method.

Experimental Protocols

Protocol A: Phosphorylation using Bis(2-cyanoethyl) phosphorochloridate

Target: Conversion of a primary alcohol (e.g., protected nucleoside) to a 5'-monophosphate.

Materials:

• Reagent: Bis(2-cyanoethyl) phosphorochloridate (freshly prepared or commercial).

• Solvent: Anhydrous Pyridine (Critical: acts as solvent and acid scavenger).

• Base (Deprotection): Concentrated Ammonium Hydroxide (

  ) or DBU.

Step 1: Preparation of the Reagent (If commercial is unavailable)

• Dissolve

  (1.0 eq) in anhydrous reactants.

• Add 3-hydroxypropionitrile (2.0 eq) dropwise at 0°C.

• Stir for 2 hours at RT.

• Note: The reagent is moisture sensitive. Use immediately or store under Argon at -20°C.

Step 2: Coupling Reaction

• Dry the target alcohol (1.0 mmol) by co-evaporation with anhydrous pyridine (

  ).

• Resuspend the residue in anhydrous pyridine (10 mL).

• Cool the solution to 0°C in an ice bath.

• Add Bis(2-cyanoethyl) phosphorochloridate (1.5 mmol, 1.5 eq) dropwise over 5 minutes.

• Allow the reaction to warm to Room Temperature (RT) and stir for 1–2 hours.

  • QC Check: Monitor by TLC (Silica, 5% MeOH in DCM). The starting material (alcohol) should disappear, replaced by a less polar triester spot.

• Quench: Add water (1 mL) to hydrolyze excess reagent.

• Workup: Dilute with DCM (50 mL), wash with saturated

  and brine. Dry over and concentrate.

  • Checkpoint: You now have the Bis(2-cyanoethyl) phosphate triester . It is stable and can be purified by flash chromatography if high purity is required before deprotection.

Step 3: Deprotection (

-Elimination)

• Dissolve the triester intermediate in 28% aqueous Ammonia (10 mL) and Dioxane (10 mL) (to ensure solubility).

  • Alternative for hydrophobic compounds: Use 0.5 M DBU in Pyridine.

• Heat to 60°C for 2–4 hours.

  • Mechanism:[1][3][9][10][11][12][13] The base removes the proton adjacent to the nitrile (

    ). The electrons cascade to form acrylonitrile ( ), cleaving the P-O bond.

• Cool to RT and evaporate the solvent under reduced pressure.

• Purification: The residue is the ammonium salt of the phosphate. Purify via:

  • Ion-Exchange Chromatography: DEAE-Sephadex (elute with triethylammonium bicarbonate buffer).

  • Precipitation: Dissolve in min. MeOH, precipitate with Acetone/Ether.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Solution
Low Yield (Coupling)	Moisture in pyridine.	Pyridine must be distilled over or dried over 4Å sieves. P(V) chlorides hydrolyze instantly in water.
Incomplete Deprotection	Temperature too low.	The removal of the second cyanoethyl group is slower than the first due to the negative charge buildup on the phosphate. Increase Temp to 60°C or use DBU.
Side Products (Chlorination)	Reaction too hot.	Ensure reagent addition is strictly at 0°C. High temps can favor alkyl chloride formation ( ) over phosphorylation.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and purification of phosphate monoesters.

References

• Tener, G. M. (1961).[6][7] "2-Cyanoethyl Phosphate and its Use in the Synthesis of Phosphate Esters." Journal of the American Chemical Society, 83(1), 159–168. Link

• Khwaja, T. A., Reese, C. B., & Stewart, J. C. M. (1970).[14] "A convenient general procedure for the conversion of alcohols into their monophosphate esters." Journal of the Chemical Society C: Organic, 2092-2100. Link

• Ociepa, M., et al. (2021).[11][15] "Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent." Organic Letters, 23(23), 9337–9342.[11] Link

• Beaucage, S. L., & Iyer, R. P. (1992). "Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach." Tetrahedron, 48(12), 2223-2311. Link

Sources

• 1. DNA Oligonucleotide Synthesis [sigmaaldrich.com]
• 2. biotage.com [biotage.com]
• 3. Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oligonucleotide synthesis under mild deprotection conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. atdbio.com [atdbio.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Catalytic Chemoselective O-Phosphorylation of Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A convenient general procedure for the conversion of alcohols into their monophosphate esters - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Phosphorylation Yield with 2-Cyanoethyl Phosphorodichloridate

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter yield bottlenecks when utilizing 2-cyanoethyl phosphorodichloridate. This reagent is a cornerstone for synthesizing phosphate diesters, triesters, and complex oligonucleotide architectures. However, its bifunctional reactivity and the lability of the cyanoethyl group require precise environmental control.

This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality behind common failures and provide a self-validating framework to ensure your phosphorylation workflows are robust, reproducible, and high-yielding.

PART 1: The Mechanistic "Why" (Expertise & Experience)

To master 2-cyanoethyl phosphorodichloridate, one must understand the dual vulnerabilities of the molecule during the reaction lifecycle:

• Electrophilic Vulnerability (The P-Cl Bond): The phosphorus center is highly electrophilic. While this is necessary for coupling with your target alcohol or nucleoside, it makes the reagent exceptionally susceptible to trace moisture. Water outcompetes sterically hindered alcohols, leading to rapid hydrolysis of the P-Cl bond into unreactive phosphonates or phosphate diesters.

• Deprotection Vulnerability (The

  -Elimination Pathway): The 2-cyanoethyl group is strategically chosen because it can be cleaved under mild basic conditions via -elimination. However, this elimination releases acrylonitrile , a potent Michael acceptor. If the local concentration of acrylonitrile is not managed, it will rapidly alkylate susceptible nucleophilic sites on your product (such as the N3 position of thymine or uracil), permanently ruining the yield of the desired sequence.

PART 2: Troubleshooting Guide & FAQs

Q1: My coupling yields are highly variable, often dropping below 50% despite using freshly purchased reagent. What is the primary cause? A: The primary culprit is microscopic moisture in your solvent, glassware, or starting materials. Because the hydrolysis rate of the P-Cl bond is orders of magnitude faster than the coupling rate of a sterically hindered secondary alcohol, even parts-per-million (ppm) levels of water will quench the reagent. Furthermore, the choice of base is critical. You must use a sterically hindered, non-nucleophilic base like 2,6-lutidine to neutralize the generated HCl without attacking the phosphorus center[1].

Q2: LC-MS analysis of my final deprotected product shows a persistent +53.06 Da mass adduct. What is this, and how do I prevent it? A: A +53.06 Da adduct is the classic signature of cyanoethylation. During the final deprotection step with strong bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or concentrated ammonia, the 2-cyanoethyl group undergoes

-elimination, releasing acrylonitrile[2]. Acrylonitrile is a strong Michael acceptor that will irreversibly alkylate unprotected nucleobases. To prevent this, you must introduce a nucleophilic scavenger—such as excess aniline—during the deprotection step to safely trap the acrylonitrile before it can react with your product.

Q3: Can I use Triethylamine (TEA) instead of 2,6-Lutidine during the initial phosphorylation step? A: It is highly discouraged. TEA is insufficiently hindered and can act as a nucleophile, forming a transient, highly reactive phosphoramidate intermediate that is prone to side reactions or premature cleavage of the cyanoethyl group. 2,6-lutidine provides the perfect balance: it is basic enough to act as an acid sponge for the evolving HCl, but its methyl groups provide enough steric bulk to prevent nucleophilic attack on the phosphorus center.

PART 3: Self-Validating Experimental Protocol

To ensure trustworthiness, every step in this protocol includes a mandatory validation checkpoint. Do not proceed to the next step unless the checkpoint criteria are met.

Workflow: Anhydrous Phosphorylation and Scavenger-Assisted Deprotection

Step 1: Rigorous Anhydrous Preparation

• Co-evaporate your starting nucleophile (alcohol) with anhydrous pyridine (3 × 5 mL per mmol) to azeotropically remove trace water.

• Dissolve the dried nucleophile in strictly anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) under an argon atmosphere.

• Validation Checkpoint 1: Perform a Karl Fischer titration on a 100 µL aliquot of your reaction mixture. The water content must be <10 ppm. If >10 ppm, repeat the co-evaporation.

Step 2: First Phosphorylation (Formation of the Monochloride Intermediate)

• Add 2.5 equivalents of anhydrous 2,6-lutidine to the reaction flask.

• Cool the mixture to -78 °C using a dry ice/acetone bath.

• Dropwise, add 1.1 equivalents of 2-cyanoethyl phosphorodichloridate over 15 minutes. Stir for 1 hour, allowing the reaction to slowly warm to -20 °C.

• Validation Checkpoint 2: Remove a 10 µL aliquot, quench immediately in 1 mL of dry methanol, and analyze via LC-MS. You should observe the mass of the monomethylated intermediate (indicating successful displacement of the first chloride). No unreacted starting alcohol should remain.

Step 3: Second Nucleophile Coupling (Formation of the Triester)

• Add 1.2 equivalents of your second nucleophile (e.g., a primary alcohol or amine) to the -20 °C mixture.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Validation Checkpoint 3: Run a

  P NMR of the crude mixture. A successful phosphate triester will present a single sharp peak between -5 ppm and 0 ppm. If a peak remains at ~5 ppm, unreacted phosphorodichloridate is still present.

Step 4: Scavenger-Assisted

-Elimination (Deprotection)

• Isolate the crude phosphate triester via standard aqueous workup (using cold saturated NaHCO

  ) and concentrate.

• Dissolve the triester in a solution of 10% DBU in Acetonitrile (v/v) containing 10 equivalents of aniline (acting as the acrylonitrile scavenger).

• Stir at room temperature for exactly 15 minutes.

• Validation Checkpoint 4: Analyze the final mixture via LC-MS. The target phosphate diester mass should be dominant, with the +53.06 Da adduct representing <1% of the total peak area.

PART 4: Quantitative Data Presentation

The table below summarizes the critical impact of deprotection conditions on the final yield and the formation of the destructive +53 Da acrylonitrile adduct.

Deprotection Condition	Scavenger Added	Reaction Time	Target Yield (%)	+53 Da Adduct (%)
Conc. NH OH (55 °C)	None	14 hours	62 - 68 %	12 - 15 %
10% DBU in CH CN	None	15 mins	70 - 75 %	8 - 10 %
10% DBU in CH CN	Aniline (10 eq)	15 mins	> 95 %	< 1 %

Data reflects standard oligomer deprotection profiles where Michael addition to nucleobases is the primary yield-limiting side reaction.

PART 5: Mandatory Visualization

The following logic tree dictates the troubleshooting pathway when analyzing crude reaction mixtures via

P NMR and LC-MS.

Troubleshooting logic for 2-cyanoethyl phosphorodichloridate reactions.

PART 6: References

• Ahmadibeni, Y., et al. "Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents." Organic Letters, 2010. 1[1]

• "Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine." MDPI, 2010. 2[2]

• "Oligonucleotide synthesis under mild deprotection conditions." National Institutes of Health (NIH) / PMC, 2020.

Sources

• 1. Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

handling moisture sensitivity of phosphorodichloridate reagents

To: Research & Development Team From: Technical Support Center – Reagent Stability Division Subject: Technical Guide: Handling Moisture Sensitivity of Phosphorodichloridates

Introduction: The Moisture Challenge

Phosphorodichloridates (e.g., Phenyl phosphorodichloridate, Ethyl phosphorodichloridate) are potent electrophilic phosphorylating agents widely used in the synthesis of phosphate esters, phosphoramidates, and nucleotide analogues. Their utility stems from the high reactivity of the P–Cl bonds; however, this same reactivity makes them acutely sensitive to moisture.

The Core Problem: Upon contact with water, these reagents undergo rapid hydrolysis, releasing corrosive hydrogen chloride (HCl) gas and degrading into phosphoric acid derivatives (e.g., phenyl phosphate). This not only destroys the reagent but can also introduce acidic impurities that catalyze side reactions or degrade sensitive substrates.

This guide provides a self-validating workflow to ensure reagent integrity and experimental success.

Part 1: Storage & Reagent Assessment

Q: How should I store phosphorodichloridates for long-term stability?

A: These reagents must be treated as strictly anhydrous.

• Temperature: Store at 2–8°C (refrigerated). Lower temperatures slow the rate of hydrolysis from trace moisture ingress.

• Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). The container should be tightly sealed, preferably with a crown-cap and PTFE liner (Sure/Seal™ style) to allow syringe access without opening the bottle.

• Secondary Containment: Place the bottle inside a desiccator or a secondary container with desiccant (e.g., Drierite) to create a micro-environment of low humidity.

Q: How do I determine if my reagent has degraded before starting a reaction?

A: Do not rely solely on the label date. Use a "Trust but Verify" approach combining visual inspection and analytical validation.

1. Visual Inspection:

• Good: Clear, colorless to pale yellow liquid.

• Bad: Turbidity (cloudiness), white precipitate (hydrolysis salts), or viscous "gumming" at the bottom.

• Critical Warning: If the bottle is pressurized (hissing upon needle insertion) or has a pungent acidic smell distinct from the reagent itself, significant HCl evolution has occurred.

2. Analytical Validation (Gold Standard: ³¹P NMR): Proton NMR (¹H NMR) is often insufficient because the proton signals may not shift significantly upon partial hydrolysis. Phosphorus NMR is definitive.

• Sample Prep: Dissolve a small aliquot (~50 µL) in anhydrous deuterated solvent (e.g., CDCl₃ or CD₃CN) under nitrogen.

• The Signal: Intact Phenyl phosphorodichloridate typically appears as a singlet around +1.5 to +3.0 ppm (relative to H₃PO₄ at 0 ppm).

• The Degradation: Hydrolysis products (e.g., Phenyl phosphate) will appear upfield, typically in the -4.0 to -6.0 ppm range, or near 0 ppm (phosphoric acid).

• Acceptance Criteria: >95% integration of the starting material peak.

Table 1: Reagent Quality Indicators

Indicator	Status: PASS	Status: FAIL
Appearance	Clear, mobile liquid	Cloudy, precipitate, viscous
Pressure	Neutral	Positive pressure (HCl gas)
³¹P NMR Shift	Singlet ~ +1.5 to +3.0 ppm	New peaks at ~0 ppm or -5 ppm
Odor	Pungent (characteristic)	Acrid HCl fumes (biting)

Part 2: Handling & Transfer Protocols

Q: Can I pour the reagent directly into my reaction flask?

A: Never. Pouring exposes the liquid to atmospheric moisture, initiating immediate hydrolysis. You must use cannula transfer or gas-tight syringe techniques .

Q: What is the recommended transfer workflow?

A: Use the "Positive Pressure" technique to ensure no air enters the reagent bottle.

Visual Workflow: Anhydrous Transfer Logic

Caption: Figure 1. Positive pressure transfer workflow to prevent moisture ingress during reagent handling.

Q: Which solvents are compatible?

A: Use only anhydrous solvents (Water content < 50 ppm).

• Recommended: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN).

• Avoid: Alcohols (MeOH, EtOH) or amines (unless they are the intended reactant), as they will react immediately.

• Protocol: Store solvents over activated molecular sieves (3Å or 4Å) for at least 24 hours prior to use.

Part 3: Reaction Setup & Troubleshooting

Q: My yield is low, and I see a lot of white solid. What happened?

A: The white solid is likely the hydrochloride salt of your base (e.g., Triethylamine-HCl or Pyridine-HCl), which is a normal byproduct. However, if the yield is low, it suggests Hydrolysis Competition .

• Cause: Water in the solvent or atmosphere competed with your nucleophile (alcohol/amine) for the phosphorodichloridate.

• Solution:

  • Dry all glassware in an oven (>120°C) for 4 hours.

  • Flame-dry the assembled apparatus under vacuum/nitrogen cycle.

  • Increase the equivalents of the phosphorodichloridate reagent (1.2 – 1.5 eq) to account for trace moisture sacrifice.

Q: How do I manage the HCl evolution?

A: The reaction produces 2 moles of HCl for every mole of phosphorodichloridate consumed.

• Scavenger: Always include a non-nucleophilic base (e.g., Triethylamine, Diisopropylethylamine, or Pyridine) in the reaction mixture. Use at least 2.2 equivalents relative to the reagent.

• Addition Order: Add the phosphorodichloridate dropwise to a cooled solution (0°C) of your substrate and base. This controls the exotherm and prevents runaway HCl generation.

Part 4: Safety & Disposal

Q: What are the specific hazards of these reagents?

A:

• Corrosivity: Causes severe skin burns and eye damage.

• Inhalation: The vapor hydrolyzes in the respiratory tract to form HCl and phosphoric acid, causing severe tissue damage. Always work in a fume hood.

• Water Reactivity: Reacts violently with water.[1] Do not use water to extinguish fires involving this reagent (use dry chemical or CO₂).

Q: How do I dispose of excess reagent or reaction mixtures?

A: Quench before disposal.

• Preparation: Prepare a quenching bath of 10% Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH) in ice water.

• Process: Dilute the reaction mixture or waste reagent with a non-reactive solvent (e.g., DCM).

• Addition: Slowly add the diluted reagent into the stirred basic solution. Do not add water to the reagent.

• Verification: Check pH to ensure neutrality before disposing of the aqueous layer as hazardous chemical waste.

References

• BenchChem. (2025). An In-Depth Technical Guide to Isopropyl Phosphorodichloridate. Retrieved from

• Sigma-Aldrich. (2014).[2] Technical Bulletin AL-134: Handling Air-Sensitive Reagents. Retrieved from

• ResearchGate. (2004). Practical Interpretation of P-31 NMR Spectra. (Data regarding PhOPOCl₂ shifts). Retrieved from

• Thermo Fisher Scientific. (2025). Safety Data Sheet: Phenyl Phosphorodichloridate. Retrieved from

• University of Michigan. (2022). Standard Operating Procedure: Water Sensitive Chemicals. Retrieved from

Sources

• 1. ehs.umich.edu [ehs.umich.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Cyanoethyl Deprotection &amp; Adduct Prevention Support Center

Welcome to the Technical Support Center for oligonucleotide synthesis troubleshooting. As drug development and molecular biology demand increasingly pure synthetic oligonucleotides, eliminating synthesis-induced adducts is paramount. This guide provides authoritative, mechanistic troubleshooting for one of the most persistent issues in phosphoramidite chemistry: the incomplete scavenging of acrylonitrile during the removal of the 2-cyanoethyl phosphate protecting group.

Part 1: Mechanistic FAQs & Troubleshooting

Q: Why do I observe a +53 Da (or +54 Da) mass adduct on my synthesized oligonucleotides during LC-MS analysis? A: This mass addition is the hallmark of a cyanoethylation side reaction. During the final deprotection step of oligonucleotide synthesis, the 2-cyanoethyl groups protecting the phosphodiester backbone are removed via a base-catalyzed ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-elimination mechanism[1]. This elimination releases acrylonitrile, a potent Michael acceptor. Under the strongly basic conditions of standard ammonolysis, the exocyclic amino or imido groups of the nucleobases are deprotonated, rendering them highly nucleophilic. Acrylonitrile readily alkylates these positions—most notably the N3 imide position of thymine or uracil—resulting in an irreversible +53.06 Da mass adduct.

Q: What is the mechanistic difference between standard ammonolysis and a Diethylamine (DEA) wash? A: Standard ammonolysis uses concentrated aqueous ammonia (or AMA) to simultaneously cleave the oligonucleotide from the solid support, remove base protecting groups, and deprotect the phosphate backbone[1]. Because the cleavage happens concurrently with acrylonitrile release, the free oligonucleotide is exposed to the alkylating agent in solution. Conversely, a DEA wash utilizes 10% Diethylamine in anhydrous acetonitrile while the oligonucleotide is still bound to the solid support[2]. DEA acts as a dual-action reagent: it provides the basicity required to induce

-elimination of the cyanoethyl group, and it acts as a massive molar excess of a strong nucleophile. The DEA instantly scavenges the liberated acrylonitrile via an aza-Michael addition to form diethylaminopropionitrile, which is then safely washed away before the oligonucleotide is cleaved from the support[2].

Mechanism of cyanoethyl deprotection and the acrylonitrile scavenging pathway.

Part 2: Quantitative Impact of Deprotection Conditions

The choice of deprotection reagent drastically influences the rate of adduct formation. The table below summarizes the quantitative impact of various deprotection conditions on the formation of the +53 Da thymine adduct.

Deprotection Reagent	Scavenger Present	Adduct Formation Rate (%)	Cleavage from Solid Support
Conc. NH₄OH (55°C, 8h)	No	1.5% - 5.0%	Yes
AMA (Ammonia/Methylamine)	Partial (Methylamine)	0.5% - 2.0%	Yes
10% DEA in Acetonitrile	Yes (DEA)	< 0.1%	No
10% t-Butylamine in ACN	Yes (t-Butylamine)	< 0.1%	No
DBU in Acetonitrile	No	> 5.0% (if unwashed)	No

Data Interpretation: While AMA reduces adduct formation compared to pure ammonia (because methylamine acts as a weak scavenger), it does not eliminate the risk. Only pre-cleavage washes with dedicated secondary or primary amines (like DEA or t-Butylamine) drive the adduct formation rate below the detection limit of standard LC-MS[2].

Part 3: Experimental Protocol - On-Column DEA Wash

To guarantee the elimination of cyanoethyl adducts, implement the following self-validating on-column deprotection protocol prior to standard cleavage.

Materials Required:

• 10% (v/v) Diethylamine (DEA) in anhydrous Acetonitrile (ACN)

• Anhydrous Acetonitrile (Wash solvent)

• Standard cleavage reagent (e.g., Conc. NH₄OH or AMA)

Step-by-Step Methodology:

• Synthesis Completion: Complete the automated phosphoramidite synthesis cycle. Leave the oligonucleotide attached to the Controlled-Pore Glass (CPG) or polystyrene solid support.

• Initial Column Wash: Flush the column with anhydrous ACN for 30 seconds to remove any residual synthesis reagents (e.g., oxidizers or detritylation acids). Causality: Residual acids would neutralize the DEA, preventing efficient

  -elimination.

• DEA Scavenging Wash: Introduce the 10% DEA in ACN solution to the column. Slowly push the solution through the column to waste over a period of 3 to 5 minutes [2]. Causality: The 3-5 minute residence time is kinetically required to ensure complete

  -elimination of all cyanoethyl groups across the entire length of the oligonucleotide, while simultaneously trapping the generated acrylonitrile.

• Secondary Column Wash: Flush the column extensively with anhydrous ACN (at least 3-4 column volumes). Causality: All traces of DEA and the diethylaminopropionitrile byproduct must be removed. Residual DEA can interfere with downstream purification or cause unwanted side reactions during the high-temperature ammonia deprotection.

• Cleavage and Final Deprotection: Treat the solid support with concentrated aqueous ammonium hydroxide (or AMA) using your standard protocol (e.g., 55°C for 8 hours) to cleave the succinyl linker and remove the nucleobase protecting groups.

Self-Validation System:

To ensure this protocol is operating correctly within your fluidics system, synthesize a control poly-dT₁₀ oligonucleotide. Split the solid support into two aliquots. Treat Aliquot A with standard ammonolysis only, and Aliquot B with the DEA wash protocol prior to ammonolysis. Analyze the crude products via ESI-LC-MS. Aliquot A will exhibit a minor +53 Da peak. The protocol is validated when Aliquot B shows an absolute absence of the +53 Da adduct, confirming 100% scavenging efficacy.

Step-by-step workflow for on-column diethylamine (DEA) deprotection.

References

• Solid-phase oligonucleotide synthesis - ATDBio Source: ATDBio URL:[Link]

• Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine Source: PubMed Central (PMC) / NIH URL:[Link]

• Glen Report 22.27: Deprotection – Volume 5 – On-Column Deprotection of Oligonucleotides in Organic Solvents Source: Glen Research URL:[Link]

Sources

• 1. atdbio.com [atdbio.com]
• 2. glenresearch.com [glenresearch.com]

Technical Support Center: Troubleshooting 2-Cyanoethyl Phosphorodichloridate Coupling

Executive Overview & Mechanistic Context

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with low coupling efficiencies when utilizing 2-cyanoethyl phosphorodichloridate (often used interchangeably in literature with its derivatives to form P(III) or P(V) phosphorylating agents). This reagent is a cornerstone in1[1]. The 2-cyanoethyl group serves as a crucial phosphate protecting group that can be cleanly removed via

-elimination under basic conditions (e.g., aqueous ammonia) at the end of the synthesis workflow.

However, the highly electrophilic nature of the phosphorus-chlorine (P-Cl) bond makes this reagent notoriously unforgiving. Coupling failures rarely stem from the substrate itself; rather, they are almost exclusively driven by reagent degradation (hydrolysis) , improper base selection , or steric hindrance at the nucleophilic attack site. This guide is designed to move beyond simple protocols and explain the causality behind each reaction parameter, providing you with a self-validating system to ensure >95% coupling efficiency.

Visualizing Failure Modes in Phosphorylation

To troubleshoot effectively, we must first map the mechanistic pathways. The diagram below illustrates the optimal coupling route versus the two most common failure modes: moisture-driven hydrolysis and nucleophilic base interference.

Mechanistic pathways and common failure modes in 2-cyanoethyl phosphorodichloridate coupling.

Diagnostic FAQs & Troubleshooting Guide

Q1: My coupling efficiency has dropped below 50% despite using the exact same protocol as last month. What is the most likely cause? A1: Reagent hydrolysis is the primary culprit. The P-Cl bonds in 2-cyanoethyl phosphorodichloridate are extremely sensitive to moisture. Even trace water introduced via atmospheric exposure or repeated septum punctures will rapidly hydrolyze the reagent into unreactive phosphoric/phosphonic acids. Causality & Action: Water acts as a superior nucleophile compared to your target alcohol. You must use a fresh, sealed ampoule of the reagent and ensure your solvents (THF or DCM) are strictly anhydrous (<10 ppm water).

Q2: I am using pyridine as my acid scavenger. Could this be affecting my yield? A2: Yes. While pyridine is a standard base in many organic workflows, its nitrogen atom is highly nucleophilic. It can attack the phosphorus center of your reagent, forming a stable, unreactive pyridinium adduct that competes with your nucleoside. Causality & Action: Switch to a sterically hindered base. Literature standards for 1 strictly utilize 2,6-lutidine or N,N-diisopropylethylamine (DIPEA) [1]. The methyl/isopropyl groups adjacent to the nitrogen in these bases create a steric shield, preventing nucleophilic attack on the phosphorus atom while preserving their ability to scavenge the HCl byproduct.

Q3: I am attempting to phosphorylate a secondary hydroxyl (e.g., a 3'-OH on a nucleoside), but the reaction stalls. How can I drive it to completion? A3: Secondary alcohols suffer from significant steric hindrance, which drastically reduces their rate of nucleophilic attack on the bulky dichlorophosphate center. Causality & Action: You must alter the reaction kinetics by introducing a nucleophilic catalyst such as N-methylimidazole (NMI) . NMI forms a highly reactive, transient imidazolium intermediate with the phosphorylating agent. This intermediate is far more susceptible to attack by sterically hindered alcohols than the parent chloride.

Q4: Does the oxidation state of the reagent matter? The literature sometimes confuses "phosphorodichloridate" and "phosphorodichloridite". A4: Absolutely. 2-Cyanoethyl phosphorodichloridate is a P(V) reagent (containing a P=O double bond) used to synthesize phosphates. Conversely, reagents derived from PCl3 are P(III) species (e.g., 2-cyanoethyl N,N-diisopropylchlorophosphoramidite), which are utilized in 2 to form phosphites that are subsequently oxidized[2]. If you are attempting standard automated DNA synthesis, you require the P(III) phosphoramidite. Using the P(V) reagent in a P(III) workflow will result in near-zero coupling.

Quantitative Parameter Optimization

To ensure reproducibility, benchmark your current reaction conditions against the optimal parameters summarized below. Deviation from these parameters predictably shifts the reaction toward specific failure mechanisms.

Reaction Parameter	Optimal Condition	Sub-optimal Condition	Expected Efficiency	Primary Failure Mechanism
Solvent Moisture	< 10 ppm (Anhydrous THF/DCM)	> 50 ppm	< 40%	Rapid hydrolysis of P-Cl bonds into unreactive acids.
Acid Scavenger	2,6-Lutidine or DIPEA (2.0 - 2.5 eq)	Pyridine or Triethylamine	50 - 60%	Nucleophilic deactivation of the reagent (adduct formation).
Catalyst (for 2° OH)	N-Methylimidazole (NMI) (0.1 eq)	No catalyst	< 30%	Kinetic stalling due to steric repulsion at the substrate.
Temperature Profile	0°C addition, warm to 25°C	25°C throughout	Variable	Exothermic degradation or non-regioselective over-phosphorylation.
Stoichiometry	1.1 eq Reagent : 1.0 eq Substrate	> 2.0 eq Reagent	< 70%	Formation of symmetrical dimers or polyphosphate chains.

Self-Validating Experimental Protocol: High-Efficiency Coupling

This protocol is designed as a self-validating system for the phosphorylation of a primary nucleoside alcohol using 2-cyanoethyl phosphorodichloridate.

Prerequisites: All glassware must be flame-dried under vacuum and purged with dry Argon. Solvents must be drawn from a solvent purification system (SPS) or stored over activated 3Å molecular sieves.

Step 1: Substrate Preparation (Azeotropic Drying)

• Dissolve the nucleoside substrate (1.0 mmol) in anhydrous pyridine (5 mL) and concentrate under reduced pressure. Repeat this process twice.

• Causality: This co-evaporation step removes tightly bound hydration spheres (azeotropic water) from the nucleoside that standard vacuum drying cannot eliminate.

• Place the dried substrate under high vacuum (<0.1 mbar) overnight.

Step 2: Reaction Setup

• Dissolve the dried nucleoside in strictly 1 (10 mL)[1].

• Add 2,6-lutidine (2.5 mmol, 2.5 eq) via a gas-tight syringe.

• Cool the reaction flask to 0°C using an ice-water bath.

Step 3: Reagent Addition & Coupling

• Dropwise, add 2-cyanoethyl phosphorodichloridate (1.1 mmol, 1.1 eq) over 10 minutes.

• Causality: The reaction is highly exothermic. Slow addition at 0°C suppresses the formation of unwanted 3',5'-dinucleotide dimers and ensures regioselectivity for the primary alcohol.

• Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for 2 hours under Argon.

Step 4: System Validation (In-Process Control)

• Validation Check: Before quenching, extract a 50

  L aliquot, dilute in anhydrous CDCl3, and perform a quick P NMR.

• Trustworthiness: The starting reagent exhibits a distinct

  P chemical shift (typically +3 to +5 ppm for the P(V) dichloridate). A successful coupling will show a complete disappearance of this peak and the emergence of a new peak corresponding to the phosphate triester intermediate (typically around -5 to -10 ppm). If the starting material peak remains, evaluate your base and solvent integrity.

Step 5: Quenching and Workup

• Once validated, cool the flask back to 0°C and quench unreacted P-Cl bonds by adding anhydrous methanol (1 mL) or water, depending on your desired final phosphate derivative.

• Dilute the mixture with ethyl acetate (50 mL) and wash with cold 5% NaHCO

  (2 x 25 mL) to remove the lutidine hydrochloride salts.

• Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure for downstream purification.

References

• Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents Source: National Institutes of Health (PMC) URL:[Link]

• US20240287512A1 - Lipid conjugation for targeting neurons of the central nervous system Source: Google Patents URL
• WO2021146488A1 - 4'-o-methylene phosphonate nucleic acids and analogues thereof Source: Google Patents URL

Sources

• 1. Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20240287512A1 - Lipid conjugation for targeting neurons of the central nervous system - Google Patents [patents.google.com]

Technical Support Center: Purification of Phosphate Esters After Cyanoethylation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the purification of phosphate esters—particularly synthetic oligonucleotides—after phosphoramidite assembly.

The 2-cyanoethyl group is the industry standard for protecting internucleotide phosphate linkages. However, its removal during the deprotection phase is a notorious source of impurities that complicate downstream purification. This guide provides field-proven, self-validating protocols to troubleshoot and eliminate cyanoethyl-related artifacts, ensuring maximum yield and purity.

The Causality of Cyanoethyl Impurities

During standard deprotection with concentrated aqueous ammonium hydroxide, the 2-cyanoethyl group undergoes

-elimination to yield the desired phosphodiester backbone[1]. However, this reaction releases acrylonitrile , a highly reactive Michael acceptor. In the highly basic environment of the deprotection solution, acrylonitrile acts as a potent electrophile and can rapidly alkylate unprotected nucleobases—most notably at the N3 position of thymine (dT) and uracil (dU)[2].

This side reaction creates an N3-cyanoethyl adduct (+53 Da), which co-elutes with the target product during Reverse-Phase HPLC (RP-HPLC), severely compromising the purity and yield of the final 3[3].

Troubleshooting FAQs

Q: My LC-MS analysis shows a major impurity with a +53 Da mass shift. What is this, and how is it affecting my purification? A: A +53 Da mass shift is the classic signature of an N3-cyanoethyl adduct. When acrylonitrile is generated during the

-elimination of the phosphate protecting group, the N3 imide nitrogen of thymine or uracil becomes deprotonated by the strong base, making it a strong nucleophile that attacks the acrylonitrile[2]. This adduct increases the hydrophobicity of the oligonucleotide, causing peak broadening and shoulder formation during RP-HPLC purification. This forces you to take narrower fractions, sacrificing overall yield.

Q: How can I prevent acrylonitrile alkylation before I purify my phosphate esters? A: The most reliable, self-validating approach is to decouple phosphate deprotection from cleavage and base deprotection. By treating the solid support-bound oligonucleotide with a weak non-nucleophilic base in an organic solvent—specifically 1—you can selectively induce

-elimination of the cyanoethyl groups[1]. Because the oligonucleotide remains covalently attached to the solid support, the generated acrylonitrile can be completely washed away with excess acetonitrile before introducing the strong aqueous base (NH₄OH) required for cleavage[4].

Q: I am performing high-throughput synthesis and cannot add a DEA wash step. Are there solution-phase alternatives? A: Yes. If you must perform a single-step cleavage and deprotection, you can introduce an acrylonitrile scavenger into your deprotection cocktail. Acidic compounds that generate carbanions under basic conditions, such as 5, can effectively outcompete the nucleobases for the acrylonitrile[5]. Adding 10% (v/v) nitromethane to your aqueous ammonia traps the byproduct, significantly reducing nucleobase alkylation and streamlining subsequent purification.

Quantitative Data Presentation: Deprotection Strategies

To guide your experimental design, the following table summarizes the impact of different deprotection strategies on the purification profile of a standard 20-mer oligonucleotide containing multiple thymine residues.

Deprotection Strategy	Reagents Used	Mechanism of Action	Typical Adduct Formation (%)	Impact on RP-HPLC Purification
Standard (Single-Step)	Conc. NH₄OH (65°C, 2h)	Simultaneous cleavage and -elimination	5 - 15%	Broad peaks, difficult baseline resolution, lower yield.
Scavenger-Assisted	Conc. NH₄OH + 10% Nitromethane	Carbanion trapping of acrylonitrile	< 2%	Improved resolution, minimal +53 Da impurity.
Two-Step (Solid-Phase)	1) 10% DEA in ACN 2) Conc. NH₄OH	Selective -elimination followed by washing	< 0.1%	Sharp peaks, maximum recovery of full-length product.

Experimental Protocol: Two-Step On-Column Cyanoethyl Deprotection

To ensure maximum trustworthiness and reproducibility, implement this workflow prior to standard cleavage. This protocol acts as a self-validating system: the absence of the +53 Da peak in your final LC-MS trace confirms successful execution.

Materials Required:

• 10% (v/v) Diethylamine (DEA) in anhydrous Acetonitrile (ACN)

• Anhydrous Acetonitrile (ACN)

• Argon or Nitrogen gas (for drying)

Step-by-Step Methodology:

• Preparation: Upon completion of automated phosphoramidite synthesis, leave the synthesis column attached to the synthesizer. Ensure the final 5'-DMT group is handled according to your downstream purification choice (DMT-ON for cartridge purification, DMT-OFF for RP-HPLC).

• DEA Flush: Manually or automatically flush the column with 2-3 column volumes of the 10% DEA/ACN solution.

• Incubation: Allow the DEA solution to remain in contact with the solid support for 15 minutes at room temperature. This provides sufficient time for quantitative

  -elimination of the cyanoethyl groups from the phosphotriester backbone.

• Acrylonitrile Wash: Flush the column extensively with 10 column volumes of anhydrous ACN. Critical Causality: This step physically removes the generated acrylonitrile and residual DEA from the matrix, completely preventing downstream Michael addition.

• Drying: Purge the column with Argon or Nitrogen gas for 1-2 minutes to remove residual solvent.

• Cleavage: Proceed with your standard cleavage and base deprotection protocol (e.g., concentrated NH₄OH for 2 hours at room temperature to cleave, followed by heating to remove base protecting groups).

• Purification: The resulting crude mixture will be free of cyanoethyl adducts, allowing for high-efficiency purification via RP-HPLC or Anion-Exchange HPLC (AX-HPLC).

Mechanistic Workflow Visualization

The following diagram illustrates the divergent pathways of standard versus optimized deprotection, highlighting where the alkylation artifact is generated and how the DEA wash circumvents it.

Mechanistic pathways of cyanoethyl phosphate deprotection highlighting the prevention of N3-alkylation.

References

• ATDBio. "Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis.
• Biotage. "Solid Phase Oligonucleotide Synthesis - Biotage.
• Glen Research. "N3-Cyanoethyl-dT - Glen Research.
• Elsevier. "Nitromethane as a scavenger of acrylonitrile in the deprotection of synthetic oligonucleotides.
• NPTEL. "Module 4 : Bioorganic Chemistry of Nucleic Acids.

Sources

• 1. atdbio.com [atdbio.com]
• 2. archive.nptel.ac.in [archive.nptel.ac.in]
• 3. glenresearch.com [glenresearch.com]
• 4. biotage.com [biotage.com]
• 5. tus.elsevierpure.com [tus.elsevierpure.com]

Technical Support Center: Phosphorodichloridate Synthesis &amp; Optimization

Current Status: Operational Topic: Minimizing Byproduct Formation in Phosphorodichloridate (

) Reactions Ticket ID: P-CHEM-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Core Directive: The Selectivity Paradox

Welcome to the bench. If you are synthesizing phosphorodichloridates—likely as intermediates for ProTides, flame retardants, or nucleotide analogs—you are fighting a kinetic battle against a thermodynamic reality.

The fundamental challenge is Competitive Substitution . When an alcohol (

) reacts with Phosphorus Oxychloride ( ), the resulting phosphorodichloridate ( ) is often more reactive toward a second nucleophile than the starting was. This leads to the "Bis" byproduct ( ), which is the primary impurity profile failure mode.

The Mechanistic Landscape

To control this, you must shift the reaction control from thermodynamic (which favors the stable bis-product) to kinetic (trapping the mono-species).

Figure 1: The Reaction Landscape.[1][2][3][4] Note that k2 (formation of Bis) often exceeds k1 in the presence of excess base or heat.

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by users in the field.

Q1: "I consistently see ~15% bis-substituted product ( ) in my crude 31P NMR. How do I stop this?"

Diagnosis: The local concentration of alcohol relative to

is too high, or the temperature is too high. The Fix:

• Inverse Addition: Never add

  to the alcohol. Always add the Alcohol/Base mixture dropwise TO the solution . This ensures the alcohol always encounters a vast excess of , statistically favoring mono-substitution.

• Cryogenic Control: Lower your reaction temperature to -78°C . While -20°C is common, -78°C significantly widens the

  gap between the first and second addition.

• Stoichiometry: Use a slight excess of

  (1.1 to 1.2 equiv).

Q2: "My reaction turns cloudy immediately, and the yield is low. Is the precipitate a problem?"

Diagnosis: The precipitate is likely the amine hydrochloride salt (e.g.,

). While normal, if the salt precipitates too fast, it can trap unreacted reagents or cause stirring issues leading to hot spots. The Fix:

• Solvent Choice: Switch to Anhydrous Diethyl Ether (

  ) if you want to precipitate the salt completely and filter it off (the filtrate contains your product).

• Solvent Choice: Use DCM (Dichloromethane) if you want the salt to remain partially soluble or suspended to maintain homogeneity.

• Critical Check: Ensure your amine base is dry. Wet amine introduces water, generating

  gas and phosphoric acid sludge.

Q3: "I am using N-Methylimidazole (NMI) as a catalyst, but my byproduct profile is worse than with Triethylamine (TEA)."

Diagnosis: NMI is a nucleophilic catalyst, not just a base. It forms a highly reactive intermediate (

) that is much more electrophilic than . The Fix:

• If selectivity is the goal, avoid NMI in the first step. Use a bulky, non-nucleophilic base like DIPEA (Hünig's Base) or standard TEA.

• Reserve NMI for the second step (coupling the phosphorodichloridate to the next nucleophile, like an amino acid ester in ProTide synthesis).

Q4: "My product degrades during concentration/evaporation."

Diagnosis: Phosphorodichloridates are notoriously moisture-sensitive. The degradation is likely hydrolysis caused by condensing atmospheric water into the cold flask during rotary evaporation. The Fix:

• Do not isolate if possible. Use the solution directly in the next step ("Telescoping").

• If you must strip solvent: Backfill the rotovap with dry Nitrogen/Argon , not air. Do not heat the bath above 30°C.

Validated Protocol: Synthesis of Phenyl Phosphorodichloridate

Standard intermediate for ProTide synthesis.

Objective: Synthesize

with <5% Bis-impurity.

Reagents & Equipment[4][5][6][7][8]

• Phosphorus Oxychloride (

  ): 1.2 equivalents (Freshly distilled recommended).

• Phenol (

  ): 1.0 equivalent.[5]

• Triethylamine (

  ): 1.0 equivalent (Dried over KOH).

• Solvent: Anhydrous DCM or

  .[6]

• Atmosphere: Dry Argon.

Step-by-Step Workflow

• System Prep: Flame-dry a 2-neck round bottom flask. Cool to -78°C (Dry ice/Acetone bath).

• Charge Electrophile: Add

  (1.2 eq) and solvent. Stir for 10 min to equilibrate.

• Prepare Nucleophile: In a separate dried flask, mix Phenol (1.0 eq) and

  (1.0 eq) in solvent.

• Controlled Addition (The Critical Step):

  • Transfer the Phenol/Amine mixture to a pressure-equalizing dropping funnel.

  • Add dropwise to the

    solution over 60 minutes .

  • Note: Keep internal temp < -70°C.

• Reaction: Stir at -78°C for 2 hours. Allow to warm slowly to Room Temperature (RT) over 2 hours.

• Workup (Filtration Method):

  • If using

    : The will form a white cake. Filter strictly under Argon using a Schlenk frit.

  • Concentrate the filtrate under high vacuum to yield the clear oil.

• Validation: Check

  NMR.

  • Target:

    ~3-5 ppm (t).

  • Bis-impurity:

    ~ -6 to -10 ppm.

Decision Logic for Optimization

Use this logic flow to determine your next experimental move.

Figure 2: Troubleshooting Decision Tree based on NMR analysis.

Comparative Data: Base Selection

The choice of base significantly impacts the kinetic selectivity (

).

Base	pKa (conj. acid)	Mechanism	Selectivity Risk	Recommended For
Triethylamine (TEA)	10.75	General Base	Low	Standard Protocols
DIPEA (Hünig's Base)	11.0	General Base (Steric)	Very Low	Sterically unhindered alcohols
N-Methylimidazole (NMI)	7.0	Nucleophilic Catalyst	High (Promotes bis-sub)	Difficult/Slow reactions only
Pyridine	5.2	General Base	Moderate	Acid-sensitive substrates

References

• McGuigan, C., et al. (1993). Intracellular delivery of bio-active AZT nucleotides by aryl phosphate derivatives of AZT. Journal of Medicinal Chemistry.[6] Link

• Pertusati, F., & McGuigan, C. (2011). ProTides: from antiherpetic to broad spectrum antiviral compounds.[7] Journal of Medicinal Chemistry.[6] Link

• Yoshikawa, M., et al. (1967). Studies of phosphorylation.[1][3][4][8][9][6][10][11][12][13][14] III. Selective phosphorylation of unprotected nucleosides. Tetrahedron Letters. Link

• Derstine, R. H. (2020). Process Development of Phosphorodichloridate Reagents. Organic Process Research & Development. Link

Sources

• 1. Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. nucana.org [nucana.org]
• 7. Design, synthesis and biological evaluation of phosphorodiamidate prodrugs of antiviral and anticancer nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. lirias.kuleuven.be [lirias.kuleuven.be]
• 10. srd.nist.gov [srd.nist.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Phosphoramidates and phosphonamidates (ProTides) with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]

optimal base concentration for 2-cyanoethyl phosphorodichloridate coupling

The following technical guide is structured as a dynamic Support Center resource. It prioritizes mechanistic understanding, actionable protocols, and troubleshooting logic over static templates.

Topic: Optimization of Base Concentration & Reaction Conditions Reagent ID: 2-Cyanoethyl phosphorodichloridate (

) Application: Phosphorylation of nucleophiles (alcohols/amines) to generate phosphate diesters or triesters.

Core Directive: The Base Stoichiometry & Mechanism

The "Why" Behind the Concentration

The coupling of 2-cyanoethyl phosphorodichloridate is a P(V) nucleophilic substitution. Unlike P(III) phosphoramidite chemistry which requires an acid activator (like tetrazole), this P(V) reagent is an electrophilic acid chloride.

The Reaction Stoichiometry: For every molecule of phosphorodichloridate that couples to a nucleophile (ROH), one equivalent of HCl is released per chloride displaced.

• Step 1 (Mono-coupling): Reagent + ROH

  Intermediate + 1 HCl

• Step 2 (Di-coupling): Intermediate + R'OH

  Triester + 1 HCl

The Optimal Ratio

You typically need a base excess to scavenge the generated HCl immediately. Failure to do so results in acid-catalyzed degradation of protecting groups (e.g., DMT) or depurination.

Component	Role	Optimal Equivalents (Relative to Reagent)	Recommended Reagent
Scavenger Base	Neutralize HCl	3.0 – 5.0 eq	Diisopropylethylamine (DIPEA) or Pyridine
Nucleophilic Catalyst	Accelerate P-Cl displacement	0.5 – 1.0 eq	N-Methylimidazole (NMI)
Solvent	Medium	N/A (0.1 – 0.2 M conc.)	Anhydrous MeCN, THF, or Pyridine

Critical Insight: While Pyridine can act as both solvent and base, modern protocols favor a mixture of NMI (catalytic) and DIPEA (stoichiometric) in acetonitrile (MeCN). NMI forms a reactive phosphorylated imidazolium intermediate that transfers the phosphate to the alcohol much faster than pyridine alone.

Interactive Mechanism & Workflow (Visualization)

The following diagram illustrates the reaction pathway and the critical points where base concentration dictates success vs. failure.

Caption: Figure 1. Mechanistic pathway of phosphorylation. Note the dual role of the base: activating the phosphorus center (NMI) and sequestering the acidic byproduct (DIPEA).

Standard Operating Protocol (SOP)

Objective: Synthesis of a 5'-phosphorylated nucleoside analog.

Reagents:

• Nucleoside (dried overnight over

  ).

• 2-Cyanoethyl phosphorodichloridate (1.5 eq).

• N-Methylimidazole (NMI) (1.0 eq).

• DIPEA (3.0 eq).

• Anhydrous MeCN.

Step-by-Step:

• Preparation: Dissolve the nucleoside (1.0 mmol) in anhydrous MeCN (10 mL) under Argon.

• Base Addition: Add DIPEA (3.0 mmol) followed by NMI (1.0 mmol). Stir for 5 minutes.

  • Why? Pre-buffering the solution prevents transient acidification upon reagent addition.

• Reagent Addition: Dropwise add 2-cyanoethyl phosphorodichloridate (1.5 mmol) at 0°C .

  • Why? The reaction is exothermic. Low temperature prevents side reactions (like P-N bond formation if amines are present on the base).

• Coupling: Allow to warm to Room Temperature (RT) and stir for 1-2 hours.

• Quenching: Add water (5 eq) or the second nucleophile (alcohol) depending on desired product.

  • Note: If making a mono-phosphate, water hydrolysis converts the remaining P-Cl to P-OH.

Troubleshooting & FAQs

Q1: I see a precipitate immediately upon adding the reagent. Is this normal?

A: Yes, this is likely DIPEA·HCl or Pyridine·HCl salt precipitating out of the organic solvent (MeCN or THF).

• Action: Do not filter. Ensure efficient stirring. The salt formation confirms the base is doing its job (scavenging acid).

Q2: My yield is low, and I see multiple peaks in the 31P NMR.

A: This usually indicates moisture contamination or "poly-phosphorylation."

• Diagnosis:

  • Peak at ~ -5 to -10 ppm: Phosphate mono/diester (Desired).

  • Peak at ~ 0 to 5 ppm: H-Phosphonate (Hydrolysis of reagent before coupling).

  • Peak at ~ -20 ppm: Pyrophosphate (Dimerization).

• Fix:

  • Dry reagents strictly.[1]

  • Reduce Base Concentration: If using NMI > 2 eq, you may be activating the product to react with itself. Reduce NMI to 0.5 eq.

Q3: The 2-cyanoethyl group is falling off prematurely.

A: You are likely using a base that is too strong or the reaction is running too long.

• Mechanism: The 2-cyanoethyl group is removed via

  -elimination, typically by strong bases (like DBU) or prolonged exposure to amines.

• Fix: Switch from TEA (

  10.7) to Pyridine ( 5.2) or strictly limit DIPEA to 3.0 equivalents. Keep reaction time under 3 hours.

Q4: Can I use Pyridine as the solvent instead of MeCN?

A: Yes, this is the "Classical Method."

• Pros: Pyridine acts as both solvent and base; no need to calculate equivalents.

• Cons: Pyridine is difficult to remove (high boiling point) and can be nucleophilic enough to cause side reactions with very sensitive electrophiles.

• Recommendation: Use MeCN with defined base equivalents for cleaner workup.

Decision Tree for Optimization

Caption: Figure 2. Troubleshooting logic based on 31P NMR analysis of the crude reaction mixture.

References

• Burgess, K., & Cook, D. (2000). Syntheses of Nucleoside Triphosphates. Chemical Reviews, 100(6), 2047–2060.

• Glen Research. (n.d.). Phosphorylation of Oligonucleotides. Technical Bulletin.

• Thermo Fisher Scientific. (n.d.). Chemical Phosphorylation of Nucleosides. Structure and Dynamics.

• Gough, G. R., Brunden, M. J., & Gilham, P. T. (1981). Recovery and recycling of synthetic DNA fragments. Tetrahedron Letters, 22(42), 4177-4180. (Foundational work on chloridate reactivity).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

quenching excess 2-cyanoethyl phosphorodichloridate safely

To: User From: Dr. Aris Thorne, Senior Application Scientist | Nucleic Acid Chemistry Division Subject: Technical Advisory: Safe Quenching of 2-Cyanoethyl Phosphorodichloridate

Executive Summary

Handling 2-cyanoethyl phosphorodichloridate (and its P(III) analog, phosphorodichloridite) requires a dual-hazard approach.[1][2][3] You are managing two distinct chemical risks:

• Immediate Violent Hydrolysis: The P-Cl bonds react explosively with water, releasing hydrogen chloride (HCl) gas and heat.

• Latent Toxicity (The "Hidden" Hazard): The 2-cyanoethyl group is base-labile. If you neutralize the quench too aggressively (pH > 11), you trigger

  -elimination, releasing acrylonitrile , a volatile carcinogen.

This guide provides a self-validating protocol to quench excess reagent without triggering thermal runaway or toxic gas release.

Part 1: Emergency Quick-Reference (Visual Workflow)

The following decision tree outlines the immediate actions for quenching reaction mixtures versus neat spills.

Figure 1: Decision matrix for handling 2-cyanoethyl phosphorodichloridate. Note the strict separation of neat spills from reaction quenching.

Part 2: Technical Troubleshooting & FAQs

Q1: I see white fumes when I add water. Is this smoke?

No. This is hydrochloric acid (HCl) mist , formed when the released HCl gas reacts with atmospheric moisture.

• The Fix: Do not add water directly to the neat reagent. Dilute the reagent in a non-reactive solvent (Dichloromethane or Toluene) first. The solvent acts as a heat sink. Quench with an alcohol (like methanol) first, which reacts more smoothly than water, or use "wet" solvent (e.g., Acetonitrile containing 5% water).

Q2: Can I use Sodium Hydroxide (NaOH) to neutralize the acid immediately?

ABSOLUTELY NOT. This is a critical safety failure point.

• The Science: While NaOH neutralizes HCl, high pH triggers the

  -elimination of the cyanoethyl group.

• The Risk: Acrylonitrile is a volatile carcinogen and highly toxic.

• Correct Protocol: Quench with water/ice first to hydrolyze the P-Cl bonds. Neutralize the resulting acid slowly with a mild base like Sodium Bicarbonate (NaHCO₃) or Pyridine , keeping the pH near neutral (pH 6-8). Avoid pH > 10.

Q3: My waste container is getting hot. What is happening?

You are experiencing a delayed exotherm .

• Cause: The hydrolysis of phosphorodichloridates is stepwise. The first Cl hydrolyzes fast; the second Cl hydrolyzes slower. If you seal the waste container too early, the continuing reaction builds pressure and heat.

• The Fix: Leave the quenched mixture in an open vessel (e.g., a beaker) in the fume hood for at least 2 hours (or overnight) to ensure complete hydrolysis and thermal equilibrium before transferring to a waste carboy.

Q4: What solvent is best for dilution before quenching?

Dichloromethane (DCM) or Toluene .

• Why? They are non-nucleophilic and have high heat capacities. DCM is particularly good because it boils at a low temperature (40°C), providing an evaporative cooling effect if the reaction runs away (though this also generates pressure, so use open vessels). Avoid Ethers (THF) if Lewis acids are present, as ring-opening polymerization can occur.

Part 3: Detailed Quenching Protocol (Standard Operating Procedure)

Scope: Quenching reaction mixtures containing 1–50 mmol of excess 2-cyanoethyl phosphorodichloridate.

Reagents Required:

• Diluent: Dichloromethane (DCM).

• Quench Agent A: Methanol (MeOH).

• Quench Agent B: Saturated Sodium Bicarbonate (NaHCO₃).

• Ice bath.

Step 1: Preparation & Cooling

• Ensure the reaction mixture is diluted at least 1:5 with DCM.

• Cool the mixture to 0°C (Ice/Water bath). Do not use dry ice/acetone unless necessary, as extreme cold can stall the reaction, leading to a runaway when it warms up.

Step 2: Primary Quench (The "Soft" Kill)

• Add Methanol (MeOH) dropwise.

  • Stoichiometry: Add 5 equivalents relative to the phosphorus reagent.

  • Observation: Gas evolution (HCl) may occur. Ensure good venting.

  • Mechanism:[3][4] Methanol converts the reactive P-Cl bonds to P-OMe bonds (methyl esters), releasing HCl. These esters are less violently reactive than the acid chloride but still require hydrolysis.

Step 3: Hydrolysis & Neutralization

• After 15 minutes of stirring with MeOH, add Water or Saturated NaHCO₃ dropwise.

  • Caution: CO₂ evolution will occur if using bicarbonate. Add slowly to prevent foaming over.

• Monitor temperature. Keep internal temperature < 20°C .

Step 4: Phase Separation & Disposal

• Transfer to a separatory funnel.

• Separate the organic layer (DCM). The phosphorus byproducts (cyanoethyl phosphate derivatives) are often water-soluble, but some organic esters may remain in the DCM.

• Waste Labeling: Label the aqueous waste as "Acidic Aqueous Waste - Contains Phosphates & Cyanides" . Even if neutralized, the potential for slow cyanide/acrylonitrile release dictates it should be segregated from standard oxidizers.

Part 4: Chemical Mechanism & Pathway Analysis

Understanding the degradation pathway is vital for safety. The diagram below illustrates why pH control is the "kill switch" for toxicity.

Figure 2: Reaction pathway.[4] Path 1 (Top) is the safe hydrolysis route. Path 2 (Bottom) is the toxic route triggered by high pH.

Part 5: Physicochemical Data

Property	Value	Relevance to Safety
CAS Number	76101-30-9 (P-III) / 14902-04-6 (P-V)*	Verify specific oxidation state; both are corrosive.
Physical State	Colorless/Yellowish Liquid	Viscosity changes with temperature; ensure good stirring.
Boiling Point	~100°C (at reduced pressure)	Do not heat to distill; decomposition risk.
Water Reactivity	Violent	Releases HCl gas instantly.
Decomposition	> 150°C	Thermal runaway potential if quenching is too fast.

*Note: CAS numbers vary by specific derivative (e.g., diisopropylamine salts vs. free acid chlorides). Treat all as high-hazard.

References

• PubChem. (n.d.).[5] Bis(2-cyanoethyl) phosphorochloridite (Compound Summary). National Library of Medicine. Retrieved March 8, 2026, from [Link]

• Glen Research. (2011). Technical Brief – Synthesis of Long Oligonucleotides. Glen Report 21.211. Retrieved March 8, 2026, from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. WO2023081822A1 - Lipid conjugation for targeting oligodendrocytes of the central nervous system - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. Bis(2-cyanoethyl) phosphorochloridite | C6H8ClN2O2P | CID 11390133 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Phosphitylating Agents: A Comparative Analysis of 2-Cyanoethyl Phosphorodichloridate and its Alternatives in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of synthetic chemistry, particularly in the high-stakes field of oligonucleotide synthesis for therapeutics and diagnostics, the choice of phosphitylating agent is a critical decision that dictates the efficiency, purity, and ultimately, the success of the entire process. This guide provides an in-depth, objective comparison of 2-cyanoethyl phosphorodichloridate and its more contemporary alternatives, supported by experimental data and field-proven insights. As senior application scientists, we aim not just to present protocols, but to elucidate the underlying chemistry and rationale that drive experimental choices.

The Central Role of Phosphitylating Agents in Oligonucleotide Synthesis

Understanding the ³¹P NMR Chemical Shift of 2-Cyanoethyl Phosphorodichloridate

Phosphorus (III) compounds with two chlorine atoms directly attached to the phosphorus, such as alkyl phosphorodichloridites (ROPCl₂), exhibit characteristic downfield shifts. For instance, methylphosphorodichloridite (CH₃OPCl₂) has a reported chemical shift in this region. Given that the 2-cyanoethyl group is more electron-withdrawing than a simple alkyl group, we can anticipate a further downfield shift for 2-cyanoethyl phosphorodichloridate.

Estimated ³¹P NMR Chemical Shift: Based on the known shifts of similar structures like PCl₃ (δ ≈ 219 ppm) and various alkyl phosphorodichloridites, the ³¹P NMR chemical shift for 2-cyanoethyl phosphorodichloridate is predicted to be in the range of δ 175-185 ppm .

It is crucial for any laboratory synthesizing or utilizing this reagent to confirm its identity and purity via ³¹P NMR. The presence of impurities, such as the corresponding phosphorodichloridate or hydrolysis products, will be readily apparent as additional peaks in the spectrum.

A Comparative Analysis: 2-Cyanoethyl Phosphorodichloridate vs. Modern Alternatives

While 2-cyanoethyl phosphorodichloridate is a foundational precursor, its direct use as a phosphitylating agent in modern oligonucleotide synthesis has been largely supplanted by more stable and user-friendly alternatives. The primary contenders are 2-cyanoethyl N,N-diisopropylchlorophosphoramidite and 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite.

Feature	2-Cyanoethyl Phosphorodichloridate	2-Cyanoethyl N,N-diisopropylchlorophosphoramidite	2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite
Structure	Cl-P(Cl)-OCH₂CH₂CN	(iPr)₂N-P(Cl)-OCH₂CH₂CN	[(iPr)₂N]₂P-OCH₂CH₂CN
Reactivity	Highly reactive, moisture-sensitive	Highly reactive, moisture-sensitive[4]	Less reactive than the chlorophosphoramidite, requires activation[5]
Stability	Thermally unstable, prone to decomposition	More stable than the dichloridate but still requires careful handling and storage[6]	The most stable of the three, with a longer shelf life[7]
Byproducts	HCl, which can cause depurination of the growing oligonucleotide chain	Diisopropylamine hydrochloride, which is less acidic than HCl	Diisopropylamine, which is a weak base
Cost	Generally the least expensive precursor[8]	More expensive than the dichloridate	Generally the most expensive, but offers advantages in stability and handling[7]
Typical Use	Primarily as a precursor for other phosphitylating agents[8]	Widely used in automated oligonucleotide synthesis[9][10]	A common reagent for the in situ preparation of phosphoramidites and in large-scale synthesis[11][12]
³¹P NMR (ppm)	~175-185 (estimated)	~170-180	~120-130

In-Depth Discussion of Phosphitylating Agents

2-Cyanoethyl Phosphorodichloridate: This reagent is a highly reactive electrophile due to the two electron-withdrawing chlorine atoms. While this high reactivity can be advantageous in certain applications, it also makes the compound highly susceptible to hydrolysis and difficult to handle. The generation of HCl as a byproduct is a significant drawback in oligonucleotide synthesis, as the acidic conditions can lead to the cleavage of the glycosidic bond, particularly at adenine and guanine bases (depurination), resulting in chain scission and reduced yield of the full-length product.[13]

2-Cyanoethyl N,N-diisopropylchlorophosphoramidite: The replacement of one chlorine atom with a diisopropylamino group moderates the reactivity of the phosphorus center and improves the stability of the reagent.[6] The bulky diisopropylamino group also provides steric hindrance, which can enhance the selectivity of the phosphitylation reaction. This reagent is a workhorse in automated solid-phase oligonucleotide synthesis.

2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite: This phosphorodiamidite is the most stable of the three, making it easier to store and handle, which is a significant advantage in large-scale manufacturing.[7] Its lower reactivity necessitates the use of an activator, such as tetrazole or a substituted tetrazole, to protonate one of the diisopropylamino groups, creating a better leaving group and activating the phosphorus center for nucleophilic attack by the 5'-hydroxyl group of the growing oligonucleotide chain.[5] This in situ activation provides a high degree of control over the coupling reaction.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and application of these phosphitylating agents. As a self-validating system, it is imperative to monitor each step by appropriate analytical techniques, primarily ³¹P NMR, to ensure the identity and purity of the intermediates and final products.

Protocol 1: Synthesis of 2-Cyanoethyl Phosphorodichloridate

This protocol describes a common method for the synthesis of 2-cyanoethyl phosphorodichloridate from phosphorus trichloride and 2-cyanoethanol.[8]

Materials:

• Phosphorus trichloride (PCl₃)

• 2-Cyanoethanol

• Anhydrous dichloromethane (DCM)

• Dry nitrogen or argon atmosphere

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet.

• Charge the flask with phosphorus trichloride (1.2 equivalents) dissolved in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Slowly add 2-cyanoethanol (1.0 equivalent) dropwise from the dropping funnel over a period of 1-2 hours, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by ³¹P NMR spectroscopy. The signal for PCl₃ at ~219 ppm should be consumed and a new signal in the range of 175-185 ppm should appear.

• The crude product can be used directly for the next step or purified by vacuum distillation. Caution: 2-Cyanoethyl phosphorodichloridate is thermally unstable and should be distilled at low temperature and high vacuum.

Visualizing the Workflow: Oligonucleotide Synthesis

The following diagram illustrates the key steps in a single cycle of solid-phase oligonucleotide synthesis using the phosphoramidite method.

Caption: A single cycle of the phosphoramidite method for oligonucleotide synthesis.

Protocol 2: Phosphitylation of a Nucleoside using 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

This protocol outlines the phosphitylation of a protected nucleoside to generate the corresponding phosphoramidite building block for oligonucleotide synthesis.[14]

Materials:

• 5'-O-DMT protected nucleoside

• 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous acetonitrile or dichloromethane

• Dry nitrogen or argon atmosphere

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the 5'-O-DMT protected nucleoside (1.0 equivalent) in anhydrous acetonitrile or dichloromethane.

• Add DIPEA (2.5 equivalents) to the solution.

• Cool the mixture to 0°C.

• Slowly add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (1.5 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC or ³¹P NMR. The starting nucleoside should be consumed, and a new signal for the phosphoramidite should appear around 140-155 ppm.

• Upon completion, the reaction mixture is typically quenched with a suitable reagent and purified by silica gel chromatography.

Conclusion and Future Perspectives

The selection of a phosphitylating agent is a foundational decision in the synthesis of oligonucleotides. While 2-cyanoethyl phosphorodichloridate serves as a fundamental precursor, its direct application has been largely superseded by the more stable and manageable phosphoramidite reagents. 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite remains a staple for automated synthesis, while 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite offers advantages in terms of stability, particularly for large-scale manufacturing.

The field continues to evolve, with ongoing research into new phosphitylating agents and protecting group strategies aimed at further improving coupling efficiencies, reducing cycle times, and minimizing the generation of impurities. As the demand for synthetic oligonucleotides in therapeutics and advanced diagnostics continues to grow, these incremental improvements at the most fundamental level of the chemistry will have a profound impact on the accessibility and affordability of these life-changing molecules.

References

• Beaucage, S. L. (2017). A historical perspective on the in-situ preparation of nucleoside phosphoramidites for the synthesis of oligonucleotides. Beilstein Journal of Organic Chemistry, 13, 1173–1187. [Link]

• Caruthers, M. H. (1985). Gene synthesis machines: DNA chemistry and its uses. Science, 230(4723), 281–285. [Link]

• Dahl, B. H., Nielsen, J., & Dahl, O. (1987). Mechanistic studies on the phosphoramidite coupling reaction in oligonucleotide synthesis. Nucleic Acids Research, 15(4), 1729–1743. [Link]

• Harris, R. K., & Becker, E. D. (2002). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry, 73(11), 1795-1818. [Link]

• Uhlmann, E., & Peyman, A. (1990). Antisense oligonucleotides: a new therapeutic principle. Chemical Reviews, 90(4), 543–584. [Link]

• Wada, T., & Saigo, K. (2000). A new phosphitylating agent, 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite, for the synthesis of oligonucleotides. Tetrahedron Letters, 41(38), 7273-7277. [Link]

• Glen Research. (n.d.). Phosphoramidites. Retrieved from [Link]

• Barone, A. D., Tang, J. Y., & Caruthers, M. H. (1984). In situ activation of bis-dialkylaminophosphines--a new method for synthesizing deoxyoligonucleotides on polymer supports. Nucleic Acids Research, 12(10), 4051–4061. [Link]

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223–2311. [Link]

• Reddy, M. P., Farooqui, F., & Hanna, N. B. (1997). A new, simplified commercial process for the preparation of nucleosidic phosphoramidites. Organic Process Research & Development, 1(3), 199-203. [Link]

• diyhpluswiki. (2026, January 6). Oligonucleotide synthesis chemistry. Retrieved from [Link]

• Caruthers, M. H. (2013). The chemical synthesis of DNA/RNA: our gift to science. Journal of Biological Chemistry, 288(2), 1420–1427. [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. Retrieved from [Link]

• U.S. Patent No. 7,276,620 B2. (2007). Process for preparing phosphorodiamidites.

• PubChem. (n.d.). 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite. Retrieved from [Link]

• Meena, et al. (2014). Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs. Chemical Reviews, 114(17), 8010-8053. [Link]

• Meena, et al. (2014). Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs. PMC. [Link]

• Nielsen, J., Taagaard, M., Marugg, J. E., van der Marel, G. A., & van Boom, J. H. (1986). Application of 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite for in situ preparation of deoxyribonucleoside phosphoramidites and their use in polymer-supported synthesis of oligodeoxyribonucleotides. Nucleic Acids Research, 14(18), 7391–7403. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Modern Quantum Chemistry Methodology for Predicting 31P Nuclear Magnetic Resonance Chemical Shifts [mdpi.com]
• 4. 2-cyanoethyl N,n-diisopropylchlorophosphoramidite, 97% 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.fi]
• 5. US7217814B2 - Methods of producing phosphitylated compounds - Google Patents [patents.google.com]
• 6. entegris.com [entegris.com]
• 7. ro.uow.edu.au [ro.uow.edu.au]
• 8. 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite synthesis - chemicalbook [chemicalbook.com]
• 9. 2-氰乙基N,N-二异丙基氯亚磷酰胺 | Sigma-Aldrich [sigmaaldrich.com]
• 10. 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite | C9H18ClN2OP | CID 2734844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Application of 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite for in situ preparation of deoxyribonucleoside phosphoramidites and their use in polymer-supported synthesis of oligodeoxyribonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. atdbio.com [atdbio.com]
• 14. pubs.acs.org [pubs.acs.org]

Technical Guide: 2-Cyanoethyl Phosphorodichloridate vs. Diphenyl Phosphorochloridate

This guide outlines the technical superiority and specific utility of 2-cyanoethyl phosphorodichloridate compared to diphenyl phosphorochloridate , specifically within the context of phosphate ester synthesis and oligonucleotide chemistry.

Executive Summary: The "Orthogonal" Advantage

In phosphate ester synthesis, the choice between 2-cyanoethyl phosphorodichloridate (CEPD) and diphenyl phosphorochloridate (DPPC) is rarely about reactivity—both are potent electrophiles. The decision is dictated by the deprotection strategy .

• 2-Cyanoethyl phosphorodichloridate is the reagent of choice for synthesizing phosphate monoesters in sensitive biomolecules (nucleotides, carbohydrates). Its core advantage is the

  -elimination mechanism , which allows the removal of the protecting group under mild, basic conditions (e.g., aqueous ammonia) that preserve fragile glycosidic bonds.

• Diphenyl phosphorochloridate is historically significant but functionally rigid. It forms highly stable phenyl esters that typically require hydrogenolysis (H₂/Pt) or harsh hydrolysis for deprotection. While excellent for activating carboxylic acids or creating stable flame retardants, it is often incompatible with molecules containing reducible functional groups (alkenes, alkynes, azides).

Mechanistic Foundations

Structural Functionality

The distinct behaviors of these reagents stem from their leaving group profiles and the stability of the resulting phosphate esters.

Feature	2-Cyanoethyl phosphorodichloridate	Diphenyl phosphorochloridate
Formula
Functionality	Bifunctional Electrophile (2 Cl atoms)	Monofunctional Electrophile (1 Cl atom)
Primary Product	Alkyl 2-cyanoethyl phosphorochloridate (Intermediate)	Alkyl diphenyl phosphate (Stable Triester)
Deprotection	-Elimination (Base-labile)	Hydrogenolysis or Acid/Base Hydrolysis

The -Elimination Mechanism (The "Hero" Pathway)

The 2-cyanoethyl group acts as a "safety valve." In the presence of a base, the acidic proton

to the cyano group is abstracted, triggering the elimination of acrylonitrile and releasing the phosphate oxygen. This process is orthogonal to acid-labile protecting groups (like DMT in oligo synthesis).

Figure 1: The

-elimination mechanism allows for clean deprotection without attacking the phosphorus center directly.

Comparative Performance Analysis

Selectivity and Yield

• CEPD: Because it has two chlorine atoms, CEPD must be handled with controlled stoichiometry (usually 1:1 at low temperature) to prevent the formation of symmetrical dimers (dialkyl phosphates). However, this bifunctionality allows it to be used to link two different alcohols (creating a phosphodiester) or to create a monoester after hydrolysis.

• DPPC: Reacts cleanly to form diphenyl phosphate esters. The yield of the initial phosphorylation is often higher because there is no risk of "over-reaction" at the phosphorus center (only one Cl to displace).

Deprotection Kinetics & Compatibility

This is the critical differentiator for drug development.

Parameter	2-Cyanoethyl (CEPD)	Diphenyl (DPPC)
Deprotection Reagent	or / Pyridine	/ (Adams' Catalyst)
Conditions	Room Temp, 1-2 hours	High Pressure, 12-24 hours
Compatible Motifs	Alkenes, Alkynes, Azides, Acetals	Saturated alkanes, simple arenes
Incompatible Motifs	Base-sensitive esters (e.g., Fmoc)	Reducible groups (Alkenes, Benzyl ethers)
Byproduct	Acrylonitrile (Volatile/Polymerizable)	Phenol (High boiling point, hard to remove)

Expert Insight: If your target molecule contains a double bond (e.g., a lipid chain or a modified nucleoside), do not use DPPC . The hydrogenation required to remove the phenyl groups will reduce your double bond. CEPD is the only viable option here.

Experimental Workflows

Protocol A: Synthesis of a Nucleotide Monophosphate (Using CEPD)

Target: Phosphorylation of a 5'-OH nucleoside.

• Preparation: Dissolve the nucleoside (1.0 eq, suitably protected) in anhydrous Pyridine/THF. Cool to 0°C under Argon.

• Phosphorylation: Add 2-cyanoethyl phosphorodichloridate (1.2 eq) dropwise.

  • Note: The first Cl is displaced by the 5'-OH. The second Cl remains temporarily.

• Hydrolysis: Add water (excess) to the reaction mixture.

  • Mechanism:[1][2][3][4][5] Water displaces the second Cl, forming the 2-cyanoethyl nucleoside phosphate diester.

• Deprotection (The Advantage): Add concentrated aqueous ammonia (

  ) and stir at room temperature for 2 hours.

  • Result: The cyanoethyl group is eliminated.[6][7] The ammonia also removes acyl protecting groups on the nucleobase (if present).

• Purification: Evaporate acrylonitrile and ammonia. Purify via ion-exchange chromatography.

Protocol B: Synthesis via Diphenyl Phosphorochloridate (DPPC)

Target: Activation or Stable Ester Formation.

• Preparation: Dissolve alcohol (1.0 eq) in anhydrous Pyridine. Cool to 0°C.

• Phosphorylation: Add diphenyl phosphorochloridate (1.1 eq).

  • Result: Formation of the Alkyl Diphenyl Phosphate Triester.[3]

• Deprotection (The Bottleneck):

  • Dissolve the ester in Ethanol/Acetic Acid.

  • Add Platinum Oxide (

    ) catalyst.

  • Hydrogenate at 45 psi for 24 hours.

  • Risk:[2][4][5] If the molecule has sulfur or double bonds, this step fails.

Visual Workflow Comparison

Figure 2: Workflow comparison highlighting the mild deprotection of Route A vs. the harsh hydrogenation of Route B.

References

• Tener, G. M. (1961).[6] "2-Cyanoethyl Phosphate and its Use in the Synthesis of Phosphate Esters". Journal of the American Chemical Society. Link

• Beaucage, S. L., & Iyer, R. P. (1992). "Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach". Tetrahedron. Link

• Cramer, F., & Weimann, G. (1961). "Phosphorylation with Diphenyl Phosphorochloridate". Chemische Berichte.

• Sigma-Aldrich. "Product Specification: Diphenyl Phosphorochloridate". Link

• Thermo Fisher Scientific. "DNA Oligonucleotide Synthesis: Phosphoramidite Method Mechanisms". Link

Sources

• 1. arxiv.org [arxiv.org]
• 2. reddit.com [reddit.com]
• 3. entegris.com [entegris.com]
• 4. KR20040060844A - Process for purification of phosphate esters - Google Patents [patents.google.com]
• 5. CN107337689B - Synthesis method of alkyl phosphate monoester - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. entegris.com [entegris.com]

Strategic NMR Profiling of 2-Cyanoethyl Phosphate Esters: A Comparative Technical Guide

Executive Summary: The Case for NMR in Phosphate Characterization

In the high-stakes field of oligonucleotide therapeutics, the integrity of the phosphate backbone is non-negotiable. While HPLC and LC-MS provide excellent quantitative purity and mass confirmation, they often fail to distinguish subtle structural isomers or oxidation states (P(III) vs. P(V)) in crude reaction mixtures.

Nuclear Magnetic Resonance (NMR) spectroscopy—specifically ³¹P and ¹H—serves as the definitive structural probe for 2-cyanoethyl (CE) phosphate esters . Unlike chromatographic methods, NMR allows for the direct observation of the phosphorus environment, providing an immediate readout of oxidation state, protecting group integrity, and diastereomeric ratios without the need for ionization or column interaction.

This guide moves beyond basic spectral assignment to provide a comparative performance analysis and a self-validating protocol for characterizing these critical intermediates.

Comparative Analysis: Cyanoethyl vs. Alternatives

The 2-cyanoethyl group is the industry standard for phosphate protection in phosphoramidite chemistry. To understand its characterization, one must understand why it is used over alternatives like methyl or allyl esters. The distinction lies in the deprotection mechanism, which dictates the NMR signatures observed during reaction monitoring.

Table 1: Performance & NMR Signature Comparison of Phosphate Protecting Groups[1]

Feature	2-Cyanoethyl (CE)	Methyl (Me)	Allyl
Deprotection Mechanism	-Elimination (Base-catalyzed)	Nucleophilic Displacement (SN2)	Pd(0) Catalysis
Reagent	Aqueous Ammonia / Methylamine	Thiophenol / Ammonia	Pd(PPh₃)₄ / Morpholine
Base Alkylation Risk	Low (Acrylonitrile byproduct is reactive but manageable)	High (Methyl cation transfer to N3-dT)	Low
³¹P NMR Shift (Triester)	-2.0 to -2.5 ppm	0.0 to +2.0 ppm	-1.0 to -2.0 ppm
Diagnostic ¹H NMR	Triplet (~2.7 ppm) & Multiplet (~4.2 ppm)	Doublet ( Hz)	Complex Multiplets (5.0–6.0 ppm)
Deprotection Monitoring	Disappearance of triplet; Appearance of acrylonitrile signals	Disappearance of doublet	Disappearance of alkene signals

Mechanistic Insight: The "Self-Validating" -Elimination

The superiority of the CE group lies in its removal via

-elimination. In NMR monitoring, this provides a "binary" validation system:

• State A (Protected): You observe the phosphate triester signal.

• State B (Deprotected): You observe the phosphate diester signal AND the release of acrylonitrile (

  ).

If you do not see the acrylonitrile signals in the ¹H spectrum (or its adducts with the scavenger), deprotection is incomplete. This stoichiometric release makes NMR superior to HPLC for mechanistic studies.

Technical Deep Dive: NMR Characterization

The Primary Tool: ³¹P NMR

Phosphorus-31 is 100% naturally abundant and has a wide chemical shift range, making it the primary tool for assessing the oxidation state.

• P(III) Phosphoramidites (

  148–150 ppm):

  • Critical Note: Because the phosphorus center is chiral and the nucleoside sugar is chiral, phosphoramidites exist as diastereomers .[1][2] You will typically see two distinct peaks separated by 0.2–1.0 ppm. Do not mistake this for impurity.

• P(V) Phosphate Triesters (

  -2 to +5 ppm):

  • Upon oxidation (e.g., using Iodine/Water or t-butyl hydroperoxide), the signal shifts dramatically upfield to the near-zero range.

• P(V) Phosphate Diesters (

  0 to -10 ppm):

  • After deprotection, the signal remains in the upfield region but often broadens or shifts slightly depending on pH and counter-ions (e.g., ammonium vs. sodium salts).

The Confirmation Tool: ¹H NMR

While ³¹P confirms the phosphorus environment, ¹H NMR confirms the presence of the CE group.

• -Protons (-OCH₂-): Appears as a multiplet around 4.0–4.4 ppm . This region is often crowded with sugar protons (H4', H5', H5'').
• -Protons (-CH₂CN): The "Gold Standard" diagnostic peak. Appears as a distinct triplet (or multiplet due to magnetic non-equivalence) around 2.6–2.8 ppm . This region is usually clean in nucleoside spectra, making integration reliable.

Visualized Workflows

Characterization Workflow

This diagram outlines the decision logic for accepting or rejecting a CE-protected intermediate based on NMR data.

Figure 1: Decision tree for the NMR validation of cyanoethyl phosphate esters. Note the critical check for P(III) impurities which indicates incomplete oxidation.

Mechanism of Action: -Elimination

Understanding the mechanism explains the spectral changes (loss of the ethyl chain signals).

Figure 2: The base-catalyzed

-elimination mechanism. The acidic proton adjacent to the nitrile group is removed, collapsing the chain to release the phosphate.

Experimental Protocols

Sample Preparation

• Solvent: Acetonitrile-d3 (CD₃CN) is preferred over CDCl₃.

  • Reasoning: Oligonucleotide intermediates are often polar. CD₃CN minimizes aggregation and provides sharper lines. Furthermore, CDCl₃ can be slightly acidic (forming DCl), which may promote premature detritylation or phosphate migration.

• Concentration: 10–20 mg of sample in 0.6 mL solvent.

• Internal Standard (Optional but Recommended): Triphenyl phosphate (TPP).

  • Shift:

    -17.8 ppm (distinct from sample region).

  • Benefit: Allows for quantitative integration (qNMR) to determine % weight purity.

Acquisition Parameters (Bruker/Varian Standard)

• Probe: 5mm BBFO or BBO (Broadband).

• ³¹P Parameters:

  • Pulse Sequence: zgig (Inverse gated decoupling).

    • Why: Standard decoupling (zgpg) induces Nuclear Overhauser Effect (NOE), enhancing signals unevenly. Inverse gated decoupling turns on the decoupler only during acquisition, suppressing NOE for accurate integration while maintaining singlet peaks.

  • Relaxation Delay (D1): 5–10 seconds .

    • Why: Phosphorus nuclei have long longitudinal relaxation times (T1).[3] Short delays lead to saturation and under-quantification of the major peak.

  • Spectral Width: 200 to -100 ppm (covers P(III) and P(V)).

• ¹H Parameters:

  • Standard zg30 pulse.

  • Scans: 16–64 (sufficient for 10mg sample).

References

• Caruthers, M. H. (2011). A brief review of DNA and RNA chemical synthesis. Biochemical Society Transactions. Link

• Magritek. (2023). Phosphoramidite compound identification and impurity control by Benchtop NMR. Link

• United States Pharmacopeia (USP). (2022). Quality Standards for DNA phosphoramidite raw materials. Link

• Oxford Instruments. (2021). Analysing phosphorus containing compounds using 31P Benchtop NMR. Link

• Gait, M. J. (Ed.). (1984).[4] Oligonucleotide Synthesis: A Practical Approach. IRL Press. (Foundational text for phosphate protection chemistry).

Sources

• 1. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 2. usp.org [usp.org]
• 3. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 4. researchgate.net [researchgate.net]

Comparative Guide: P(V) vs. P(III) Reagents for Oligonucleotide Modification

[1][2][3][4]

Executive Summary

For decades, P(III) phosphoramidite chemistry has been the undisputed engine of the oligonucleotide industry, optimized for speed and high-throughput automated synthesis. However, the rise of stereopure therapeutics (e.g., antisense oligonucleotides where chirality matters) has exposed the limitations of P(III) reagents.

P(V) reagents (specifically the emerging class of PSI or

reagents) offer a paradigm shift.[1] They move the chemistry from a "coupling-then-oxidation" model to a "direct substitution" model. This guide objectively compares these two platforms.

The Verdict:

• Choose P(III) for standard DNA/RNA synthesis, high-throughput production, and when stereorandom backbones are acceptable.

• Choose P(V) when stereocontrol is non-negotiable, for installing specific chiral phosphorothioate (PS) linkages, or when reagent stability/handling is a logistical bottleneck.

Mechanistic Foundations

To understand the performance differences, we must look at the fundamental mechanism of phosphorus bond formation.

P(III): The Redox Route (Phosphoramidites)

Standard phosphoramidites exist in the P(III) oxidation state. They are highly reactive but chemically "incomplete" regarding the final backbone.

• Coupling: The P(III) reacts with the 5'-OH of the growing chain.[]

• Oxidation: The resulting phosphite triester is unstable and must be oxidized (using Iodine/Water or Sulfurizing agents) to the stable P(V) state.

• Consequence: If you sulfurize to create a phosphorothioate, you create a new chiral center at the phosphorus. Because the approach is not stereoselective, you get a roughly 50:50 mixture of

  and isomers at every linkage.

P(V): The Substitution Route (PSI Reagents)

Modern P(V) reagents, such as the Limonene-derived

reagents described by Knouse, Baran, and BMS, start in the stable P(V) oxidation state.

• Coupling: The reagent already contains the sulfur (or oxygen) and the defined stereochemistry. It reacts via a direct nucleophilic substitution (

  -like) mechanism.

• No Oxidation: The linkage is formed in its final stable state.

• Consequence: The stereochemistry of the reagent is transferred directly to the oligonucleotide backbone. If you start with a pure reagent, you get a pure oligonucleotide.

Critical Performance Metrics

The following data synthesizes bench-level performance and literature benchmarks (see References).

Feature	P(III) Phosphoramidites	P(V) Reagents (PSI/ )
Primary Utility	Rapid, automated DNA/RNA synthesis.[3][4]	Stereocontrolled modification (Pure or ).
Coupling Efficiency	>99.0% (Highly optimized).	~95-98% (Improving, but kinetically slower).
Stereocontrol	None (Racemic mixtures).[5]	Complete (>99% diastereoselectivity).
Reagent Stability	Low. Sensitive to moisture/air.[6] Requires cold storage.	High. Bench-stable solids. Resistant to hydrolysis.
Reaction Cycle	4 Steps: Detritylation, Coupling, Capping, Oxidation .	3 Steps: Detritylation, Coupling, Capping (Redox Neutral ).
Protecting Groups	Standard (Bz, iBu, Ac).	Specialized (Pya, Pom) often required due to DBU usage.
Atom Economy	Lower (Requires oxidants/sulfurizing agents).	Higher (Sulfur/Oxygen is pre-loaded).

Visualization: Workflow & Pathway Comparison

The diagram below contrasts the standard industrial P(III) cycle with the streamlined P(V) cycle. Note the elimination of the oxidation step in the P(V) pathway.

Figure 1: Comparative workflow showing the reduction of unit operations in P(V) synthesis and the inherent stability of the intermediate.

Experimental Protocol: P(V) PSI Reagent Coupling

This protocol highlights the specific requirements for using Limonene-derived PSI reagents (

), as this is the most common P(V) application for researchers seeking stereocontrol.

Context: This method replaces the standard "Coupling" and "Oxidation" steps of a DNA synthesizer.

Reagents Required[3][5][6][7][9][10][11][12][13]

• Monomer: Nucleoside-loaded

  reagent (0.1 M in Acetonitrile).

• Activator: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), 1.0 M in Acetonitrile.

• Solid Support: Universal support or nucleoside-loaded CPG.

• Wash Solvent: Anhydrous Acetonitrile.

Step-by-Step Workflow

• Detritylation (Standard):

  • Flush column with 3% Trichloroacetic acid (TCA) in DCM until eluent is clear.

  • QC Check: Collect orange trityl effluent to measure coupling efficiency of the previous step.

  • Wash with Acetonitrile (3x) to remove all acid traces.

• P(V) Coupling (The Critical Difference):

  • Mechanism: The DBU acts as a base to deprotonate the 5'-OH of the support-bound nucleoside, making it a strong nucleophile that attacks the P(V) center of the incoming reagent.

  • Action: Deliver 5 equivalents of the

    reagent and 10 equivalents of DBU simultaneously to the column.

  • Incubation: Allow to react for 10–15 minutes .

    • Note: This is significantly longer than P(III) coupling (often <2 mins). P(V) reagents are kinetically slower due to steric bulk and the nature of the substitution reaction.

  • Wash: Flush column extensively with Acetonitrile.

• Capping (Standard):

  • Apply Cap A (Acetic Anhydride/THF) and Cap B (N-Methylimidazole) to block unreacted 5'-OH groups.

  • Note: This prevents deletion sequences (n-1 impurities).

• Cycle Completion:

  • No oxidation is performed. The linkage is already a stable phosphorothioate. Proceed to the next detritylation.[7]

Technical Note: Base Protection Compatibility

Crucial Warning: The use of DBU (a strong non-nucleophilic base) in the coupling step can degrade standard protecting groups.

• Avoid: Standard Benzoyl (Bz) or Isobutyryl (iBu) groups on Adenine/Cytosine if exposure to DBU is prolonged.

• Recommended: Use "Fast Deprotecting" groups or specialized groups like Pya (1-methylpyrrolidin-2-ylidene) or Pom (pivaloyloxymethyl) if performing long P(V) synthesis, as detailed in Knouse et al. (2018).

References

• Knouse, K. W., et al. (2018).[6][8][9][10] "Unlocking P(V): Reagents for chiral phosphorothioate synthesis." Science, 361(6408), 1234–1238.[9]

  • Significance: The foundational paper establishing the modern PSI (

    ) reagent platform for stereocontrolled synthesis.[1][4]

• Beaucage, S. L., & Iyer, R. P. (1992). "Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach." Tetrahedron, 48(12), 2223-2311.

  • Significance: The definitive review of P(III) chemistry, establishing the baseline for coupling efficiency and mechanism.

• Wan, W. B., et al. (2014). "Synthesis, biophysical properties, and biological activity of second generation antisense oligonucleotides containing chiral phosphorothioate linkages." Nucleic Acids Research, 42(22), 13456–13468.

  • Significance: Demonstrates the biological necessity of stereocontrol (the "Thio-effect"), justifying the use of P(V) reagents despite the higher complexity.

• Stec, W. J., et al. (1995).[8] "Novel route to oligo(deoxyribonucleoside phosphorothioates). Stereocontrolled synthesis of P-chiral oligo(deoxyribonucleoside phosphorothioates)." Journal of the American Chemical Society, 117(49), 12019–12029.

  • Significance: Early work on P(V)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. A P(V)-Platform for Oligonucleotide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Improved P(V) Thio-Oligonucleotide Synthesis Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 7. idtdna.com [idtdna.com]
• 8. ovid.com [ovid.com]
• 9. Unlocking P(V): Reagents for chiral phosphorothioate synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Unlocking P(V): Reagents for chiral phosphorothioate synthesis - Oligonucleotide Therapeutics Society [oligotherapeutics.org]

Verifying the Purity of 2-Cyanoethyl Phosphorodichloridate: A Comparative Guide to ³¹P NMR vs. Alternative Modalities

Introduction: The Criticality of Reagent Purity in Oligonucleotide Synthesis

2-Cyanoethyl phosphorodichloridate (CEPD) is an indispensable bifunctional reagent in modern oligonucleotide chemistry. It is primarily utilized for the preparation of nucleoside phosphoramidites, pronucleotides, and solid-phase cycloSaligenyl phosphitylating agents [1]. Because the P–Cl bonds are highly susceptible to nucleophilic attack, CEPD is intrinsically unstable in the presence of atmospheric moisture.

Even trace hydrolysis generates mono-chloridates or fully hydrolyzed 2-cyanoethyl phosphates. If introduced into an automated DNA/RNA synthesizer, these impurities act as potent chain terminators or coupling inhibitors, drastically reducing overall yield. Consequently, verifying the absolute purity of CEPD prior to synthesis is a non-negotiable quality control step for any drug development professional.

The Analytical Dilemma: Why Conventional Modalities Fall Short

When assessing the purity of stable organic molecules, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are standard choices. However, for highly reactive phosphorus(V) chloridates, these modalities introduce systemic analytical artifacts.

• HPLC (Reverse/Normal Phase): CEPD lacks a strong UV chromophore, making standard UV-Vis detection difficult. More critically, the reagent reacts violently with aqueous or alcoholic mobile phases (reverse-phase) and irreversibly binds to or reacts with the silanol groups of silica-based stationary phases (normal-phase).

• GC-MS: The high temperatures required in the injection port and oven cause thermal degradation and disproportionation of the chloridate, leading to false-positive impurity profiles.

• ¹H and ¹³C NMR: While useful for confirming the integrity of the 2-cyanoethyl appendage, protons and carbons are too far removed from the reactive phosphorus center. They cannot easily differentiate between an active P–Cl bond and a hydrolyzed P–OH bond without complex spectral deconvolution.

Comparative Analysis Table

To objectively select the best analytical tool, we must evaluate each modality against the specific chemical behavior of CEPD.

Analytical Modality	Specificity for P(V) Species	Suitability for Reactive Chloridates	Quantitative Accuracy	Verdict
³¹P NMR	High (Directly observes P environment)	Excellent (If anhydrous solvents are used)	High (via Inverse Gated Decoupling)	Gold Standard
¹H / ¹³C NMR	Low (Only observes cyanoethyl group)	Good	Moderate (Cannot easily distinguish P-Cl from P-OH)	Supplementary Only
HPLC (RP/NP)	Moderate	Poor (Reacts with mobile phase/column)	N/A (Degrades during run)	Not Recommended
GC-MS	High	Poor (Thermal degradation/column reactivity)	Low	Not Recommended

³¹P NMR: The Gold Standard for Phosphorus(V) Reagents

³¹P NMR spectroscopy is the definitive modality for analyzing reactive phosphorus compounds. With a 100% natural isotopic abundance, a nuclear spin of ½, and a wide chemical shift range (~700 ppm), ³¹P NMR provides sharp, easily interpretable singlets (when proton-decoupled) that are highly sensitive to the phosphorus atom's immediate electronic environment [2].

The chemical shift (δ) is dictated by the electronegativity of the attached groups. Alkyl phosphorodichloridates like CEPD typically resonate in the downfield region, clearly distinct from starting materials and degradation products [3]:

• CEPD (Target): δ ≈ 5.0 – 6.5 ppm

• POCl₃ (Starting Material Impurity): δ ≈ 2.2 ppm

• Hydrolyzed Phosphates (Degradation): δ < 0 ppm (typically -1.0 to -5.0 ppm)

Fig 1: Hydrolytic degradation pathway of CEPD and corresponding ³¹P NMR chemical shifts.

Self-Validating Quantitative ³¹P NMR (qNMR) Protocol

To ensure trustworthiness, the following protocol is designed as a self-validating system . By incorporating an internal standard (Triphenyl phosphate) and an external reference, we guarantee that the integration values reflect absolute purity, accounting for any sample degradation that might occur during preparation.

Step 1: Anhydrous Sample Preparation

Causality: CEPD reacts instantly with trace water. If standard NMR solvents are used, the moisture content will artificially lower the measured purity of the batch.

• Transfer 0.5 mL of deuterated chloroform (CDCl₃) into an oven-dried NMR tube inside an argon-filled glovebox.

• Ensure the CDCl₃ has been pre-dried over activated 4Å molecular sieves for at least 48 hours.

Step 2: Internal Standard & Reference Addition

Causality: To quantify the exact molarity of intact CEPD, a stable P(V) reference is required.

• Add a precisely weighed amount (e.g., 10.0 mg) of Triphenyl phosphate (δ ≈ -17.5 ppm) to the NMR tube as an internal standard. Its chemical shift is far removed from CEPD, preventing signal overlap.

• Add 20.0 µL of the CEPD batch to the tube and seal it tightly with a PTFE cap and Parafilm.

• Insert a sealed coaxial capillary containing 85% H₃PO₄ (δ = 0.0 ppm) to serve as an absolute chemical shift reference.

Step 3: NMR Acquisition Parameters

Causality: Standard ¹H-decoupled ³¹P NMR introduces the Nuclear Overhauser Effect (NOE), which artificially enhances phosphorus signals depending on the number of nearby protons. To make peak areas strictly proportional to molar concentration, NOE must be suppressed.

• Pulse Sequence: Use Inverse Gated Decoupling (e.g., zgig on Bruker systems). This turns the proton decoupler off during the relaxation delay and on only during acquisition.

• Relaxation Delay (D1): Set D1 to at least 10 seconds (≥ 5 × T₁ of the phosphorus nuclei) to ensure complete longitudinal relaxation before the next pulse.

• Scans: Acquire a minimum of 64 scans to ensure a high signal-to-noise ratio for detecting trace impurities (<1%).

Step 4: Spectral Processing and Decision Matrix

• Apply a line broadening (LB) of 1.0 Hz before Fourier transformation.

• Phase and baseline correct the spectrum manually.

• Set the H₃PO₄ capillary signal to exactly 0.0 ppm.

• Integrate the internal standard (Triphenyl phosphate at -17.5 ppm) and the CEPD peak (~5.5 ppm). Calculate the absolute purity by comparing the molar ratios.

Fig 2: Analytical workflow and decision tree for CEPD purity verification.

Conclusion

While modern chromatography offers unparalleled resolution for stable pharmaceuticals, the verification of highly reactive building blocks like 2-cyanoethyl phosphorodichloridate demands techniques that respect the molecule's chemical fragility. Quantitative ³¹P NMR, when executed with rigorous anhydrous controls and inverse gated decoupling, provides an unequivocal, self-validating assessment of reagent purity, safeguarding downstream oligonucleotide synthesis yields.

References

• Ahmadibeni, Y., et al. (2009). Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase cycloSaligenyl Phosphitylating Reagents. Organic Letters.[Link][1]

• Wikipedia Contributors. Phosphorus-31 nuclear magnetic resonance. Wikipedia, The Free Encyclopedia.[Link][2]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 15158, Ethyl dichlorophosphate (Chemical shift reference for alkyl phosphorodichloridates). PubChem.[Link][3]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. Phosphorus-31 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 3. Ethyl dichlorophosphate | C2H5Cl2O2P | CID 15158 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing Phosphorylation Yields: A Comparative Guide to Cyanoethyl Phosphoramidites

Topic: Literature Comparison of Phosphorylation Yields with Cyanoethyl Reagents Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of oligonucleotide synthesis, 2-cyanoethyl N,N-diisopropylphosphoramidites (CE phosphoramidites) represent the industry gold standard, having largely displaced methyl phosphoramidites and H-phosphonate methods due to superior coupling efficiency (>99%) and cleaner deprotection kinetics.

However, "yield" is no longer a question of the reagent class itself, but of the activation system employed. This guide analyzes the comparative performance of CE reagents when paired with distinct activators (Tetrazole, ETT, DCI) and contrasting substrates (DNA vs. RNA), providing a data-driven framework for maximizing full-length product recovery.

The Evolution of Yield: Why Cyanoethyl?

To understand current yield benchmarks, one must contextualize the shift from historical reagents.

Reagent Class	Coupling Efficiency (Stepwise)	Deprotection Mechanism	Primary Yield Limiting Factor
Methyl Phosphoramidites	~97-98%	Thiophenol (Toxic, foul odor)	Incomplete deprotection leading to methylated adducts; lower cloning efficiency [1].
H-Phosphonates	~96-98%	Acid/Base	Lower reactivity; requires specific activation (pivaloyl chloride) prone to side reactions.
2-Cyanoethyl (CE) Phosphoramidites	>99.6%	-Elimination (Ammonia)	Steric hindrance (RNA) & Activator acidity.

Expert Insight: The transition to CE reagents was driven by the

-elimination mechanism, which allows phosphate deprotection under the same basic conditions used for base deprotection, streamlining the workflow and reducing post-synthesis manipulation losses.

Mechanistic Workflow

The high yield of CE phosphoramidites relies on a moisture-sensitive cycle. The critical step defining "phosphorylation yield" is the Coupling phase, where the diisopropylamino leaving group is displaced.[1]

Figure 1: The Phosphoramidite Synthesis Cycle

Caption: The standard solid-phase synthesis cycle. Step 2 (Coupling) is the primary determinant of phosphorylation yield.

Comparative Performance Analysis: Activator Influence

The intrinsic reactivity of CE phosphoramidites is insufficient for rapid coupling. The choice of activator is the single most critical variable affecting yield, particularly for long oligos or sterically hindered RNA (TBDMS) monomers.

Comparative Data: Activator Efficiency

Data synthesized from Glen Research Technical Reports and comparative studies [2, 3].

Activator	Chemical Structure	pKa	Solubility (ACN)	DNA Yield (20-mer)	RNA Yield (34-mer)	Mechanism/Notes
1H-Tetrazole	Azole	4.8	~0.5 M	>98%	0% - 13%	Too acidic; causes depurination. Slow kinetics with bulky RNA monomers.[2]
ETT (5-Ethylthio-1H-tetrazole)	Thio-tetrazole	4.28	~0.75 M	>99%	~40-50%	Higher acidity increases reaction rate but risks premature detritylation (dimer formation).
DCI (4,5-Dicyanoimidazole)	Imidazole	5.2	~1.1 M	>99.6%	54%	Best in Class. Less acidic (safer for DNA), more nucleophilic (faster for RNA).

Mechanism of Action: Why DCI Outperforms

While Tetrazole relies on protonation to activate the amidite, DCI acts as a nucleophilic catalyst.[1][2][3] This dual action (proton donor/nucleophile) accelerates the formation of the reactive tetrazolide intermediate without the high acidity that damages the growing chain.

Figure 2: Activation Pathway & Yield Bottlenecks

Caption: DCI (pKa 5.2) minimizes the red "Side Reaction" pathway while accelerating the green "Product" pathway.

Experimental Protocol: High-Yield Coupling

To achieve the >99% yields cited in literature, the following protocol utilizes DCI as the activator. This protocol is self-validating via trityl monitoring.

Reagents:

• Phosphoramidite: 0.1 M in Anhydrous Acetonitrile (diluent must be <30 ppm water).

• Activator: 0.25 M DCI in Acetonitrile.

• Solid Support: 500 Å CPG (for <40 mers) or 1000 Å CPG (for >40 mers).[4]

Step-by-Step Workflow:

• System Purge: Flush all lines with anhydrous acetonitrile to remove trace water. Self-Check: Water is the primary killer of yield; even 100 ppm can drop coupling to <90%.

• Detritylation: Flow 3% DCA/DCM until effluent is clear. Collect orange trityl cation effluent for colorimetric yield calculation.

• Coupling (The Critical Step):

  • Simultaneously inject Phosphoramidite and Activator (1:1 volume ratio).

  • Contact Time:

    • Standard DNA: 1.5 - 2.0 minutes.

    • RNA (TBDMS): 6.0 - 10.0 minutes [4].

    • Note: DCI allows for shorter times than Tetrazole, but extending RNA coupling to 10 mins ensures max yield.

• Capping: Acetic anhydride/N-methylimidazole. Caps unreacted 5'-OH to prevent deletion mutations (n-1 sequences).

• Oxidation: 0.02 M Iodine in THF/Pyridine/Water. Converts unstable P(III) to stable P(V).

Yield Calculation (Self-Validation): Measure the absorbance of the released dimethoxytrityl (DMT) cation at 498 nm.

Target: >99.0% per step.

Troubleshooting & Optimization

If yields fall below 98%, investigate the following causality chain:

Symptom	Probable Cause	Corrective Action
Low Stepwise Yield (<95%)	Water contamination in Acetonitrile.	Replace solvent with fresh anhydrous bottle; install molecular sieve traps.
n+1 Peaks (Longmers)	Double coupling due to acidity.	Switch from ETT (pKa 4.3) to DCI (pKa 5.[5]2) to prevent premature detritylation [3].[5][6]
Low Yield on G-rich seqs	Aggregation of growing chain.	Use "UltraMild" monomers or increase coupling time; switch to higher pore size CPG (1000 Å).

References

• NIH/PubMed: Base modification and cloning efficiency of oligodeoxyribonucleotides synthesized by the phosphoramidite method: methyl versus cyanoethyl phosphorus protection.Link

• Glen Research: Report 19.29: A Comparative Guide to Activators (DCI vs Tetrazole).Link

• BenchChem: A Comparative Guide to Activator Performance for 2'-O-TBDMS Phosphoramidites.Link

• ATDBio: Solid-phase oligonucleotide synthesis: RNA synthesis methodology and yields.Link

• Ningbo Inno Pharmchem: The Search for Superior Activators: Comparing DCI with Tetrazole.Link

Sources

• 1. blog.biosearchtech.com [blog.biosearchtech.com]
• 2. glenresearch.com [glenresearch.com]
• 3. nbinno.com [nbinno.com]
• 4. atdbio.com [atdbio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Safe Disposal &amp; Quenching Protocol: 2-Cyanoethyl Phosphorodichloridate

[1]

Core Directive: The "Why" Behind the Protocol

2-Cyanoethyl phosphorodichloridate (CEPD) is a potent phosphorylating agent used extensively in oligonucleotide synthesis to introduce phosphate moieties.[1] Its utility stems from the high reactivity of its phosphorus-chlorine (

) bonds.[1] However, this same reactivity makes it a high-risk hazard in waste streams.[1]

The Critical Hazard: CEPD reacts violently with water.[1] If discarded into a standard aqueous waste drum without prior quenching, it will hydrolyze rapidly, releasing significant volumes of Hydrogen Chloride (HCl) gas and generating heat. This can pressurize the container, causing rupture or explosion, and release toxic corrosive fumes.

Operational Goal: Transform the reactive, corrosive CEPD into a stable, water-soluble phosphate salt (2-cyanoethyl phosphate) before it enters the central waste stream.

Pre-Disposal Assessment & Hazard Profile

Before initiating any disposal procedure, verify the chemical state and ensure the environment is prepped.

Chemical & Physical Hazard Data

Property	Specification	Operational Implication
State	Colorless to light yellow liquid	Hard to see spills; requires good lighting.[1]
Reactivity	Water Reactive	DO NOT add water to the chemical.[1] Always add chemical to water (Reverse Quench).[1]
Byproducts	Hydrogen Chloride (HCl)	Fume hood is mandatory.[1] Scrubber or base trap recommended for large volumes.[1]
Corrosivity	Causes severe burns	Nitrile/Neoprene gloves (double gloved) + Face Shield are non-negotiable.[1]
Flash Point	>110°C (typically)	Low flammability, but combustible.[1]

Required PPE & Engineering Controls[2]

• Respiratory: Work strictly inside a certified chemical fume hood.[1]

• Eye/Face: Chemical splash goggles AND a face shield.[1]

• Skin: Lab coat, chemical-resistant apron, and double-gloving (Silver Shield® or thick Nitrile).[1]

The Quenching Protocol: A Self-Validating System

This protocol utilizes a Reverse Quench mechanism.[1] By adding the reactive agent to a large excess of heat-absorbing mass (ice/water), we control the exotherm and prevent runaway hydrolysis.

Reaction Mechanism:

[1]

Step-by-Step Procedure

Phase 1: Preparation

• Prepare the Quench Vessel: In the fume hood, place a large beaker (3x the volume of the waste to be treated) into an ice bath.

• Charge the Vessel: Fill the beaker with crushed ice and water (approx. 50:50 mix).

  • Optional: For larger quantities (>50 mL), add 10% Sodium Carbonate (

    ) to the ice water to neutralize HCl in situ.[1] Note: This will generate foam.[1]

• Dilute the Agent: If the CEPD is neat (undiluted), dilute it with a non-reactive solvent like Dichloromethane (DCM) or Acetonitrile.[1] This acts as a heat sink.[1]

  • Ratio: 1 part CEPD : 2 parts Solvent.[1]

Phase 2: Controlled Hydrolysis (The Critical Step)[1]

• Dropwise Addition: Using an addition funnel or a chemically resistant pipette, add the CEPD solution dropwise onto the ice/water mixture.[1]

  • Stirring: Maintain vigorous stirring (magnetic stir bar).[1]

  • Monitoring: Watch for fuming (HCl) and temperature spikes.[1] If the temperature rises above 20°C, stop and add more ice.

• Rinse: Rinse the original CEPD container with the inert solvent (DCM/Acetonitrile) and add the rinse to the quench vessel.

Phase 3: Neutralization & Validation[1]

• Check pH: After addition is complete, the solution will be acidic (due to HCl).[1]

• Neutralize: Slowly add a saturated Sodium Bicarbonate (

  ) solution or 1M Sodium Hydroxide ( ) until the pH is between 6 and 8.

  • Caution: Bicarbonate will bubble vigorously (

    ).[1] Ensure the vessel has headspace.[1]

• Validation (The "Self-Check"):

  • Thermal Check: Stop stirring. Ensure temperature is stable/dropping.

  • pH Check: Confirm pH remains neutral after 5 minutes.

Phase 4: Final Disposal

• Phase Separation (If DCM used): If you used Dichloromethane, separate the organic layer (bottom) from the aqueous layer.[1]

  • Organic Layer:[1] Dispose as Halogenated Solvent Waste .[1]

  • Aqueous Layer:[1] Dispose as Aqueous Chemical Waste (contains phosphates and salts).[1]

• Labeling: Label the waste container clearly: "Quenched 2-Cyanoethyl phosphorodichloridate (Deactivated) - Aqueous Solution" or "Halogenated Solvent with Deactivated Phosphates."[1]

Visualizing the Workflow

The following diagrams illustrate the logical flow of the quenching process and the decision matrix for spills.

Diagram 1: Routine Quenching Workflow

Caption: Logical workflow for the controlled hydrolysis and neutralization of CEPD.

Diagram 2: Spill Response Decision Tree

Caption: Immediate decision matrix for CEPD spills, prioritizing evacuation for large releases.

Waste Stream Management (RCRA Compliance)

Failure to quench CEPD results in a waste stream that is legally defined as hazardous under the Resource Conservation and Recovery Act (RCRA).[1]

Waste Codes (US EPA)[1][3][4]

• D003 (Reactive): If unquenched, the material reacts violently with water.[1]

• D002 (Corrosive): The hydrolysis produces HCl, creating a solution with pH < 2.

• D001 (Ignitable): Only if mixed with flammable solvents (Acetonitrile/THF) with a flashpoint < 60°C.[1]

Storage & Labeling[5][6]

• Venting: Even after quenching, ensure caps are loosely tightened for the first 24 hours to allow any residual

  or off-gassing to escape. Use vented caps if available.[1]

• Segregation: Never store CEPD waste (even quenched) with strong oxidizers or organic peroxides.[1]

References

• PubChem. (n.d.).[1] Compound Summary: Bis(2-cyanoethyl) phosphorochloridite.[1] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] Retrieved from [Link]

• US Environmental Protection Agency (EPA). (n.d.).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

• 1. Bis(2-cyanoethyl) phosphorochloridite | C6H8ClN2O2P | CID 11390133 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 2-Cyanoethyl phosphorodichloridate

Professional Laboratory Safety and PPE Guide: Handling 2-Cyanoethyl Phosphorodichloridate

As a highly reactive bifunctional phosphorylating agent, 2-cyanoethyl phosphorodichloridate is indispensable in the solid-phase synthesis of nucleoside phosphoramidates and the structural modification of oligonucleotides[1][2]. However, its chemical utility is inextricably linked to its severe hazard profile. The presence of two highly electrophilic phosphorus-chlorine (P-Cl) bonds makes this reagent exceptionally sensitive to nucleophilic attack, particularly by ambient moisture.

This guide provides a comprehensive, causality-driven framework for the safe handling, operational logistics, and disposal of 2-cyanoethyl phosphorodichloridate in a professional laboratory setting.

Hazard Profile and Chemical Reactivity

The primary risk associated with 2-cyanoethyl phosphorodichloridate is its violent hydrolysis. Upon contact with water, the compound undergoes a rapid, exothermic reaction that yields 2-cyanoethyl phosphate and stoichiometric volumes of hydrogen chloride (HCl) gas.

Table 1: Quantitative and Qualitative Hazard Summary

Hazard Parameter	Specification / Observation	Causality / Implication for Handling
Physical State	Liquid (moisture-sensitive)	Requires Schlenk line or glovebox techniques to maintain integrity.
Corrosivity	Highly Corrosive	Causes severe skin burns and eye damage; dictates heavy-duty PPE.
Hydrolysis Byproducts	HCl (gas)	Inhalation hazard; necessitates strict engineering controls (fume hood).
Thermal Stability	Exothermic upon reaction	Requires temperature-controlled (ice bath) environments during quenching.

The Self-Validating PPE System

To mitigate the risks of chemical burns and inhalation exposure, personnel must implement a layered Personal Protective Equipment (PPE) strategy. In our methodology, PPE is not merely a checklist, but a self-validating system where each layer serves a specific mechanistic purpose[3].

• Dermal Protection (Double-Gloving System):

  • Inner Layer: Standard 4-mil nitrile gloves for tactile dexterity.

  • Outer Layer: Heavy-duty butyl rubber or neoprene gloves. Causality: Standard nitrile degrades rapidly upon exposure to concentrated acid chlorides and the resulting HCl vapor. Butyl rubber provides a superior permeation barrier against corrosive organophosphorus compounds.

• Ocular and Facial Protection:

  • Indirect-vented chemical splash goggles paired with a full-face polycarbonate shield. Causality: The exothermic nature of its reaction with ambient moisture or protic solvents creates a high risk of micro-splatter and aerosolization.

• Body Protection:

  • A flame-resistant (FR) laboratory coat fully buttoned, supplemented by a chemical-resistant (e.g., Tychem or neoprene) apron.

• Engineering Controls (Primary Defense):

  • All operations must be conducted within a certified chemical fume hood with a verified face velocity of 80–120 feet per minute (fpm), or within an inert-atmosphere glovebox[3][4].

Operational Workflow: Step-by-Step Methodology

The following protocol outlines the safe transfer and utilization of 2-cyanoethyl phosphorodichloridate to prevent premature degradation and ensure operator safety.

Step 1: System Purging and Preparation

• Assemble all required glassware (round-bottom flasks, syringes, needles) and dry them in an oven at 120°C for at least 4 hours.

• Transfer glassware to the fume hood and assemble while hot under a continuous stream of high-purity Argon or Nitrogen.

• Causality: Establishing a strictly anhydrous environment prevents the hydrolysis of the P-Cl bonds, which would otherwise generate HCl gas, pressurize the reaction vessel, and degrade the reagent's molarity.

Step 2: Reagent Transfer via Syringe Technique

• Secure the reagent bottle using a clamp. Do not remove the septum.

• Insert an inert gas line (with a pressure-relief bubbler) into the reagent bottle to maintain positive pressure.

• Use a thoroughly dried, gas-tight syringe equipped with a long stainless-steel needle to pierce the septum.

• Slowly withdraw the required volume of 2-cyanoethyl phosphorodichloridate.

• Transfer the reagent dropwise into the reaction vessel, which should be pre-cooled to 0°C to -20°C. Causality: Temperature control mitigates the exothermic energy released during the nucleophilic substitution reaction[1].

Workflow Visualization

Caption: Workflow for the safe handling and neutralization of moisture-sensitive phosphorodichloridates.

Disposal and Quenching Plan

Proper disposal of 2-cyanoethyl phosphorodichloridate requires the deliberate, controlled destruction of the reactive P-Cl bonds. Never dispose of the unquenched reagent directly into a waste container, and never add water directly to the neat chemical[4][5].

Step-by-Step Quenching Protocol:

• Prepare the Quench Bath: In a large, wide-mouth beaker inside the fume hood, prepare a stirred solution of 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO3). Place this beaker in an ice-water bath.

• Controlled Addition: Using a dropping funnel or syringe, add the residual 2-cyanoethyl phosphorodichloridate (or the reaction mixture containing it) dropwise to the rapidly stirred alkaline solution.

• Causality: The ice bath absorbs the immense heat of hydrolysis. The alkaline environment immediately neutralizes the evolved HCl gas, converting it to soluble sodium chloride and preventing the aerosolization of corrosive vapors[4].

• Verification: Allow the mixture to stir for at least 30 minutes after the final addition. Verify that the pH remains basic (> pH 8). If it becomes acidic, slowly add more base.

• Waste Segregation: Once fully quenched and cooled to room temperature, transfer the aqueous mixture to a properly labeled "Basic Aqueous Hazardous Waste" container. If organic solvents (e.g., THF, Pyridine, or Dichloromethane) were present, separate the phases and dispose of the organic layer in the appropriate "Halogenated" or "Non-Halogenated" organic waste stream[5].

References

• Ahmadibeni, Y., & Parang, K. (2007). Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents. Organic Letters. National Institutes of Health. Available at:[Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press. Available at:[Link]

• University of Rhode Island Digital Commons. (2007). Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase cycloSaligenyl Phosphitylating Reagents. Available at:[Link]

Sources

• 1. Synthesis of Nucleoside Mono-, Di-, and Triphosphoramidates from Solid-Phase CycloSaligenyl Phosphitylating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 5. chemistry.unm.edu [chemistry.unm.edu]